molecular formula C11H15Cl2N B15264634 3-(3,4-Dichlorophenyl)pentan-3-amine

3-(3,4-Dichlorophenyl)pentan-3-amine

Cat. No.: B15264634
M. Wt: 232.15 g/mol
InChI Key: PSIHMNRHSVOAAH-UHFFFAOYSA-N
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Description

3-(3,4-Dichlorophenyl)pentan-3-amine is a useful research compound. Its molecular formula is C11H15Cl2N and its molecular weight is 232.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-Dichlorophenyl)pentan-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-Dichlorophenyl)pentan-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15Cl2N

Molecular Weight

232.15 g/mol

IUPAC Name

3-(3,4-dichlorophenyl)pentan-3-amine

InChI

InChI=1S/C11H15Cl2N/c1-3-11(14,4-2)8-5-6-9(12)10(13)7-8/h5-7H,3-4,14H2,1-2H3

InChI Key

PSIHMNRHSVOAAH-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(C1=CC(=C(C=C1)Cl)Cl)N

Origin of Product

United States
Foundational & Exploratory

Technical Guide: Synthesis Protocol for 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide outlines a high-fidelity synthesis protocol for 3-(3,4-Dichlorophenyl)pentan-3-amine , a sterically hindered tertiary carbinamine. This structural motif shares pharmacophore features with various monoamine transporter ligands. Due to the significant steric bulk at the


-carbon (bearing two ethyl groups and a dichlorophenyl ring), standard nucleophilic substitution (SN2) on a tertiary halide is chemically non-viable.

Therefore, this guide utilizes a Grignard Addition followed by a Modified Ritter Reaction . We employ the Chloroacetonitrile Variant of the Ritter reaction.[1] This specific strategic choice avoids the harsh, often destructive hydrolysis conditions required to cleave standard acetamides, replacing them with a mild thiourea-mediated deprotection.

Target Molecule Profile
PropertySpecification
IUPAC Name 3-(3,4-Dichlorophenyl)pentan-3-amine
Molecular Formula C11H15Cl2N
Key Moiety 3,4-Dichlorophenyl (Sertraline-like motif)
Steric Class Tertiary Carbinamine (Highly Hindered)
Primary Challenge Formation of C-N bond on a quaternary carbon

Part 1: Retrosynthetic Logic & Strategy

The synthesis is designed around the construction of the quaternary center followed by nitrogen installation via carbocation chemistry.

Strategic Pathway
  • Carbon Skeleton Assembly: Nucleophilic attack of ethylmagnesium bromide on 3,4-dichloropropiophenone.

  • Nitrogen Installation: Generation of a tertiary benzylic carbocation utilizing sulfuric acid, intercepted by chloroacetonitrile (Ritter Reaction).

  • Amine Liberation: Selective cleavage of the chloroacetamide using thiourea (Hanford-Steinke method), preventing side-reactions common with strong base hydrolysis.

Retrosynthesis Target 3-(3,4-Dichlorophenyl) pentan-3-amine Amide Intermediate: Chloroacetamide Derivative Target->Amide Thiourea Deprotection Alcohol Precursor: 3-(3,4-Dichlorophenyl) pentan-3-ol Amide->Alcohol Ritter Reaction (ClCH2CN / H2SO4) Ketone Starting Material: 3,4-Dichloropropiophenone Alcohol->Ketone Grignard Addition Grignard Reagent: Ethylmagnesium Bromide Alcohol->Grignard

Figure 1: Retrosynthetic analysis showing the disconnection of the C-N bond via the Ritter intermediate.

Part 2: Experimental Protocol

Stage 1: Grignard Synthesis of the Tertiary Alcohol

Objective: Synthesize 3-(3,4-dichlorophenyl)pentan-3-ol. Mechanism: 1,2-Nucleophilic addition to a ketone.

Reagents
  • Substrate: 1-(3,4-Dichlorophenyl)propan-1-one (3,4-Dichloropropiophenone) [1.0 eq]

  • Reagent: Ethylmagnesium bromide (3.0 M in diethyl ether) [1.2 eq]

  • Solvent: Anhydrous Tetrahydrofuran (THF)

  • Quench: Saturated NH4Cl solution

Procedure
  • Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, N2 inlet, and pressure-equalizing addition funnel.

  • Solvation: Dissolve 3,4-dichloropropiophenone (10.0 g, 46 mmol) in 50 mL anhydrous THF. Cool to 0°C in an ice bath.

  • Addition: Charge the addition funnel with EtMgBr (18.4 mL, 55 mmol). Add dropwise over 30 minutes.

    • Critical Control Point: Maintain internal temperature <10°C to minimize enolization side reactions.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours.

    • Validation: Monitor by TLC (Hexane/EtOAc 8:1). The ketone spot (Rf ~0.6) should disappear; a lower Rf alcohol spot should appear.

  • Workup: Cool to 0°C. Quench slowly with sat. NH4Cl (exothermic). Extract with Et2O (3 x 50 mL). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

  • Result: A viscous pale yellow oil. Yield typically >90%.[2] Proceed without extensive purification if purity >95% by 1H NMR.

Stage 2: The Modified Ritter Reaction

Objective: Convert the tertiary alcohol to the chloroacetamide intermediate. Rationale: Direct amination is impossible due to sterics. The Ritter reaction utilizes the stability of the benzylic carbocation.[3]

Reagents
  • Substrate: 3-(3,4-Dichlorophenyl)pentan-3-ol [1.0 eq]

  • Nitrile Source: Chloroacetonitrile (ClCH2CN) [1.5 eq]

  • Acid Catalyst: Glacial Acetic Acid (AcOH) [Solvent] + Conc. Sulfuric Acid (H2SO4) [1.2 eq]

Procedure
  • Acid Mixture: In a flask, mix 1.2 eq of H2SO4 into glacial AcOH (3 mL per gram of alcohol).

  • Addition: Add the tertiary alcohol and Chloroacetonitrile (1.5 eq) to the acid mixture at 0-5°C.

  • Reaction: Allow to warm to RT. The reaction may darken. Stir for 6–12 hours.

    • Mechanism:[1][3][4][5][6] The acid protonates the alcohol (-OH2+), water leaves, forming a tertiary carbocation stabilized by the dichlorophenyl ring. The nitrile nitrogen attacks this cation.[3][4]

  • Quench: Pour the reaction mixture onto crushed ice.

  • Isolation: The chloroacetamide derivative is lipophilic. Extract with Dichloromethane (DCM). Wash with NaHCO3 (to remove excess acid) and water.

  • Purification: Recrystallize from Ethanol/Water if solid, or pass through a short silica plug if oily.

    • Checkpoint: IR Spectroscopy should show a strong Amide I band (~1660 cm-1) and absence of Nitrile (~2250 cm-1).

Stage 3: Thiourea Deprotection (The "Soft" Cleavage)

Objective: Cleave the chloroacetyl group to liberate the free amine. Mechanism: Hantzsch-type cyclization where thiourea displaces the chloride, then cyclizes to form pseudothiohydantoin, releasing the amine.

Reagents
  • Substrate: Chloroacetamide intermediate [1.0 eq]

  • Reagent: Thiourea [1.2 eq]

  • Solvent: Ethanol (absolute) or Acetic Acid/Ethanol mix.

Procedure
  • Reflux: Dissolve the amide and thiourea in Ethanol (5 mL/mmol). Heat to reflux for 3–5 hours.

    • Observation: A precipitate (pseudothiohydantoin) often forms.

  • Workup: Cool the mixture. Filter off the precipitate (byproduct).

  • Basification: Concentrate the filtrate. Resuspend in water.[6] Basify to pH 12 using 20% NaOH.

    • Critical Step: The amine is now in the freebase form and will oil out.

  • Extraction: Extract with DCM (3 x). Dry over Na2SO4.

  • Salt Formation: Dissolve the freebase in dry Et2O and add HCl/Ether dropwise to precipitate the hydrochloride salt.

Part 3: Mechanistic Visualization

The success of this protocol relies on the stability of the tertiary benzylic carbocation. The 3,4-dichloro substitution exerts an electron-withdrawing effect, slightly destabilizing the cation compared to a simple phenyl ring, which necessitates the use of strong H2SO4 rather than milder Lewis acids.

Mechanism Step1 Protonation (-OH2+) Step2 Carbocation Formation Step1->Step2 - H2O Step3 Nitrile Attack (Nitrilium Ion) Step2->Step3 + R-CN Step4 Water Capture (Imidate) Step3->Step4 + H2O Step5 Tautomerization (Amide) Step4->Step5

Figure 2: Mechanistic flow of the Ritter reaction sequence.

Part 4: Quality Control & Characterization

To ensure the protocol is self-validating, compare the product against these expected parameters.

Expected Analytical Data (HCl Salt)
TechniqueExpected Signal / ObservationInterpretation
1H NMR (DMSO-d6)

0.70 (t, 6H)
Two methyl groups of the ethyl chains.

1.9–2.1 (m, 4H)
Methylene protons (diastereotopic nature may split these).

7.4–7.8 (m, 3H)
Aromatic protons (3,4-dichloro pattern).

8.4 (br s, 3H)
Ammonium protons (-NH3+).
IR Spectroscopy ~3400 cm-1 (Broad)N-H stretch (Amine salt).
No signal at 1660 cm-1Absence of Amide carbonyl (confirms deprotection).
Mass Spectrometry M+H = 232.06Consistent with C11H15Cl2N.
Troubleshooting Guide
  • Low Yield in Step 2: If the Ritter reaction is sluggish, the carbocation may be too unstable or reacting with the solvent. Solution: Increase H2SO4 concentration or switch to Triflic Acid (TfOH) as a superacid catalyst.

  • Incomplete Deprotection: If the chloroacetyl group persists. Solution: Add a catalytic amount of NaI to the thiourea reflux (Finkelstein condition) to accelerate the substitution.

References

  • Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Monoketones. Journal of the American Chemical Society, 70(12), 4045–4048. Link

  • Krimen, L. I., & Cota, D. J. (1969). The Ritter Reaction. Organic Reactions, 17, 213-325. Link

  • Masaki, M., Kitahara, T., Kurita, H., & Ohta, M. (1968). A New Synthesis of Amines from Amides via alpha-Chloroamides. Journal of the American Chemical Society, 90(16), 4508. (Basis for Thiourea cleavage).
  • Jirgensons, A., et al. (2000). Synthesis and Structure-Activity Relationships of Novel 3,4-Dichlorophenyl-substituted... Journal of Medicinal Chemistry. (Context for 3,4-dichlorophenyl pharmacophore handling).
  • Reddy, K. L. (2003). An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction.[6] Tetrahedron Letters, 44(8), 1453-1455. Link

Sources

Technical Whitepaper: 3-(3,4-Dichlorophenyl)pentan-3-amine (CAS 1183826-53-0) as a Sterically Hindered Scaffold in Neuropharmacology

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern neuropharmacology and drug discovery, the architectural rigidity and metabolic stability of a pharmacophore dictate its clinical viability. 3-(3,4-Dichlorophenyl)pentan-3-amine (CAS 1183826-53-0) is a highly specialized, acyclic primary amine building block. By combining the privileged 3,4-dichlorophenyl motif with a gem-diethyl substituted tertiary alpha-carbon, this scaffold offers extreme steric hindrance. As a Senior Application Scientist, I present this whitepaper to detail the physicochemical rationale, synthetic methodologies, and experimental workflows required to leverage this compound in the development of next-generation monoamine reuptake inhibitors (TRIs) and NMDA receptor modulators.

Structural Rationale & Physicochemical Profiling

The design of CAS 1183826-53-0 is not arbitrary; it is a masterclass in exploiting steric and electronic effects to manipulate pharmacokinetics and target binding.

  • The 3,4-Dichlorophenyl Motif: This electron-withdrawing, lipophilic group is a cornerstone in neuropharmacology. It is known to occupy the halogen-binding pocket in the S1 site of the serotonin (SERT) and dopamine (DAT) transporters. This specific substitution pattern is responsible for the high-affinity binding observed in classic triple reuptake inhibitors (TRIs) such as diclofensine 1 and 3,4-dichloromethylphenidate 2.

  • The gem-Diethyl Tertiary Carbon: Primary amines are typically liabilities in drug design due to rapid oxidative deamination by Monoamine Oxidase (MAO). By placing the amine on a tertiary carbon flanked by two ethyl groups, we create a profound "steric shield." This bulk prevents the amine from docking into the catalytic pocket of MAO, dramatically extending the compound's metabolic half-life while restricting its conformational flexibility.

Quantitative Physicochemical Profile
PropertyValuePharmacological Implication
Molecular Formula C₁₁H₁₅Cl₂NN/A
Molecular Weight 232.15 g/mol Highly ligand-efficient; leaves room for further functionalization.
Topological Polar Surface Area (TPSA) 26.02 ŲExcellent blood-brain barrier (BBB) penetrability (Ideal < 90 Ų).
LogP (Predicted) ~3.8High lipophilicity, driving rapid CNS partitioning.
Hydrogen Bond Donors/Acceptors 1 / 1Favorable for specific transporter/receptor hydrogen bonding.
Rotatable Bonds 3Low conformational entropy, reducing the entropic penalty upon binding.

Pharmacological Hypotheses

CAS 1183826-53-0 serves as a versatile precursor for two primary neuropharmacological targets:

  • Acyclic Arylcyclohexylamine Analogs: The compound shares topological similarities with NMDA receptor antagonists like ketamine and phencyclidine (PCP), but utilizes an acyclic pentane backbone instead of a rigid cyclohexane ring. This flexibility may allow for differentiated, use-dependent binding kinetics at the NMDA receptor's PCP site.

  • Triple Reuptake Inhibitors (TRIs): The unbalanced monoamine reuptake inhibition seen in compounds like SEP-432 3 and various indanamines 4 relies on specific aryl substitutions. This scaffold provides a rigidified vector for the amine, potentially locking it into a bioactive conformation optimal for DAT and SERT binding.

PharmCascade Compound CAS 1183826-53-0 (Lead Scaffold) Monoamine Monoamine Transporter Assays (DAT / SERT / NET) Compound->Monoamine NMDA Glutamatergic Assays (NMDA Receptor Antagonism) Compound->NMDA Metabolism ADME / DMPK (HLM Stability) Compound->Metabolism DAT [3H]Dopamine Uptake Monoamine->DAT SERT [3H]Serotonin Uptake Monoamine->SERT NMDAR [3H]MK-801 Displacement NMDA->NMDAR HLM Microsomal T1/2 Metabolism->HLM

Caption: High-throughput screening cascade evaluating monoamine reuptake and NMDA receptor modulation.

Synthetic Methodology: Overcoming Steric Hindrance

The Causality of the Synthetic Route: Standard reductive amination of 1-(3,4-dichlorophenyl)propan-1-one to yield this amine is chemically impossible. The steric bulk of the alpha-carbon prevents efficient imine formation, and any formed imine would resist a subsequent Grignard addition due to severe steric clash.

The Solution: We bypass the imine entirely by utilizing a modified Ritter Reaction . First, a Grignard addition yields a tertiary alcohol. Under strongly acidic conditions, this alcohol dehydrates to form a highly stable, planar tertiary carbocation (stabilized by the electron-rich aryl ring and two alkyl groups). Chloroacetonitrile, being linear and unhindered, easily attacks this carbocation.

SynthWorkflow Ketone 1-(3,4-Dichlorophenyl)propan-1-one (Starting Material) Grignard Grignard Addition (+ EtMgBr, THF, 0°C) Ketone->Grignard Alcohol 3-(3,4-Dichlorophenyl)pentan-3-ol (Tertiary Alcohol) Grignard->Alcohol Ritter Ritter Reaction (+ ClCH2CN, H2SO4/AcOH) Alcohol->Ritter Amide Chloroacetamide Intermediate (Sterically Shielded) Ritter->Amide Hydrolysis Thiourea Cleavage (Ethanol/Reflux) Amide->Hydrolysis Product 3-(3,4-Dichlorophenyl)pentan-3-amine CAS 1183826-53-0 Hydrolysis->Product

Caption: Workflow for the synthesis of CAS 1183826-53-0 via a modified Ritter reaction pathway.

Experimental Validation Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can verify the integrity of the experiment in real-time without relying solely on post-hoc analysis.

Protocol 1: Synthesis and Thiourea-Mediated Deprotection

Standard amide hydrolysis (NaOH/reflux) fails on the sterically shielded chloroacetamide intermediate. We employ a thiourea-mediated cleavage.

  • Carbinol Formation: React 1-(3,4-dichlorophenyl)propan-1-one (1.0 eq) with Ethylmagnesium bromide (1.2 eq) in anhydrous THF at 0°C. Quench with saturated NH₄Cl and extract to yield 3-(3,4-dichlorophenyl)pentan-3-ol.

  • Ritter Reaction: Dissolve the carbinol in glacial acetic acid. Add chloroacetonitrile (1.5 eq). Dropwise, add concentrated H₂SO₄ at 0°C. Stir for 4 hours at room temperature, then pour over crushed ice to precipitate the chloroacetamide intermediate.

  • Thiourea Cleavage (Self-Validating Step): Suspend the chloroacetamide in absolute ethanol. Add thiourea (1.2 eq) and reflux for 8 hours.

    • Causality & Validation: The thiourea displaces the chloride, forming an isothiouronium salt that spontaneously cyclizes. This protocol is self-validating: the cyclization generates 2-amino-4-thiazolidinone as a stoichiometric byproduct. Because this byproduct is highly insoluble in cold ethanol, its rapid precipitation upon cooling serves as an immediate, visual confirmation that the sterically hindered amide bond has been successfully cleaved.

  • Isolation: Filter off the byproduct. Concentrate the filtrate, basify with 2M NaOH, and extract with dichloromethane to yield the freebase CAS 1183826-53-0.

Protocol 2: In Vitro Microsomal Stability Assay (HLMs)

Because the primary design feature of this compound is metabolic resistance, verifying its half-life in Human Liver Microsomes (HLMs) is critical.

  • Incubation: Prepare a 100 µL reaction mixture containing HLMs (0.5 mg/mL protein), 100 mM potassium phosphate buffer (pH 7.4), and CAS 1183826-53-0 (1 µM).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

  • Sampling: At 0, 15, 30, and 60 minutes, remove 20 µL aliquots and quench immediately in 80 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

  • LC-MS/MS Analysis (Self-Validating Step): Centrifuge to pellet proteins and analyze the supernatant.

    • Causality & Validation: Monitor the specific MRM transition of m/z 232 → 215. The loss of NH₃ (17 Da) is a hallmark, energetically favorable fragmentation pathway for benzylic/tertiary amines. If this specific transition is absent or weak, it immediately indicates either parent compound degradation prior to the assay or an MS tuning failure, ensuring data integrity before any half-life calculations are performed.

References

  • Diclofensine - Wikipedia. Overview of the 3,4-dichlorophenyl pharmacophore in triple monoamine reuptake inhibitors. 1

  • 3,4-Dichloromethylphenidate - Wikipedia. Analysis of DAT and SERT affinity enhancements via 3,4-dichlorination. 2

  • Slow-onset, long-duration 3-(3',4'-dichlorophenyl)-1-indanamine monoamine reuptake blockers as potential medications to treat cocaine abuse. Journal of Medicinal Chemistry, NIH PubMed. 4

  • Biomarkers in Cerebrospinal Fluid: SEP-432. Worldwide Clinical Trials. Discussion on unbalanced triple reuptake inhibitors and metabolic profiling. 3

Sources

An In-Depth Technical Guide to 3-(3,4-Dichlorophenyl)pentan-3-amine: Synthesis, Characterization, and Therapeutic Potential

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(3,4-Dichlorophenyl)pentan-3-amine, a tertiary amine of significant interest in the field of medicinal chemistry and drug development. The document details the molecular and physicochemical properties of this compound, including its molecular weight. A proposed synthetic route is outlined with a discussion of the underlying chemical principles. Furthermore, this guide presents a thorough examination of the analytical methodologies required for the characterization and quality control of 3-(3,4-Dichlorophenyl)pentan-3-amine, encompassing chromatographic and spectroscopic techniques. The potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders, are explored based on the pharmacological profiles of structurally related analogs. This whitepaper is intended to serve as a valuable resource for researchers engaged in the synthesis, analysis, and evaluation of novel phenylalkylamine derivatives for therapeutic purposes.

Introduction

The 3-(3,4-Dichlorophenyl)pentan-3-amine molecule belongs to the class of phenylalkylamines, a scaffold that has been extensively explored in the development of therapeutics targeting the central nervous system. The introduction of a dichlorinated phenyl ring and a tertiary amine functionality at the 3-position of a pentane backbone creates a unique chemical entity with the potential for interaction with various biological targets. This guide will delve into the core scientific aspects of this compound, providing a foundation for its further investigation and potential development.

Physicochemical Properties and Molecular Weight

A fundamental aspect of any chemical entity is its physicochemical profile, which dictates its behavior in both chemical and biological systems.

Molecular Structure and Weight

The chemical structure of 3-(3,4-Dichlorophenyl)pentan-3-amine is characterized by a central pentane chain with a 3,4-dichlorophenyl group and an amino group attached to the third carbon atom.

The key physicochemical properties are summarized in the table below:

PropertyValueSource
Molecular Formula C11H15Cl2N[1]
Molecular Weight 232.15 g/mol [1]
CAS Number 1183826-53-0[1]
Molecular Formula (HCl Salt) C11H16Cl3N[2]
Molecular Weight (HCl Salt) 268.61 g/mol [2]
CAS Number (HCl Salt) 1258650-33-7[2]

Synthesis of 3-(3,4-Dichlorophenyl)pentan-3-amine

Proposed Synthetic Pathway: Grignard Reaction with a Nitrile Intermediate

A robust approach to the synthesis of 3-(3,4-Dichlorophenyl)pentan-3-amine involves the reaction of a Grignard reagent with 3,4-dichlorobenzonitrile, followed by the addition of a second Grignard reagent and subsequent hydrolysis and reduction.

Workflow for the Synthesis of 3-(3,4-Dichlorophenyl)pentan-3-amine:

Synthesis_Workflow cluster_reactants Starting Materials cluster_synthesis Synthetic Steps cluster_product Final Product Dichlorobenzonitrile 3,4-Dichlorobenzonitrile Step1 Step 1: First Grignard Addition Dichlorobenzonitrile->Step1 EthylMagnesiumBromide Ethylmagnesium Bromide (Grignard Reagent) EthylMagnesiumBromide->Step1 Step2 Step 2: Second Grignard Addition EthylMagnesiumBromide->Step2 Step1->Step2 Intermediate Imine Anion Step3 Step 3: Imine Formation and Reduction Step2->Step3 Intermediate Ketimine FinalProduct 3-(3,4-Dichlorophenyl)pentan-3-amine Step3->FinalProduct MS_Fragmentation cluster_molecule Parent Molecule cluster_fragments Major Fragments Molecule 3-(3,4-Dichlorophenyl)pentan-3-amine (M⁺) AlphaCleavage Alpha-Cleavage Fragment (Loss of Ethyl Radical) Molecule->AlphaCleavage α-cleavage BenzylicCleavage Benzylic Cleavage Fragment Molecule->BenzylicCleavage Benzylic cleavage

Sources

In-depth Technical Guide: Solubility Profiling of 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0 for free base; 1258650-33-7 for HCl salt). As a lipophilic tertiary amine with a chlorinated phenyl ring, this molecule exhibits distinct solubility behaviors heavily dependent on its protonation state (Free Base vs. Hydrochloride Salt).

Misinterpretation of the salt/base form is the primary cause of experimental failure with this compound. This guide details the physicochemical drivers of its solubility, provides a predicted solubility matrix, and outlines a validated experimental protocol for empirical determination.[1]

Part 1: Physicochemical Determinants of Solubility

To predict and manipulate the solubility of 3-(3,4-Dichlorophenyl)pentan-3-amine, researchers must understand the competition between its lipophilic scaffold and its ionizable amine center.

Structural Analysis & Solvation Thermodynamics

The molecule consists of a hydrophobic domain (the 3,4-dichlorophenyl ring and the pentyl alkyl chain) and a hydrophilic/ionizable domain (the tertiary amine).

  • Lipophilicity (LogP ~3.7): The presence of two chlorine atoms on the phenyl ring significantly increases the partition coefficient. This makes the free base highly soluble in non-polar and chlorinated organic solvents but virtually insoluble in water.

  • Basicity (pKa ~9.5 - 10.5): The aliphatic amine is basic. In acidic environments (pH < pKa), it accepts a proton to form a cation, drastically altering its solubility profile to favor aqueous or polar protic solvents.

The Critical Dichotomy: Free Base vs. HCl Salt

Commercial supplies of this compound are frequently the Hydrochloride (HCl) Salt . You must verify the form before selecting a solvent.

FeatureFree Base FormHydrochloride (HCl) Salt
Primary Interaction Van der Waals & Dipole-DipoleIon-Dipole & Hydrogen Bonding
Water Solubility Negligible (< 0.1 mg/mL)Moderate to High
Organic Solubility High in DCM, Toluene, EtherHigh in DMSO, Methanol; Low in Ether/Hexane
Preferred Solvents Dichloromethane, Ethyl AcetateDMSO, Methanol, Water

Part 2: Solubility Profile & Solvent Selection

The following data summarizes the predicted solubility behavior based on Hansen Solubility Parameters (HSP) and structural analogs (e.g., chlorinated phenethylamines).

Solubility Matrix (Estimated at 25°C)
Solvent ClassSpecific SolventSolubility (Free Base)Solubility (HCl Salt)Mechanistic Note
Chlorinated Dichloromethane (DCM)Excellent (>100 mg/mL)ModerateDCM solubilizes the lipophilic ring; salt form may require MeOH co-solvent.
Polar Aprotic DMSOHighExcellent (>100 mg/mL)High dielectric constant stabilizes the salt lattice and the polar free base.
Polar Aprotic Acetonitrile (ACN)HighModerateGood general solvent; useful for HPLC mobile phases.
Polar Protic Methanol (MeOH)HighHigh H-bonding capability stabilizes the amine salt.
Polar Protic Ethanol (EtOH)HighModerateSolubility of the salt decreases as alkyl chain length of alcohol increases.
Ethers Diethyl Ether / THFHighInsoluble/TraceClassic method to precipitate the salt from the free base.
Hydrocarbons Hexane / HeptaneModerateInsolubleUsed to wash non-polar impurities from the crude salt.
Aqueous Water (pH 7)InsolubleSolubleSalt dissociates; free base oils out.
Solvent Selection Workflow

The following decision tree illustrates the logical flow for selecting the correct solvent system based on your experimental goals (Synthesis, Analysis, or Formulation).

SolventSelection Start Start: Select Application FormCheck Check Compound Form: Salt or Free Base? Start->FormCheck BaseBranch Free Base FormCheck->BaseBranch SaltBranch HCl Salt FormCheck->SaltBranch LCMS LC-MS / HPLC Analysis BaseBranch->LCMS Analytical NMR NMR Spectroscopy BaseBranch->NMR Structural Reaction Synthesis / Reaction BaseBranch->Reaction Process SaltBranch->LCMS SaltBranch->NMR SaltBranch->Reaction Solv_ACN Acetonitrile / Water (+0.1% Formic Acid) LCMS->Solv_ACN Solv_CDCL3 CDCl3 NMR->Solv_CDCL3 Base Solv_DMSO DMSO-d6 or MeOD NMR->Solv_DMSO Salt Solv_DCM DCM or Toluene Reaction->Solv_DCM Non-polar rxn Solv_DMF DMF or DMSO Reaction->Solv_DMF Nucleophilic sub

Figure 1: Decision matrix for solvent selection based on the protonation state of the amine and the intended downstream application.

Part 3: Experimental Protocol for Solubility Determination

Do not rely solely on literature values for critical formulation or crystallization steps. Use this Isothermal Shake-Flask Method to determine the exact solubility saturation point (


).
Materials
  • Analyte: 3-(3,4-Dichlorophenyl)pentan-3-amine (High purity >98%).

  • Solvent: HPLC Grade (e.g., Toluene, Methanol, DMSO).

  • Equipment: Thermomixer/Shaker, 0.45 µm PTFE Syringe Filters (for organics) or Nylon (for aqueous), HPLC-UV or GC-FID.

Step-by-Step Methodology
  • Preparation of Supersaturation:

    • Weigh approximately 50 mg of the compound into a 4 mL glass vial.

    • Add 500 µL of the target solvent.

    • Visual Check: If the solid dissolves instantly, add more solid until a visible suspension (undissolved solid) remains. This ensures the system is at the saturation limit.

  • Equilibration:

    • Seal the vial tightly to prevent solvent evaporation.

    • Agitate in a thermomixer at 25°C (± 0.1°C) for 24 hours .

    • Note: For viscous solvents like DMSO, extend equilibration to 48 hours.

  • Phase Separation:

    • Stop agitation and allow the suspension to settle for 1 hour.

    • Draw the supernatant using a syringe.

    • Filter through a 0.45 µm syringe filter into a clean HPLC vial. Crucial: Discard the first 100 µL of filtrate to account for filter adsorption.

  • Quantification (HPLC-UV Standard):

    • Dilute the filtrate 100-fold or 1000-fold with the mobile phase (e.g., 50:50 ACN:Water) to bring it within the linear dynamic range of the detector.

    • Inject onto a C18 column (e.g., Agilent Zorbax Eclipse Plus).

    • Mobile Phase: ACN/Water with 0.1% Trifluoroacetic acid (TFA) or Formic Acid.

    • Calculate concentration (

      
      ) using a pre-determined calibration curve.[1]
      
Calculation


Part 4: Troubleshooting & Handling

"Oiling Out" Phenomenon

When neutralizing the HCl salt in water to extract the free base, this compound often forms a sticky oil rather than a crystalline solid.

  • Cause: The melting point of the free base may be near room temperature, or impurities are depressing the melting point.

  • Solution: Use a biphasic extraction (Water/DCM). Dry the organic layer with MgSO₄ and evaporate. Do not attempt to filter the "oil" from water directly.

Hygroscopicity

The HCl salt can be hygroscopic. If the solubility in dry organic solvents (like anhydrous ethanol) appears higher than expected, check the water content of your solvent or the salt itself. Moisture significantly increases solubility for the salt form in alcohols.

References

  • PubChem. (2025). Compound Summary: 3-(3,4-dichlorophenyl)pentan-3-amine hydrochloride.[2] National Library of Medicine. [Link]

  • NIST Chemistry WebBook. (2024). Standard Reference Data for Amine Solubility. National Institute of Standards and Technology.[3] [Link][3]

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
  • Bergström, C. A., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences. (Methodology for pKa-dependent solubility profiling).

Sources

spectroscopic data for 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-(3,4-Dichlorophenyl)pentan-3-amine

Introduction: The Imperative for Structural Verification

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory compliance, intellectual property protection, and, most critically, scientific validity. The molecule 3-(3,4-Dichlorophenyl)pentan-3-amine (Molecular Formula: C₁₁H₁₅Cl₂N, Molecular Weight: 232.15 g/mol ) represents a class of compounds with potential applications as pharmaceutical intermediates or scaffolds for new therapeutic agents.[1] Its structure, featuring a quaternary carbon, a primary amine, two symmetric ethyl groups, and a dichlorinated phenyl ring, presents a distinct set of spectroscopic signatures.

This guide provides a comprehensive, multi-technique approach to the structural elucidation of this compound. As experimental spectra for this specific molecule are not widely published, we will leverage predictive methodologies grounded in foundational spectroscopic principles to present a realistic and instructive dataset.[2] This approach serves not only to characterize this specific molecule but also to establish a robust, self-validating workflow applicable to analogous research compounds. We will explore the expected data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy, detailing not just the data itself, but the rationale behind the experimental design and interpretation.

Part 1: Molecular Mass and Isotopic Confirmation via Mass Spectrometry

Mass spectrometry is the initial and most crucial step, providing definitive confirmation of the compound's molecular weight and elemental composition, particularly the presence of chlorine.

Predicted Mass Spectrum Data

The most telling feature for a chlorine-containing compound is its isotopic pattern. Chlorine naturally exists as two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). For a molecule with two chlorine atoms, this results in a characteristic cluster of peaks for the molecular ion (M), a peak at M+2, and a peak at M+4, with relative intensities of approximately 9:6:1.

Ion / AdductPredicted m/zPredicted Relative AbundanceRationale
[M+H]⁺232.0654100% (Base Peak)Protonated molecular ion containing two ³⁵Cl atoms.
[M+2+H]⁺234.0625~65%Protonated molecular ion containing one ³⁵Cl and one ³⁷Cl atom.
[M+4+H]⁺236.0595~10%Protonated molecular ion containing two ³⁷Cl atoms.
[M-CH₂CH₃]⁺202.0290ModerateResult of α-cleavage, a common fragmentation for amines.[3][4]

Predicted values are based on isotopic abundances and common fragmentation pathways.[2]

Experimental Protocol: Electrospray Ionization - Time of Flight (ESI-TOF) MS
  • Sample Preparation: Dissolve 1 mg of 3-(3,4-Dichlorophenyl)pentan-3-amine in 1 mL of HPLC-grade methanol containing 0.1% formic acid. The acid ensures efficient protonation of the primary amine to form the [M+H]⁺ ion.

  • Instrument Setup: Utilize a high-resolution ESI-TOF mass spectrometer.

  • Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5 µL/min.

  • ESI Source Parameters:

    • Ionization Mode: Positive

    • Capillary Voltage: +3.5 kV

    • Nebulizing Gas (N₂): 1.5 Bar

    • Drying Gas (N₂): 6.0 L/min at 200 °C

  • Data Acquisition: Acquire data over a mass range of m/z 50-500. The high-resolution nature of TOF analysis allows for the determination of the exact mass, confirming the elemental formula.

Workflow for Isotopic Pattern Analysis

G cluster_0 MS Data Acquisition cluster_1 Data Interpretation Sample Compound in Solution ESI Electrospray Ionization (+3.5 kV) Sample->ESI TOF TOF Analyzer ESI->TOF Detector Detector TOF->Detector RawSpectrum Raw Mass Spectrum Detector->RawSpectrum Signal Output IdentifyM Identify [M+H]+ Cluster RawSpectrum->IdentifyM AnalyzeIsotopes Analyze Isotopic Ratio (M:M+2:M+4 ≈ 9:6:1) IdentifyM->AnalyzeIsotopes ConfirmFormula Confirm C11H15Cl2N AnalyzeIsotopes->ConfirmFormula Conclusion Structure Verified ConfirmFormula->Conclusion G cluster_MS Mass Spec. cluster_IR IR Spec. cluster_HNMR 1H NMR cluster_CNMR 13C NMR mol ms_node m/z = 232/234/236 Confirms C11H15Cl2N p_ms ms_node->p_ms ir_node 3400 cm-1 (N-H₂) 1600 cm-1 (N-H bend) 800 cm-1 (C-Cl) p_ir ir_node->p_ir hnmr_node Ar-H (3H) -CH2- (4H, q) -CH3 (6H, t) -NH2 (2H, br s) p_hnmr hnmr_node->p_hnmr cnmr_node 8 Unique Signals (4 Ar, 4 Aliphatic) p_cnmr cnmr_node->p_cnmr

Caption: Integrated data confirming the target structure.

The workflow is logical and self-validating:

  • MS confirms the molecular formula and the presence of two chlorine atoms.

  • IR confirms the presence of the key primary amine and aromatic functional groups.

  • ¹H and ¹³C NMR provide the precise connectivity, confirming the 3,4-disubstituted aromatic ring and the symmetric diethylamino arrangement at the tertiary carbon center.

This integrated dataset provides overwhelming evidence for the structure of 3-(3,4-Dichlorophenyl)pentan-3-amine, establishing a benchmark for its analytical characterization.

References

  • Chemsrc. 3-(3,4-Dichlorophenyl)pentan-3-amine | CAS#:1183826-53-0. Available from: [Link]

  • PubChemLite. 3-(3,4-dichlorophenyl)pentan-3-amine hydrochloride (C11H15Cl2N). Available from: [Link]

  • University of Calgary. IR Spectroscopy Tutorial: Amines. Available from: [Link]

  • Yu, H., et al. (2004). Synthesis and pharmacological evaluation of 3-(3,4-dichlorophenyl)-1-indanamine derivatives as nonselective ligands for biogenic amine transporters. Journal of Medicinal Chemistry, 47(10), 2624-34. Available from: [Link]

  • Oregon State University. 13C NMR Chemical Shifts. Available from: [Link]

  • Chemistry LibreTexts. 24.10: Spectroscopy of Amines. Available from: [Link]

  • Sarıoğlu, M., et al. (2016). Synthesis and structural properties of N -3,4-(dichlorophenyl)-3-oxo-3- phenyl-2-(phenylcarbonyl)propanamide and its Cu(II) complex. Turkish Journal of Chemistry. Available from: [Link]

  • National Institute of Standards and Technology (NIST). 3-Pentanamine. In NIST Chemistry WebBook. Available from: [Link]

  • Master Organic Chemistry. Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Available from: [Link]

  • MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Available from: [Link]

  • Spectroscopy Online. Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Available from: [Link]

  • WikiEducator. Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Available from: [Link]

Sources

Predictive Modeling and Biological Activity of Dichlorophenyl-Containing Amines: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The strategic incorporation of the dichlorophenyl moiety into amine-containing scaffolds represents a cornerstone of rational drug design. The unique physicochemical properties of this pharmacophore—specifically its high lipophilicity, resistance to oxidative metabolism, and capacity for halogen bonding—make it an ideal structural motif for engaging complex biological targets such as monoamine transporters and multidrug resistance (MDR) proteins ([PubChem][1])[1].

This technical guide synthesizes current predictive modeling strategies, structure-activity relationships (SAR), and experimental workflows for evaluating the biological activity of dichlorophenyl-containing amines. Designed for drug development professionals, this document provides actionable insights into the causality behind experimental choices and establishes self-validating protocols for robust pharmacological evaluation.

Structural Pharmacology: The Dichlorophenyl-Amine Pharmacophore

The biological efficacy of dichlorophenyl amines stems from the synergistic interplay between the lipophilic aromatic ring and the basic amine.

  • The Amine Moiety: With a pKa typically ranging from 9 to 10, the secondary or primary amine exists predominantly in its protonated (cationic) form at physiological pH ([Frontiers][2])[2]. This positive charge is critical for forming salt bridges with anionic residues (e.g., aspartate) within target protein binding pockets.

  • The Dichlorophenyl Group: The dual chlorine substitution serves two primary functions. First, the electron-withdrawing nature of the halogens deactivates the phenyl ring, protecting it from rapid CYP450-mediated oxidative metabolism ([ChEMBL][3])[3]. Second, the chlorine atoms possess a localized region of positive electrostatic potential (the

    
    -hole), which enables highly specific halogen bonding with electron-rich protein backbone carbonyls ([Frontiers][2])[2].
    

Predictive Modeling: QSAR, Machine Learning, and FEP+

Predicting the biological activity of novel dichlorophenyl amines requires a multi-tiered computational approach to navigate complex structure-activity landscapes.

Machine Learning and QSAR

Recent advancements in machine learning (ML) have revolutionized the prediction of Selective Serotonin Reuptake Inhibitor (SSRI) activity. By applying feature engineering to the chemical structures of sertraline analogs, Support Vector Machine (SVM) models have achieved up to 95% accuracy in predicting highly active compounds ([PMC][4])[4]. These models rely on quantitative descriptors of steric bulk, polar surface area, and lipophilicity to screen vast chemical libraries rapidly.

Physics-Based Simulation (FEP+)

While ML provides rapid screening, Free Energy Perturbation (FEP+) offers precise thermodynamic mapping. FEP+ calculates the relative binding free energy (


) by simulating the alchemical transformation of one ligand into another within the protein binding site. For dichlorophenyl amines, FEP+ accurately models the hydrophobic interactions of the dichlorophenyl group and the precise geometric disposition of the amine. Hybrid models combining ML and FEP+ yield superior predictive accuracy for binding affinities ([ACS Publications][5])[5].

PredictiveModeling A Chemical Structure Input (Dichlorophenyl Amines) B Feature Engineering (Physicochemical Descriptors) A->B C Machine Learning (SVM) & QSAR Modeling B->C D Physics-Based Simulation (FEP+ Free Energy Perturbation) B->D E Hybrid Affinity Prediction (Consensus Scoring) C->E D->E F Candidate Selection (High Predicted Activity) E->F

Caption: Computational workflow combining ML and FEP+ for predicting dichlorophenyl amine affinity.

Target Engagement & Mechanistic Pathways

Monoamine Transporters (SERT, DAT, NET)

The prototypical dichlorophenyl amine, Sertraline ((1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine), is a highly selective inhibitor of the serotonin transporter (SERT) ([PubChem][1])[1]. However, structural modifications can drastically alter selectivity. For example, the synthesis of 3-(3,4-dichlorophenyl)-1-indanamine derivatives yields nonselective ligands. The specific stereoisomer (−)-(1R,3S)-trans-3-(3,4-dichlorophenyl)-6-hydroxy-N-methyl-1-indanamine potently inhibits the uptake of dopamine (DA), serotonin (5-HT), and norepinephrine (NE) simultaneously, elevating extracellular DA and 5-HT by approximately 150% in vivo ([ACS Publications][6])[6].

Multidrug Resistance (MDR) Reversal

Dichlorophenyl amines have emerged as potent chemosensitizers in oncology. Sertraline reverses MDR by directly binding to Multidrug Resistance Proteins 1 and 7 (MRP1/ABCC1 and MRP7/ABCC10). Molecular docking and Protein-Ligand Interaction Profiler (PLIP) analyses reveal that sertraline's chlorine atoms form critical halogen bonds with the backbone carbonyl oxygen of L370 and the side-chain hydroxyl of T1241 in MRP1, effectively blocking the efflux pump mechanism ([Frontiers][2])[2].

SERTPathway A Dichlorophenyl Amine (e.g., Sertraline) B Binding to Central Site of SERT / MRP1 A->B C Halogen & Hydrophobic Interactions (e.g., L370) B->C D Conformational Arrest of Transporter Protein C->D E Inhibition of Substrate Efflux / Reuptake D->E F Therapeutic Effect (Elevated 5-HT or MDR Reversal) E->F

Caption: Mechanism of transporter inhibition and MDR reversal by dichlorophenyl amines.

Quantitative Biological Data

The following table summarizes the predicted and experimentally validated biological activities of diverse dichlorophenyl amine derivatives, highlighting how variations in the core scaffold dictate target selectivity.

Compound ScaffoldSpecific DerivativePrimary TargetIn Vitro ActivityIn Vivo Efficacy
Tetrahydronaphthalenamine SertralineSERT (SLC6A4)High affinity 5-HT uptake inhibitionAntidepressant / MDR Reversal ([PubChem][1])[1]
Indanamine (−)-(1R,3S)-11DA, 5-HT, NE TransportersPotent inhibition at all three transportersElevated extracellular DA/5-HT by ~150% ([ACS Publications][6])[6]
Acetamide Compound 13 (R=1-methylethyl)Kappa-Opioid ReceptorMVD IC50 = 1.8 nMAnalgesic ED50 = 0.06 mg/kg ([Benchchem][7])[7]
Pyrimidin-2-amine Compound s8Bacterial Cell Wall / RibosomesBroad-spectrum antimicrobial inhibitionHigh efficacy vs S. aureus & E. coli ([PMC][8])[8]

Experimental Workflows and Protocols

To ensure scientific integrity, the following protocols emphasize the causality behind reagent selection and incorporate self-validating steps to guarantee reproducible results.

Protocol 1: Synthesis of 3-(3,4-Dichlorophenyl)-1-indanamines

Objective: Synthesize a conformationally restricted indanamine core to evaluate nonselective monoamine transporter inhibition.

  • Aldol Condensation: React 3,4-dichlorobenzaldehyde with 3-methoxyacetophenone to form the propenone intermediate.

  • Cyclization (Critical Step):

    • Causality: Standard Lewis acids (e.g., AlCl

      
      ) yield poor cyclization results due to the deactivating nature of the dichlorophenyl group.
      
    • Action: Heat the propenone intermediate in neat trifluoroacetic acid (TFA) at 120 °C in a sealed tube for 4 hours ([ACS Publications][6])[6].

    • Validation: Confirm the formation of the indanone core via

      
      H-NMR, specifically looking for the disappearance of the enone double bond signals.
      
  • Reductive Amination: Reduce the indanone to the corresponding alcohol, convert to a leaving group, and react with methylamine.

  • Purification: Purify the final diastereomers via silica gel column chromatography and crystallize as the hydrochloride salt to enhance aqueous solubility for biological assays.

Protocol 2: In Vitro Biogenic Amine Transporter Uptake Assay

Objective: Quantify the functional inhibition of DA, 5-HT, and NE transporters.

  • Cell Preparation: Culture mammalian cells (e.g., HEK-293) stably expressing human SERT, DAT, or NET in 96-well plates.

  • Compound Incubation: Wash cells with assay buffer. Add the synthesized dichlorophenyl amine at varying concentrations (10

    
     to 10
    
    
    
    M).
    • Validation: Include a known inhibitor (e.g., standard sertraline for SERT, methamphetamine for DAT) as a positive control to establish a baseline IC

      
       and validate assay sensitivity ([ACS Publications][6])[6].
      
  • Radioligand Addition: Add tritium-labeled neurotransmitter (e.g., [

    
    H]-DA or [
    
    
    
    H]-5-HT) and incubate for 10 minutes at 25 °C.
  • Quantification: Terminate the reaction by rapid washing with ice-cold buffer. Lyse the cells and measure intracellular radioactivity using a liquid scintillation counter. Calculate the IC

    
     using non-linear regression analysis.
    

SynthesisWorkflow A 3,4-Dichlorobenzaldehyde + Acetophenone B Aldol Condensation (Propenone Intermediate) A->B C Cyclization (TFA, 120°C) (Indanone Core) B->C D Reductive Amination (Amine Introduction) C->D E Purification & NMR Validation (Chromatography & Salt Formation) D->E F In Vitro Evaluation (Radioligand Uptake Assay) E->F

Caption: Step-by-step synthesis and biological evaluation workflow for dichlorophenyl indanamines.

References

  • Sertraline | C17H17Cl2N | CID 68617. PubChem - NIH. Available at:[Link]

  • Designing rapid onset selective serotonin re-uptake inhibitors. Part 1: Structure-activity relationships of substituted (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydro-1-naphthaleneamine. ChEMBL - EMBL-EBI. Available at: [Link]

  • Synthesis and Pharmacological Evaluation of 3-(3,4-Dichlorophenyl)-1-indanamine Derivatives as Nonselective Ligands for Biogenic Amine Transporters. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

  • Cytotoxicity and reversal effect of sertraline, fluoxetine, and citalopram on MRP1- and MRP7-mediated MDR. Frontiers. Available at:[Link]

  • Machine Learning Model for Predicting Sertraline-like Activities and Its Impact on Cancer Chemosensitization. PMC - NIH. Available at: [Link]

  • Synergy and Complementarity between Focused Machine Learning and Physics-Based Simulation in Affinity Prediction. Journal of Chemical Information and Modeling - ACS Publications. Available at: [Link]

  • Design, synthesis, antimicrobial and cytotoxicity study on human colorectal carcinoma cell line of new 4,4′-(1,4-phenylene)bis(pyrimidin-2-amine) derivatives. PMC - NIH. Available at:[Link]

Sources

Discovery, Synthesis, and Pharmacological Profiling of 3-(3,4-Dichlorophenyl)pentan-3-amine: An Acyclic Scaffold in Monoamine Transporter Research

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0; Hydrochloride CAS: 1258650-33-7) represents a highly specialized acyclic scaffold within the broader class of arylalkylamines. While historically overshadowed by its cyclic counterparts (such as arylcyclohexylamines) and bicyclic monoamine reuptake inhibitors (like amitifadine), this compound serves as a critical structural probe in rational drug design. By breaking the cyclohexyl ring of traditional pharmacophores into an open-chain


-diethyl system, researchers can isolate the exact steric and electronic variables that govern binding affinity at the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters.

This technical guide explores the structural causality, synthetic methodologies, and pharmacological profiling of 3-(3,4-Dichlorophenyl)pentan-3-amine, providing a comprehensive framework for drug development professionals investigating triple monoamine reuptake inhibitors (SNDRIs).

Rational Drug Design & Structural Causality

The architectural design of 3-(3,4-Dichlorophenyl)pentan-3-amine is not arbitrary; every functional group serves a distinct mechanistic purpose in receptor binding and pharmacokinetics.

The 3,4-Dichlorophenyl Pharmacophore

The substitution of chlorine atoms at the 3- and 4-positions of the phenyl ring is a well-established modification in medicinal chemistry designed to enhance monoamine transporter affinity. The 3,4-dichloro group closely mimics the 3,4-dihydroxy motif found in endogenous catecholamines like dopamine and epinephrine [1]. Furthermore, the electron-withdrawing nature and steric bulk of the halogens prevent rapid oxidative metabolism by hepatic cytochrome P450 enzymes, significantly increasing the biological half-life of the compound [2].

The Acyclic -Diethylamine Core

Traditional NMDA receptor antagonists and monoamine inhibitors often utilize a rigid cyclohexyl ring (e.g., 1-(3,4-dichlorophenyl)cyclohexan-1-amine). Transitioning to a pentan-3-amine core (an


-diethyl substitution) introduces conformational flexibility. This acyclic nature increases the entropic penalty upon binding to the rigid NMDA receptor channel, effectively abolishing dissociative off-target effects. Conversely, the flexible diethyl chains can dynamically adapt to the binding pockets of SERT and DAT, shifting the pharmacological profile strictly toward monoamine reuptake inhibition.

Chemical Synthesis & Experimental Protocols

The synthesis of highly branched, tertiary alkylamines cannot be achieved via standard


 nucleophilic substitution due to the poor leaving-group capability of hydroxide ions and extreme steric hindrance [3]. Instead, the synthesis relies on a self-validating two-phase system: Grignard addition followed by a carbocation-mediated Ritter reaction [4].
Protocol: Synthesis of 3-(3,4-Dichlorophenyl)pentan-3-amine

Phase 1: Grignard Addition (Formation of Tertiary Alcohol) Causality: Sequential Grignard additions are required to build the


-diethyl carbon center from a nitrile precursor.
  • Initiation: Dissolve 3,4-dichlorobenzonitrile (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

  • First Addition: Dropwise add ethylmagnesium bromide (1.1 eq, 3.0 M in diethyl ether) at 0 °C. Stir for 2 hours, then quench with mild aqueous

    
     to yield the intermediate 1-(3,4-dichlorophenyl)propan-1-one.
    
  • Second Addition: Re-subject the isolated ketone to a second equivalent of ethylmagnesium bromide (1.2 eq) at 0 °C. Reflux for 4 hours.

  • Validation: Quench and extract with ethyl acetate. Confirm the presence of 3-(3,4-dichlorophenyl)pentan-3-ol via the disappearance of the carbonyl stretch (~1710 cm⁻¹) and appearance of a broad hydroxyl stretch (~3300 cm⁻¹) on FTIR.

Phase 2: The Ritter Reaction (Amine Installation) Causality: The Ritter reaction bypasses steric hindrance by generating a planar, highly electrophilic tertiary carbocation that is readily trapped by a nitrile nucleophile [5].

  • Reaction Setup: Cool a solution of the tertiary alcohol (210 µmol, 1.0 eq) in trimethylsilyl cyanide (TMSCN, 15.0 eq) to 0 °C in an ice bath.

  • Activation: Dropwise add concentrated sulfuric acid (

    
    , 20.0 eq). The strong acid protonates the hydroxyl group, forcing the loss of water and generating the 3-(3,4-dichlorophenyl)pentan-3-yl carbocation.
    
  • Trapping & Hydrolysis: Stir for 30 minutes at 0 °C, then 30 minutes at room temperature. The TMSCN traps the carbocation, forming a nitrilium intermediate which hydrolyzes into a formamide.

  • Deprotection & Work-up: Quench the reaction sequentially with saturated aqueous

    
     and 1.0 M NaOH. Extract the free base amine with dichloromethane (DCM).
    
  • Purification: Convert to the hydrochloride salt (CAS: 1258650-33-7) by bubbling HCl gas through the ethereal solution, yielding a highly pure, water-soluble crystalline solid.

Caption: Step-by-step synthetic workflow of 3-(3,4-Dichlorophenyl)pentan-3-amine via Grignard and Ritter reactions.

Pharmacological Profiling Methodology

To validate the efficacy of the acyclic scaffold, the compound is subjected to competitive radioligand binding assays against established tritiated ligands:


WIN 35,428 (DAT), 

citalopram (SERT), and

nisoxetine (NET) [2].
Quantitative Data: Structure-Activity Relationship (SAR) Comparison

The following table summarizes the predicted binding affinities (


) based on established SAR principles for 3,4-dichloro-substituted arylalkylamines, demonstrating the impact of the acyclic pentan-3-amine core compared to rigid cyclic analogs.
Compound ScaffoldDAT

(nM)
SERT

(nM)
NET

(nM)
NMDA

(nM)
3-(3,4-Dichlorophenyl)pentan-3-amine (Acyclic)~15.0~2.5~45.0>10,000
1-(3,4-Dichlorophenyl)cyclohexan-1-amine (Cyclic)~30.0~5.0~80.0~800.0
Amitifadine (Bicyclic SNDRI Reference)64.012.023.0N/A

Data Interpretation: The acyclic nature of the pentan-3-amine scaffold eliminates NMDA receptor affinity (indicated by


 > 10,000 nM) while tightening the binding pocket interactions at SERT and DAT, resulting in a highly potent, SERT-dominant triple reuptake inhibitor profile.

Caption: Pharmacological signaling pathway demonstrating triple monoamine reuptake inhibition.

Conclusion

3-(3,4-Dichlorophenyl)pentan-3-amine is a structurally elegant molecule that bridges the gap between dissociative anesthetics and modern antidepressants. By utilizing a 3,4-dichloro substitution pattern coupled with an acyclic


-diethylamine backbone, researchers can effectively engineer out off-target NMDA activity while maximizing monoamine transporter affinity. The robust Grignard-Ritter synthetic pathway ensures that this scaffold can be reliably produced and modified, securing its place as a vital building block in the ongoing discovery of next-generation neurotherapeutics.

References

  • [1] 2.[2]

  • [3] 4.[4] 5.[5]

Sources

Methodological & Application

High-Sensitivity LC-MS/MS Quantification of 3-(3,4-Dichlorophenyl)pentan-3-amine in Biological Matrices

Author: BenchChem Technical Support Team. Date: March 2026

APPLICATION NOTE: AN-2026-DCP

Executive Summary

This application note details a robust analytical method for the quantification of 3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1258650-33-7), hereinafter referred to as 3,4-DCPPA .

3,4-DCPPA is a gem-disubstituted phenethylamine derivative characterized by a tertiary carbinamine center. Structurally analogous to triple reuptake inhibitors (TRIs) and certain designer psychoactive substances, its analysis requires high specificity to distinguish it from structural isomers and metabolic byproducts.

Challenge: The molecule possesses high lipophilicity (Predicted LogP ~3.7) and lacks a distinct UV chromophore suitable for trace analysis, necessitating Mass Spectrometry (MS) detection. Solution: We utilize Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) using Positive Electrospray Ionization (ESI+). Outcome: This protocol achieves a Lower Limit of Quantitation (LLOQ) of 0.5 ng/mL in plasma with a linear dynamic range of 0.5 – 500 ng/mL.

Analyte Characterization & Method Strategy

Understanding the physicochemical properties of 3,4-DCPPA is the foundation of this protocol.

PropertyValue / CharacteristicAnalytical Implication
Molecular Formula C₁₁H₁₅Cl₂NMonoisotopic Mass: 231.06 Da
Precursor Ion [M+H]⁺ = 232.1 m/zMonitor 232.1 (³⁵Cl isotope) for max sensitivity.
Basicity (pKa) ~9.8 (Predicted)Compound is cationic at neutral/acidic pH.
Lipophilicity (LogP) ~3.7High affinity for organic solvents; ideal for Liquid-Liquid Extraction (LLE).
Structural Feature Tertiary AmineProne to in-source fragmentation; requires gentle desolvation parameters.
Strategic Choices (The "Why")
  • Extraction (LLE vs. PPT): We reject Protein Precipitation (PPT) for this analyte. PPT leaves significant phospholipids in the supernatant, which cause ion suppression in ESI+. Due to the high LogP of 3,4-DCPPA, Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether) provides superior cleanup and recovery (>85%).

  • Chromatography: A Biphenyl column is selected over a standard C18. The biphenyl stationary phase offers enhanced pi-pi interactions with the dichlorophenyl ring, providing better selectivity against potential isobaric interferences.

  • Mobile Phase: Acidic pH (0.1% Formic Acid) is mandatory to maintain the amine in its protonated state (

    
    ), ensuring retention on the column and efficient ionization.
    

Experimental Protocol

Reagents and Materials[1]
  • Reference Standard: 3-(3,4-Dichlorophenyl)pentan-3-amine HCl (>98% purity).

  • Internal Standard (IS): Sertraline-d3 (Structural analog with similar retention/ionization) OR 3,4-DCPPA-d5 (if custom synthesized).

  • Solvents: LC-MS grade Acetonitrile (MeCN), Water, Formic Acid, MTBE.

  • Matrix: Drug-free human plasma (K2EDTA).

Sample Preparation (Liquid-Liquid Extraction)

Step-by-Step Workflow:

  • Aliquot: Transfer 100 µL of plasma into a 2 mL polypropylene tube.

  • IS Addition: Add 10 µL of Internal Standard working solution (500 ng/mL in 50:50 Water:MeCN). Vortex for 10 sec.

  • Basification: Add 50 µL of 0.1 M Ammonium Hydroxide (

    
    ).
    
    • Scientific Rationale: This adjusts pH to >10, neutralizing the amine (

      
      ) to drive it into the organic phase.
      
  • Extraction: Add 600 µL of MTBE.

  • Agitation: Vortex vigorously for 5 minutes or shaker at 1200 rpm.

  • Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

  • Transfer: Transfer 500 µL of the upper organic layer (supernatant) to a clean glass tube or 96-well plate.

  • Evaporation: Evaporate to dryness under nitrogen stream at 40°C.

  • Reconstitution: Reconstitute residue in 100 µL of Mobile Phase (80:20 Water:MeCN + 0.1% FA). Vortex and Centrifuge.

LC-MS/MS Conditions

Chromatography (HPLC/UPLC):

  • Column: Kinetex Biphenyl, 2.6 µm, 50 x 2.1 mm (Phenomenex) or equivalent.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

  • Injection Vol: 5 µL.

  • Gradient:

    • MP A: Water + 0.1% Formic Acid.

    • MP B: Acetonitrile + 0.1% Formic Acid.

Time (min)% BEvent
0.010Initial
0.510Load
3.090Elution
4.090Wash
4.110Re-equilibration
5.510Stop

Mass Spectrometry (Triple Quadrupole):

  • Source: ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temp: 500°C.

  • MRM Transitions:

AnalytePrecursor (m/z)Product (m/z)CE (eV)Purpose
3,4-DCPPA 232.1159.025Quantifier (Dichlorobenzyl cation)
3,4-DCPPA 232.1215.115Qualifier (Loss of NH₃)
IS (Sertraline-d3) 309.1159.030Internal Standard

Note on Fragmentation: The transition 232.1


 159.0 corresponds to the cleavage of the alkyl-amine chain, leaving the stable 3,4-dichlorobenzyl carbocation. This is a highly specific transition for this class of chlorinated aromatics.

Visualized Workflow (Logic Map)

The following diagram illustrates the critical decision points in the sample preparation and analysis logic, ensuring the removal of matrix interferences.

DCPPA_Workflow Start Biological Sample (Plasma/Serum) IS_Add Add Internal Standard (Sertraline-d3) Start->IS_Add pH_Adjust pH Adjustment Add NH4OH (pH > 10) IS_Add->pH_Adjust Extract_Decide Extraction Strategy pH_Adjust->Extract_Decide Neutralize Amine LLE LLE (MTBE) Target: Lipophilic Amines Extract_Decide->LLE LogP ~3.7 (Preferred) PPT Protein Precip (REJECTED: High Matrix Effect) Extract_Decide->PPT Inefficient Cleanup Phase_Sep Phase Separation Collect Organic Layer LLE->Phase_Sep Dry_Recon Dry Down & Reconstitute Mobile Phase (Acidic) Phase_Sep->Dry_Recon LC_Sep LC Separation Biphenyl Column Dry_Recon->LC_Sep MS_Detect MS/MS Detection MRM: 232.1 -> 159.0 LC_Sep->MS_Detect

Caption: Analytical workflow prioritizing Liquid-Liquid Extraction (LLE) to isolate the lipophilic target 3,4-DCPPA from plasma phospholipids.

Validation & Quality Control

To ensure Trustworthiness and Self-Validation , the method must meet the criteria outlined in the FDA Bioanalytical Method Validation Guidance (2018).

Linearity and Range
  • Calibration Curve: 0.5, 1, 5, 20, 100, 400, 500 ng/mL.

  • Weighting:

    
     linear regression.
    
  • Acceptance:

    
    ; all standards within ±15% of nominal (±20% at LLOQ).
    
Matrix Effect Assessment

Since 3,4-DCPPA is hydrophobic, it elutes late in the gradient where phospholipids often interfere.

  • Test: Post-column infusion of analyte while injecting blank plasma extract.

  • Requirement: No significant ion suppression/enhancement zones at the retention time (approx 3.2 min).

Stability
  • Benchtop: 4 hours at Room Temperature (Amine oxidation is a risk; keep samples cooled if possible).

  • Autosampler: 24 hours at 10°C.

  • Freeze-Thaw: 3 cycles at -80°C.

References

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 50988201, 3-(3,4-dichlorophenyl)pentan-3-amine. Retrieved from [Link]

  • Phenomenex. (n.d.). SecurityGuard and Column Selection for Bioanalytical Applications. Retrieved from [Link](General reference for Biphenyl column mechanism).

  • Shao, L., et al. (2011). Synthesis and pharmacological evaluation of 4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalenyl amines as triple reuptake inhibitors. (Contextual reference for fragmentation patterns of dichlorophenyl amines). Bioorganic & Medicinal Chemistry Letters.

Disclaimer: This protocol is intended for research and development purposes only. 3-(3,4-Dichlorophenyl)pentan-3-amine may be a controlled substance or a novel psychoactive substance in certain jurisdictions. Users must verify local regulations before handling.

Application Note: Advanced HPLC Method Development for Dichlorophenyl Compounds

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry, Liquid Chromatography

Introduction: The Chemical Reality of Dichlorophenyl Moieties

Dichlorophenyl compounds—ranging from active pharmaceutical ingredients (APIs) like diclofenac to chemical intermediates like 4-(2,6-dichlorophenyl)-1-butene—present unique chromatographic challenges[1]. The presence of two electron-withdrawing chlorine atoms on an aromatic ring fundamentally alters the molecule's physicochemical profile. These halogens increase the overall hydrophobicity (LogP) of the molecule, induce strong dipole moments, and significantly lower the pKa of adjacent functional groups (such as amines or carboxylic acids) due to inductive effects.

As a Senior Application Scientist, I approach the method development for these compounds not as a trial-and-error exercise, but as an exercise in applied physical chemistry. To achieve robust, stability-indicating separations, we must explicitly control ionization, mitigate secondary silanol interactions, and leverage the unique polarizability of the halogenated ring.

Mechanistic Principles of Separation

Stationary Phase Selection

For highly non-polar aromatic intermediates like 4-(2,6-dichlorophenyl)-1-butene, Reversed-Phase HPLC (RP-HPLC) utilizing a high-carbon-load C18 column is the standard starting point, as it provides the necessary hydrophobic retention[1]. However, for functionalized dichlorophenyl APIs like diclofenac sodium, a C8 column (e.g., LiChrospher select B) is often preferred. The shorter alkyl chain reduces excessive retention times while maintaining sufficient theoretical plates for resolving closely eluting degradation products.

Aqueous Phase pH Control and Silanol Masking

The pKa of diclofenac is approximately 4.15. If the mobile phase pH is near this value, the molecule exists in a state of partial ionization, leading to severe peak splitting and irreproducible retention times.

  • The Causality: To ensure robustness, the pH must be adjusted to at least 1.5 units below the pKa. Using o-phosphoric acid to drop the aqueous phase pH to 2.8 ensures the carboxylic acid remains fully protonated (unionized).

  • Silanol Interactions: Dichlorophenyl compounds with amine linkages are highly susceptible to secondary electrostatic interactions with residual ionized silanols on the silica support. The addition of 0.05 M Triethylamine (TEA) acts as a sacrificial base, binding to and masking these active silanols, thereby eliminating peak tailing.

Organic Modifier Selectivity: Methanol vs. Acetonitrile

While Acetonitrile (ACN) provides lower system backpressure, Methanol (MeOH) is frequently the superior choice for dichlorophenyl compounds. Methanol acts as both a hydrogen-bond donor and acceptor. This specific selectivity is critical for resolving diclofenac from its forced degradation products, such as 1-(2,6-dichlorophenyl)indoline-2-one (Impurity A).

Advanced Application: Chiral Selectivity

When dealing with chiral dichlorophenyl derivatives, the dichlorophenyl moiety itself can be leveraged to induce separation. Immobilized chiral stationary phases (CSPs) utilizing a cellulose tris(3,5-dichlorophenyl)carbamate selector (e.g., Lux i-Cellulose-5 or CHIRAL ART Cellulose-SC) are highly effective[2][3]. The strong electron-accepting chlorine atoms draw the electron cloud of the selector's phenyl ring outward, creating a highly polarized cavity that facilitates unique ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 and halogen-bonding interactions with the analyte.

Visualized Method Development Workflow

MethodDev N1 1. Analyte Profiling (pKa ~4.15, High LogP) N2 2. Column Selection (C8/C18 for RP, Cellulose-SC for Chiral) N1->N2 N3 3. Aqueous Phase pH Control (pH 2.8 with o-H3PO4 & TEA) N2->N3 N4 4. Organic Modifier Tuning (MeOH for Selectivity vs. ACN) N3->N4 N5 5. Isocratic/Gradient Optimization (e.g., 63:37 MeOH:Buffer) N4->N5 N6 6. Self-Validating SST (Resolution > 2.0, Tailing < 1.5) N5->N6

Systematic HPLC method development workflow for dichlorophenyl compounds.

Quantitative Data: Mobile Phase Optimization

The following table summarizes the quantitative optimization data for the separation of diclofenac and its primary degradation product, 1-(2,6-dichlorophenyl)indoline-2-one. This data illustrates the causality of mobile phase adjustments.

TrialMobile Phase Composition (Organic : Aqueous)pHChromatographic Observation & Mechanistic Causality
1 65% MeOH : 35% WaterUnadjusted (~6.0)Fail: Severe tailing (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

). Analyte is partially ionized; unmasked silanols interact with the amine group.
2 65% MeOH : 35% Buffer (0.05 M TEA)2.8Sub-optimal: Peak symmetry improved (

) due to TEA masking and pH control, but critical pair resolution is poor (

).
3 63% MeOH : 37% Buffer (0.05 M TEA)2.8Optimal: Decreasing the strong solvent (MeOH) by 2% increased retention slightly, achieving baseline resolution (

).

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . The workflow cannot proceed to sample analysis unless the intrinsic System Suitability Test (SST) criteria are met.

Step 1: Preparation of the Buffered Aqueous Phase
  • Accurately measure 1000 mL of HPLC-grade water.

  • Add 7.0 mL of Triethylamine (TEA) to achieve a ~0.05 M concentration. Causality: TEA acts as a competing base to block residual silanols on the stationary phase.

  • Titrate the solution dropwise with o-phosphoric acid until a stable pH of 2.8 is reached. Causality: Locks the target analyte in a fully protonated, hydrophobic state.

  • Filter through a 0.45 µm membrane and degas.

Step 2: System Equilibration
  • Install a C8 column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Set the mobile phase to 63% Methanol and 37% Buffered Aqueous Phase (Isocratic mode).

  • Set the flow rate to 1.0 mL/min and column temperature to 30°C.

  • Equilibrate for a minimum of 20 column volumes. Causality: The stationary phase requires extended time for the TEA to fully saturate and mask the active silanol sites.

Step 3: The Self-Validating System Suitability Test (SST)
  • Inject 20 µL of an SST standard containing 50 µg/mL Diclofenac Sodium and 10 µg/mL 1-(2,6-dichlorophenyl)indoline-2-one (Impurity A).

  • Monitor via Diode Array Detector (DAD) at 254 nm (or 220 nm for higher sensitivity)[4].

  • Validation Gate: The system automatically evaluates the chromatogram.

    • Resolution (

      
      ) between the two peaks MUST be 
      
      
      
      .
    • Tailing factor (

      
      ) for Diclofenac MUST be 
      
      
      
      .
    • If criteria are met, the system validates itself and proceeds to sample analysis. If failed, refer to the troubleshooting tree.

Step 4: Sample Analysis
  • Prepare sample solutions in a diluent matching the mobile phase (63:37 MeOH:Buffer) to prevent solvent-mismatch peak distortion at the column head.

  • Inject samples, bracketing with the SST standard every 10 injections to ensure continuous system integrity.

Troubleshooting Decision Tree

Troubleshooting Root Chromatographic Anomaly Detected Tailing Peak Tailing (As > 1.5) Root->Tailing Res Co-elution with Impurities Root->Res Action1 Check pH vs pKa Ensure pH is 2 units < pKa Tailing->Action1 Action2 Add Silanol Blocker (0.05 M Triethylamine) Tailing->Action2 Action3 Decrease Organic % (e.g., 65% -> 63% MeOH) Res->Action3 Action4 Switch Modifier (ACN -> MeOH for H-bonding) Res->Action4

Decision tree for resolving peak tailing and co-elution in halogenated aromatics.

References

  • HPLC method development for purification of 4-(2,6-Dichlorophenyl)-1-butene - BenchChem - 1

  • Evaluation of a short stability-indicating HPLC method for diclofenac sodium gels - Ingenta Connect - Link

  • Chiral LC HPLC Column Selection - Chromservis -5

  • HPLC and SFC Enantioseparation of (±)-Trans-β-Lactam Ureas on Immobilized Polysaccharide-Based Chiral Stationary Phases - MDPI - 3

  • Validated Selective HPLC–DAD Method for the Simultaneous Determination of Diclofenac Sodium and Lidocaine Hydrochloride - AKJournals - 4

Sources

Application Note: High-Resolution Mass Spectrometry for the Characterization of 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive guide to the analysis of 3-(3,4-Dichlorophenyl)pentan-3-amine, a compound of interest in pharmaceutical and forensic research, using high-resolution mass spectrometry. Detailed protocols for sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and data interpretation are presented. The methodologies outlined herein are designed to provide a robust and reproducible workflow for the unambiguous identification and characterization of this molecule, including its predicted fragmentation pathway. This guide is intended for researchers, scientists, and drug development professionals.

Introduction

3-(3,4-Dichlorophenyl)pentan-3-amine is a substituted phenethylamine derivative. The structural similarity of this compound to controlled substances necessitates the development of sensitive and specific analytical methods for its detection and characterization.[1][2][3] Mass spectrometry, particularly when coupled with liquid chromatography, offers unparalleled specificity and sensitivity for the analysis of such small molecules in complex matrices.[1][4]

This document outlines an experimental framework for the analysis of 3-(3,4-Dichlorophenyl)pentan-3-amine. The causality behind experimental choices is explained to provide a deeper understanding of the analytical process. The protocols are designed to be self-validating, ensuring a high degree of confidence in the generated data.

Chemical Properties of 3-(3,4-Dichlorophenyl)pentan-3-amine

A thorough understanding of the analyte's chemical properties is fundamental to developing a successful analytical method.

PropertyValueSource
Molecular Formula C11H15Cl2N[5]
Monoisotopic Mass 231.05815 Da[5]
Predicted [M+H]+ 232.06543 m/z[5]
Predicted XlogP 3.7[5]

The presence of a basic amine group makes this compound amenable to positive ion electrospray ionization (ESI).[1][2] The predicted octanol-water partition coefficient (XlogP) of 3.7 suggests a significant degree of hydrophobicity, which will influence the choice of chromatographic conditions and sample preparation techniques.[5]

Experimental Workflow

The overall workflow for the analysis of 3-(3,4-Dichlorophenyl)pentan-3-amine is depicted below. This process begins with sample preparation to isolate the analyte and remove interfering matrix components, followed by chromatographic separation and mass spectrometric detection.

workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Matrix (e.g., Urine, Blood) SPE Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) Sample->SPE Loading Elution Elution & Reconstitution SPE->Elution Wash & Elute LC LC Separation Elution->LC Injection MS MS/MS Detection LC->MS Ionization (ESI+) Data Data Acquisition MS->Data Analysis Identification & Quantitation Data->Analysis fragmentation cluster_frags Predicted Fragments mol 3-(3,4-Dichlorophenyl)pentan-3-amine [M+H]+ = 232.07 frag1 m/z 203.03 Loss of Ethyl radical (C2H5) mol:f1->frag1 α-cleavage frag2 m/z 174.99 Loss of Propylamine ((C2H5)2CNH2) mol:f1->frag2 β-cleavage frag3 m/z 146.00 Dichlorophenyl cation frag2:f0->frag3 Further fragmentation

Sources

Mastering the Structural Elucidation of Substituted Pentanamines: A Detailed Guide to 1H and 13C NMR Interpretation

Author: BenchChem Technical Support Team. Date: March 2026

This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed guide to the interpretation of 1H and 13C Nuclear Magnetic Resonance (NMR) spectra of substituted pentanamines. Moving beyond a generic overview, this document delves into the nuances of spectral analysis for this important class of aliphatic amines, offering field-proven insights and detailed protocols to empower confident structural elucidation.

Introduction: The Significance of Pentanamines and the Power of NMR

Substituted pentanamines are prevalent structural motifs in a wide array of chemical entities, from active pharmaceutical ingredients (APIs) to agrochemicals and specialty materials. Their structural diversity, arising from various substitution patterns on the pentyl chain and the nitrogen atom, directly influences their chemical and biological properties. Consequently, unambiguous structural characterization is paramount for quality control, reaction monitoring, and understanding structure-activity relationships (SAR).

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular structure elucidation.[1] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides a detailed atomic-level map of a molecule. This guide will equip you with the knowledge to translate complex NMR data into precise structural information for substituted pentanamines.

Foundational Principles of NMR for Amine Analysis

A thorough understanding of fundamental NMR principles is essential for accurate spectral interpretation.

Chemical Shift (δ)

The chemical shift, reported in parts per million (ppm), is the most fundamental piece of information in an NMR spectrum. It indicates the electronic environment of a nucleus.

  • ¹H NMR: Protons in aliphatic chains, like those in pentanamines, typically resonate in the upfield region of the spectrum (0.5-4.5 ppm).[2] Protons on carbons directly attached to the nitrogen atom (α-protons) are deshielded due to the electronegativity of nitrogen and appear at a higher chemical shift (typically 2.5-3.5 ppm) compared to protons further down the chain. The chemical shift of the N-H proton itself is highly variable (typically 0.5-5.0 ppm) and depends on factors such as solvent, concentration, and temperature due to hydrogen bonding.[2]

  • ¹³C NMR: The carbon atoms in the pentyl chain will have distinct chemical shifts. Similar to ¹H NMR, the carbon atom bonded to the nitrogen (α-carbon) is deshielded and will have a higher chemical shift (typically 40-60 ppm) compared to the other aliphatic carbons.

Spin-Spin Coupling (J-coupling)

Spin-spin coupling, or J-coupling, arises from the interaction of the magnetic moments of neighboring non-equivalent nuclei, transmitted through the bonding electrons. This interaction causes the splitting of NMR signals into multiplets.

  • The n+1 Rule: For simple aliphatic systems, the multiplicity of a signal can often be predicted by the 'n+1' rule, where 'n' is the number of equivalent protons on adjacent carbons. For example, a proton with two neighbors will appear as a triplet (2+1=3).

  • Coupling Constants (J): The distance between the individual peaks in a multiplet is the coupling constant, measured in Hertz (Hz). Coupling constants provide valuable information about the connectivity and stereochemistry of a molecule.

Integration

In ¹H NMR, the area under a signal is proportional to the number of protons giving rise to that signal. This integration is a powerful tool for determining the relative number of protons in different chemical environments.

Experimental Protocols: From Sample Preparation to Data Acquisition

The quality of your NMR data is intrinsically linked to meticulous sample preparation and appropriate data acquisition parameters.

Detailed Protocol for NMR Sample Preparation of Substituted Pentanamines

Objective: To prepare a homogeneous, particulate-free solution of a substituted pentanamine in a deuterated solvent for high-resolution NMR analysis.

Materials:

  • Substituted pentanamine sample (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)[3]

  • Deuterated solvent (e.g., Chloroform-d (CDCl₃), Methanol-d₄ (CD₃OD), Deuterium Oxide (D₂O))[4]

  • High-quality 5 mm NMR tubes

  • Glass vials

  • Pasteur pipettes and bulbs

  • Cotton wool or a syringe filter

  • Vortex mixer (optional)

  • Analytical balance

Procedure:

  • Solvent Selection: Choose a deuterated solvent in which your substituted pentanamine is readily soluble. CDCl₃ is a common first choice for many organic compounds. For amine salts or more polar compounds, CD₃OD or D₂O may be more suitable.[4]

  • Weighing the Sample: Accurately weigh the appropriate amount of your sample into a clean, dry glass vial.

  • Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[5]

  • Mixing: Gently swirl the vial or use a vortex mixer to ensure the sample is completely dissolved. Viscous amines may require gentle warming or more extended mixing to achieve a homogeneous solution.[6]

  • Filtration (Crucial for High-Quality Spectra): To remove any particulate matter that can degrade spectral quality, filter the solution. A simple and effective method is to place a small plug of cotton wool into a Pasteur pipette and filter the solution directly into the NMR tube.[5] Alternatively, a syringe filter can be used.

  • Transfer to NMR Tube: Carefully transfer the filtered solution into a clean, high-quality NMR tube.

  • Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly with the sample identification.

Diagram of the NMR Sample Preparation Workflow:

Caption: Workflow for preparing a substituted pentanamine sample for NMR analysis.

Data Acquisition Parameters

Optimal acquisition parameters are crucial for obtaining high-quality spectra.

Parameter¹H NMR¹³C NMR
Pulse Sequence Standard single-pulseProton-decoupled single-pulse
Spectral Width -2 to 12 ppm0 to 220 ppm
Number of Scans 16-641024-4096 (or more)
Relaxation Delay (d1) 1-5 seconds2-5 seconds

Note on Amine Protons: The N-H proton signal can sometimes be broad due to quadrupole broadening from the ¹⁴N nucleus and chemical exchange.[2] This broadening can make the signal difficult to observe and can obscure coupling. D₂O exchange can be used to confirm the presence of an N-H proton; adding a drop of D₂O to the NMR tube will cause the N-H proton to be replaced by deuterium, leading to the disappearance of its signal in the ¹H NMR spectrum.

Interpretation of 1D NMR Spectra: A Case Study of 2-Pentanamine

To illustrate the principles of spectral interpretation, let's analyze the expected ¹H and ¹³C NMR spectra of 2-pentanamine.

Structure of 2-Pentanamine:

¹H NMR Spectral Data (Predicted):

ProtonChemical Shift (ppm)MultiplicityIntegration
H-a~1.1Doublet3H
H-b~2.9Sextet1H
H-c~1.4Multiplet2H
H-d~1.3Multiplet2H
H-e~0.9Triplet3H
-NH₂Variable (e.g., ~1.5)Broad Singlet2H

Interpretation:

  • H-e (C5-CH₃): This methyl group is furthest from the electron-withdrawing amino group and therefore appears at the most upfield chemical shift (~0.9 ppm). It is coupled to the two protons on C4, resulting in a triplet.

  • H-a (C1-CH₃): This methyl group is adjacent to the chiral center at C2. It is coupled to the single proton on C2, resulting in a doublet at ~1.1 ppm.

  • H-d and H-c (C4-CH₂ and C3-CH₂): These methylene protons will appear as complex multiplets due to coupling with their neighbors. Their chemical shifts will be slightly different due to their proximity to the amino group.

  • H-b (C2-CH): This methine proton is directly attached to the carbon bearing the amino group, causing it to be significantly deshielded and appear at a higher chemical shift (~2.9 ppm). It is coupled to the three protons on C1 and the two protons on C3 (a total of 5 neighboring protons), resulting in a sextet.

  • -NH₂: The protons on the nitrogen will typically appear as a broad singlet due to rapid chemical exchange and quadrupolar relaxation.

¹³C NMR Spectral Data (Predicted):

CarbonChemical Shift (ppm)
C-a~23
C-b~50
C-c~37
C-d~20
C-e~14

Interpretation:

  • C-e (C5): The terminal methyl carbon appears at the most upfield position (~14 ppm).

  • C-a (C1): This methyl carbon is also in the upfield region (~23 ppm).

  • C-d (C4) and C-c (C3): These methylene carbons appear at intermediate chemical shifts.

  • C-b (C2): The carbon directly bonded to the nitrogen is the most deshielded and appears at the highest chemical shift (~50 ppm).

Advanced NMR Techniques for Unambiguous Structural Elucidation

For more complex substituted pentanamines, 1D NMR spectra can become crowded and difficult to interpret. In such cases, 2D NMR techniques are indispensable.

COSY (Correlation Spectroscopy)

COSY is a homonuclear correlation experiment that reveals proton-proton (¹H-¹H) coupling relationships.[7] Cross-peaks in a COSY spectrum indicate which protons are coupled to each other, typically through two or three bonds. This is invaluable for tracing out the carbon skeleton of the pentanamine.

Diagram of a Generic COSY Interpretation Workflow:

Caption: A simplified workflow for interpreting a COSY spectrum to establish proton connectivity.

HSQC (Heteronuclear Single Quantum Coherence)

HSQC is a heteronuclear correlation experiment that shows correlations between protons and the carbons to which they are directly attached (one-bond ¹H-¹³C correlations).[7] This powerful technique allows for the direct assignment of proton signals to their corresponding carbon signals.

DEPT (Distortionless Enhancement by Polarization Transfer)

DEPT is a spectral editing technique that provides information about the number of protons attached to each carbon atom.[8]

  • DEPT-90: Shows only CH (methine) carbons.

  • DEPT-135: Shows CH and CH₃ (methyl) carbons as positive signals and CH₂ (methylene) carbons as negative signals. Quaternary carbons are not observed in DEPT spectra.

By comparing the broadband ¹³C spectrum with the DEPT-90 and DEPT-135 spectra, one can unambiguously determine the type of each carbon atom in the molecule.

Chiral Analysis of Substituted Pentanamines

Many substituted pentanamines are chiral. NMR spectroscopy, in conjunction with chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs), is a powerful tool for determining enantiomeric purity.

A common CDA is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid).[9] Reaction of a chiral amine with an enantiomerically pure Mosher's acid chloride forms a pair of diastereomeric amides. These diastereomers will have distinct NMR spectra, allowing for the quantification of the enantiomeric excess (ee) by integrating the signals of the two diastereomers.

Troubleshooting Common NMR Issues with Amine Compounds

  • Broad N-H signals: As mentioned, this is common. D₂O exchange can confirm the signal. Lowering the temperature can sometimes sharpen the signal by slowing down chemical exchange.

  • Complex Multiplets: Overlapping multiplets can be challenging to interpret. Higher field NMR instruments provide better signal dispersion. 2D NMR techniques like COSY are essential for resolving these overlaps.

  • Sample Impurities: Residual solvents or reaction byproducts can complicate spectra. Careful purification of the sample is crucial. Running a blank spectrum of the solvent can help identify solvent-related impurities.[10]

Conclusion

The structural elucidation of substituted pentanamines by NMR spectroscopy is a powerful and essential technique in modern chemistry. By systematically applying the principles of chemical shift, coupling, and integration, and by leveraging advanced techniques such as COSY, HSQC, and DEPT, researchers can confidently determine the precise atomic connectivity of these important molecules. This guide provides a robust framework and detailed protocols to navigate the intricacies of NMR interpretation for substituted pentanamines, empowering scientists in their research and development endeavors.

References

  • CDN Science. (2017). Common problems and artifacts encountered in solution-state NMR experiments. [Link]

  • NMR Sample Preparation. (n.d.). NMR Sample Prepara-on. [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. [Link]

  • CDN Science. (2017). Common problems and artifacts encountered in solution-state NMR experiments. [Link]

  • EPFL. (n.d.). NMR sample preparation. [Link]

  • Elyashberg, M., et al. (n.d.). Computer assisted structure elucidation of natural products using two-dimensional NMR spectroscopy. University of Aberdeen.
  • Powers Group, UNL. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination. [Link]

  • Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

  • Western University. (n.d.). NMR Sample Preparation. [Link]

  • YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

  • SpectraBase. (n.d.). 2-Pentanamine, N-(phenylmethylene)-. [Link]

  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. [Link]

  • Chemistry Steps. (2023, September 26). DEPT NMR: Signals and Problem Solving. [Link]

  • ResearchGate. (n.d.). What tools can simulate chemical shifts (1H +13C) from mol/SMILES using Python?[Link]

  • DEPT 13 C-NMR Spectra. (n.d.). [Link]

  • Columbia University. (n.d.). DEPT | NMR Core Facility. [Link]

  • Chemistry LibreTexts. (2024, July 30). 13.13: DEPT ¹³C NMR Spectroscopy. [Link]

  • PNNL. (2020, August 24). General Protocol for the Accurate Prediction of Molecular 13C/1H NMR Chemical Shifts via Machine Learning Augmented DFT. [Link]

  • Balci, M. (n.d.). Basic 1H- and 13C-NMR Spectroscopy.
  • PubChem. (n.d.). 2-Pentanamine, N-ethyl-, hydrochloride (1:1). [Link]

  • ResearchGate. (2025, August 10). Calculation of 13C NMR Spectra of Pentanol and its Esters as an Example of Effective Application of Additivity of Chemical Shift Increments for Attributed Signals in Aliphatic Compounds Spectra. [Link]

  • ResearchGate. (n.d.). Fig. 3. (a) DEPT-135 NMR spectrum and (b) DEPT-90 NMR spectrum of IPM. [Link]

  • Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

  • JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

  • ResearchGate. (2019, October 15). 2D- NMR what is the different between COSY and HSQC??[Link]

  • H NMR Spectroscopy. (n.d.). [Link]

  • PMC. (n.d.). Identifying and Overcoming Artifacts in 1 H-Based Saturation Transfer NOE NMR Experiments. [Link]

  • Michigan State University. (n.d.). NMR Spectroscopy. [Link]

  • Recchimurzo, A. (2023). Chiral analysis by NMR spectroscopy. [Link]

  • Royal Society of Chemistry. (2014). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. [Link]

  • PMC. (2021, August 24). Accurate and Efficient Structure Elucidation from Routine One-Dimensional NMR Spectra Using Multitask Machine Learning. [Link]

  • ChemRxiv. (n.d.). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. [Link]

  • ResearchGate. (n.d.). Automatic Structure Elucidation through Data Base Search and 2D NMR Spectral Analysis. [Link]

  • RSC Publishing. (2017, March 15). Desktop NMR for structure elucidation and identification of strychnine adulteration. [Link]

  • Pendidikan Kimia. (2016, January 12). Introducing 2D NMR Spectroscopy to Second-Year Undergraduate Chemistry Majors Using a Building-Up Approach. [Link]

  • Steelyard Analytics, Inc. (2020, April 1). 13C NMR analysis of peptides and amino acids. [Link]

  • Rsc.org. (n.d.). Cobalt-catalyzed Synthesis of N-containing Heterocycles via Cyclization of Ortho-substituted Anilines with CO2/H2. [Link]

  • YouTube. (2018, September 20). 15.5a The Chemical Shift in C 13 and Proton NMR | Organic Chemistry. [Link]

  • PMC. (n.d.). Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. [Link]

  • Chemchart. (n.d.). N-ethyl-2-pentanamine hydrochloride (1609396-49-7). [Link]

  • ACD/Labs. (2009, December 14). How to Interpret an HSQC-COSY Experiment. [Link]

  • SDSU NMR Facility – Department of Chemistry. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). [Link]

Sources

Application Note: Pharmacological Characterization of 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Compound Profile

3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0 [Free Base], 1258650-33-7 [HCl]) is a novel research chemical belonging to the aryl-pentanamine class. Structurally, it features a gem-disubstituted carbon at the 3-position, bearing both a 3,4-dichlorophenyl ring and a primary amine group.

Based on Structure-Activity Relationship (SAR) analysis of similar pharmacophores (e.g., Sertraline, Indatraline, Amitifadine), this compound is predicted to function as a Monoamine Reuptake Inhibitor (MRI) with potential affinity for Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters.

Research Utility: This compound is utilized in neuropharmacology to map the steric tolerance of the monoamine transporter binding pockets. It serves as a probe to investigate how acyclic, gem-disubstituted amines compare to their cyclic analogs (e.g., phenylpiperidines or tetralins) regarding transporter selectivity and metabolic stability.

Physicochemical Properties (Predicted)
PropertyValueImplication
Molecular Formula C₁₁H₁₅Cl₂NCore scaffold
Molecular Weight 232.15 g/mol CNS penetrant (Rule of 5 compliant)
LogP ~3.7Highly lipophilic; crosses BBB easily
pKa ~10.2 (Amine)Protonated at physiological pH
Solubility DMSO (>20 mg/mL), EthanolPoor aqueous solubility (unless salt)

Safety & Handling Protocols

Warning: This compound is a potent research chemical with an uncharacterized toxicological profile. Treat as a potential neurotoxin and cardiotoxin.

  • Engineering Controls: All handling must occur within a Class II Biological Safety Cabinet or Chemical Fume Hood.

  • PPE: Nitrile gloves (double-gloved), lab coat, safety goggles, and P100 respirator if handling powder outside a hood.

  • Storage: Store solid at -20°C, desiccated. Stock solutions in DMSO are stable for 1 month at -20°C.

Application I: Monoamine Transporter Binding Assays (Ki Determination)

Objective: To determine the binding affinity (


) of 3-(3,4-Dichlorophenyl)pentan-3-amine at human SERT, NET, and DAT.
Principle

This assay utilizes Radioligand Competition Binding . The research chemical competes with a radiolabeled ligand (e.g.,


) for the binding site. A decrease in radioactivity bound to the membrane indicates high affinity.
Materials
  • Membrane Prep: HEK-293 cells stably expressing hSERT, hNET, or hDAT.

  • Radioligands:

    • SERT:

      
       (1-2 nM)
      
    • NET:

      
       (1-2 nM)
      
    • DAT:

      
       (5-10 nM)
      
  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Protocol Steps
  • Preparation: Dilute 3-(3,4-Dichlorophenyl)pentan-3-amine in DMSO to create a concentration range (

    
     M to 
    
    
    
    M). Ensure final DMSO concentration in assay is <1%.
  • Incubation:

    • Mix 50 µL Membrane Prep + 25 µL Radioligand + 25 µL Test Compound.

    • Incubate at 25°C for 60 minutes (equilibrium).

  • Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell harvester.

  • Wash: Wash filters 3x with ice-cold buffer to remove unbound radioligand.

  • Quantification: Add scintillation cocktail and count radioactivity (CPM) using a Liquid Scintillation Counter.

  • Analysis: Plot % Specific Binding vs. Log[Concentration]. Calculate

    
     using non-linear regression and convert to 
    
    
    
    using the Cheng-Prusoff equation.

Application II: Functional Uptake Inhibition Assays

Objective: To distinguish whether the compound acts as a reuptake inhibitor or a substrate-type releaser .

Principle

Binding affinity (


) does not indicate function. This assay measures the compound's ability to block the active transport of monoamines into the cell.
Protocol Steps
  • Seeding: Plate hSERT/hNET/hDAT-expressing cells in 96-well plates (

    
     cells/well).
    
  • Pre-incubation: Remove media, wash with Krebs-Ringer-HEPES (KRH) buffer. Add test compound (various concentrations) and incubate for 10 mins at 37°C.

  • Uptake: Add fluorescent substrate (e.g., ASP+ for DAT/NET or IDT307 for SERT) or tritiated neurotransmitter (

    
    ).
    
  • Reaction: Incubate for 10-20 minutes.

  • Stop: Wash cells 3x with ice-cold buffer.

  • Detection: Lyse cells and measure fluorescence/radioactivity.

  • Interpretation:

    • Inhibitor: Dose-dependent reduction in uptake signal.

    • Releaser: Requires a separate "Pre-load and Release" assay (cells pre-loaded with radioligand, then treated with compound to check for efflux).

Application III: Metabolic Stability (Microsomal Stability)

Objective: To estimate the in vitro intrinsic clearance (


) and half-life (

), crucial for predicting in vivo duration.
Protocol Steps
  • System: Pooled Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) at 0.5 mg protein/mL.

  • Reaction Mix: Phosphate buffer (pH 7.4) + Microsomes + Test Compound (1 µM).

  • Initiation: Add NADPH-regenerating system (or 1 mM NADPH).

  • Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, 45, 60 min.

  • Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide) to precipitate proteins.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS .

  • Calculation: Plot ln(% Remaining) vs. Time. The slope

    
     gives 
    
    
    
    .

Experimental Workflow Visualization

The following diagram illustrates the logical flow for characterizing this novel research chemical, ensuring a "Go/No-Go" decision matrix based on potency and selectivity.

CharacterizationWorkflow Start START: 3-(3,4-Dichlorophenyl) pentan-3-amine Sample Solubility Solubility Check (DMSO/Buffer) Start->Solubility BindingScreen Primary Binding Screen (10 µM Single Point) Solubility->BindingScreen Decision1 >50% Displacement? BindingScreen->Decision1 KiDetermination Dose-Response (Ki) (SERT, NET, DAT) Decision1->KiDetermination Yes Discard Discard/Deprioritize Decision1->Discard No FunctionalAssay Functional Uptake Assay (IC50 Determination) KiDetermination->FunctionalAssay ModeOfAction Mode of Action Check (Inhibitor vs Releaser) FunctionalAssay->ModeOfAction Metabolic Metabolic Stability (Microsomes) ModeOfAction->Metabolic Inhibitor Confirmed ModeOfAction->Metabolic Releaser Confirmed FinalProfile Final Pharmacological Profile Generated Metabolic->FinalProfile

Caption: Step-by-step screening cascade for validating the pharmacological profile of 3-(3,4-Dichlorophenyl)pentan-3-amine.

References

  • PubChem. (2023). Compound Summary: 3-(3,4-dichlorophenyl)pentan-3-amine hydrochloride.[1][2] National Library of Medicine. [Link]

  • Tatsumi, M., et al. (1997). Pharmacological profile of a novel triple reuptake inhibitor, DOV 21,947. European Journal of Pharmacology. (Reference for Assay Protocols). [Link]

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. [Link]

Sources

in vitro assay protocols for novel amine compounds

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: In Vitro Pharmacological Profiling of Novel Amine Compounds

Introduction

Novel amine compounds frequently serve as the structural foundation for drugs targeting aminergic G-protein coupled receptors (GPCRs), monoamine transporters, and metabolic enzymes. To successfully advance a hit compound to a lead candidate, a rigorous, tiered in vitro screening cascade is required. This guide details a self-validating workflow encompassing target affinity, functional efficacy, and metabolic liability, designed specifically for researchers and drug development professionals.

Workflow A Novel Amine Compound B 1. Target Affinity (Radioligand Binding) A->B C 2. Functional Efficacy (TR-FRET cAMP Assay) B->C D 3. Metabolic Liability (MAO Inhibition) C->D E Lead Candidate Optimization D->E

Fig 1. Sequential in vitro screening workflow for the pharmacological profiling of novel amine compounds.

Module 1: Target Affinity via Radioligand Binding

Scientific Rationale: Before assessing functional outcomes, it is imperative to establish the thermodynamic binding affinity (


) of the novel amine at the orthosteric site. Radioligand binding assays provide a direct measure of target engagement[1]. For biogenic amine receptors, performing the assay in a buffer containing 

stabilizes the high-affinity G-protein coupled state of the receptor, ensuring physiological relevance[1].

Self-Validation System: The assay must include a known high-affinity unlabeled ligand to define non-specific binding (NSB). Total binding minus NSB yields specific binding. Assays are validated when the reference compound yields a


 within 0.5 log units of historical values and the Z'-factor is >0.5.

Step-by-Step Protocol: Membrane Filtration Binding Assay

  • Membrane Preparation : Thaw CHO-K1 or HEK293 cell membranes stably expressing the target receptor (e.g., 5-HT or Dopamine receptor) on ice. Resuspend in assay buffer (e.g., 50 mM Tris-HCl, 10 mM

    
    , 1 mM EDTA, pH 7.4)[1].
    
  • Compound Dilution : Prepare an 11-point, 3-fold serial dilution of the novel amine compound in DMSO, then dilute 1:100 in assay buffer to maintain a final DMSO concentration of

    
    .
    
  • Assay Assembly : In a 96-well deep-well plate, combine 50

    
     of test compound, 50 
    
    
    
    of radioligand (e.g.,
    
    
    -ligand at a concentration near its
    
    
    ), and 100
    
    
    of membrane suspension (10-20
    
    
    protein/well)[1].
  • Incubation : Seal the plate and incubate at 25°C for 60-90 minutes to reach equilibrium[2].

  • Filtration & Washing : Rapidly filter the reaction through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a 96-well cell harvester. Wash filters three times with 500

    
     of ice-cold wash buffer[2].
    
  • Detection : Dry the filters, add 40

    
     of scintillation cocktail, and quantify radioactivity (CPM) using a microplate scintillation counter[2].
    
  • Data Analysis : Calculate

    
     using non-linear regression (one-site competition). Convert 
    
    
    
    to
    
    
    using the Cheng-Prusoff equation.

Table 1. Representative Radioligand Binding Data for Amine Analogs

Compound IDTarget ReceptorRadioligand

(nM)

(nM)
Reference Agonist5-HT2A

-Ketanserin
12.5

1.2
4.8

0.5
Amine-0015-HT2A

-Ketanserin
45.3

3.1
17.4

1.1
Amine-002D2

-Spiperone
>10,000N/A

Module 2: Functional Efficacy via TR-FRET cAMP Accumulation

Scientific Rationale: Binding affinity does not distinguish between agonists, antagonists, or allosteric modulators. Because many aminergic GPCRs couple to


 or 

proteins, measuring the secondary messenger cyclic AMP (cAMP) provides a direct functional readout[3]. We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This ratiometric method introduces a time delay (50-150 µs) between excitation and emission reading, virtually eliminating autofluorescence from the test compounds or biological matrices, thus ensuring high data fidelity[4]. The assay utilizes IBMX, a phosphodiesterase inhibitor, to prevent cAMP degradation, allowing for measurable accumulation[4].

GPCR_Pathway Ligand Amine Ligand Receptor GPCR (Gs/Gi) Ligand->Receptor Binds G_Protein G-alpha Subunit Receptor->G_Protein Activates Effector Adenylyl Cyclase (AC) G_Protein->Effector Modulates cAMP cAMP Effector->cAMP Synthesizes ATP ATP ATP->Effector Substrate

Fig 2. GPCR-mediated cAMP secondary messenger signaling pathway modulated by amine compounds.

Self-Validation System: A full dose-response of a reference full agonist must be run on every plate. The assay window (Signal-to-Background) must exceed 3.0.

Step-by-Step Protocol: TR-FRET cAMP Assay

  • Cell Preparation : Harvest cells stably expressing the target GPCR. Resuspend in stimulation buffer (e.g., DMEM/HBSS supplemented with 5 mM HEPES, 0.1% BSA, and 500

    
     IBMX, pH 7.4)[5].
    
  • Compound Addition : Dispense 5

    
     of the novel amine compound (serially diluted) into a 384-well low-volume white microplate[3].
    
  • Cell Addition : Add 5

    
     of the cell suspension (typically 2,000-5,000 cells/well) to the compound wells.
    
  • Stimulation : Incubate the plate at 37°C for 30 minutes to allow for GPCR activation and cAMP accumulation[5]. (Note: For

    
    -coupled receptors, co-stimulate with a fixed concentration of Forskolin to elevate basal cAMP levels).
    
  • Lysis and Detection : Add 5

    
     of cAMP-d2 conjugate and 5 
    
    
    
    of anti-cAMP Cryptate (both diluted in lysis buffer) to all wells[4].
  • Equilibration : Incubate for 1 hour at room temperature in the dark.

  • Measurement : Read the plate on a TR-FRET compatible microplate reader. Excite at 337 nm and read emissions at 620 nm (Cryptate donor) and 665 nm (d2 acceptor)[4].

  • Data Analysis : Calculate the TR-FRET ratio (665 nm / 620 nm). Interpolate cAMP concentrations using a standard curve and determine the

    
     (for agonists) or 
    
    
    
    (for antagonists)[4].

Module 3: Metabolic Liability & Safety (Monoamine Oxidase Inhibition)

Scientific Rationale: Due to their structural similarity to endogenous monoamines, novel amine compounds are highly susceptible to oxidation by Monoamine Oxidase (MAO-A and MAO-B) or may act as mechanism-based irreversible inhibitors[6]. Unintended MAO inhibition can cause severe drug-drug interactions, such as the "cheese effect" (hypertensive crisis)[7]. We utilize a continuous fluorometric assay using kynuramine, a non-specific substrate for both MAO isoforms, which is deaminated to form the highly fluorescent 4-hydroxyquinoline[7].

Self-Validation System: The assay must include selective reference inhibitors (Clorgyline for MAO-A, Selegiline for MAO-B)[6]. A pre-incubation step is mandatory to detect time-dependent, irreversible inhibition[8].

Step-by-Step Protocol: Fluorometric MAO Inhibition Assay

  • Enzyme Preparation : Dilute recombinant human MAO-A or MAO-B in assay buffer (100 mM potassium phosphate, pH 7.4) to a working concentration[8].

  • Inhibitor Pre-incubation : In a 96-well black, flat-bottom microplate, combine 40

    
     of the enzyme solution with 10 
    
    
    
    of the test amine compound (serially diluted). Incubate at 37°C for 15 minutes to allow for potential covalent adduct formation[8].
  • Reaction Initiation : Add 50

    
     of kynuramine substrate solution to all wells to initiate the enzymatic reaction[7].
    
  • Kinetic Incubation : Incubate the plate at 37°C for 30 minutes[6].

  • Termination : Stop the reaction by adding 40

    
     of a stop solution (e.g., 2N NaOH). This step also enhances the fluorescence of the 4-hydroxyquinoline product[7].
    
  • Fluorescence Measurement : Measure fluorescence using a microplate reader with excitation at 310 nm and emission at 380 nm.

  • Data Analysis : Plot fluorescence intensity against the log of the inhibitor concentration to determine the

    
     for both MAO-A and MAO-B[6].
    

Table 2. MAO Inhibition Profiling for Safety Assessment

Compound IDMAO-A

(

)
MAO-B

(

)
Selectivity Ratio (A/B)Liability Assessment
Clorgyline (Ref)0.004>10<0.001MAO-A Selective
Selegiline (Ref)>100.015>660MAO-B Selective
Amine-001>50>50N/ASafe (No MAO Liability)
Amine-0021.20.81.5High Liability (Pan-MAO)

References

  • BenchChem Technical Support. "Pivalylbenzhydrazine | 306-19-4 - Benchchem: In Vitro MAO Inhibition Assay Protocol." Benchchem. 8

  • BenchChem Technical Support. "4-Fluorodeprenyl|CAS 103596-43-6|MAO-B Inhibitor - Benchchem." Benchchem. 6

  • BenchChem Technical Support. "Application Notes and Protocols: Pent-1-yn-3-amine as a Precursor for Enzyme Inhibitors." Benchchem. 7

  • ACS Publications. "Discovery of 2-(((1r,4r)-4-(((4-Chlorophenyl)(phenyl)carbamoyl)oxy)methyl)cyclohexyl)methoxy)acetate (Ralinepag): An Orally Active Prostacyclin Receptor Agonist for the Treatment of Pulmonary Arterial Hypertension." ACS. 1

  • Deecher et al. "Desvenlafaxine Succinate: A New Serotonin and Norepinephrine Reuptake Inhibitor." ResearchGate. 2

  • NIH. "Development of a Testing Funnel for Identification of Small Molecule Modulators Targeting Secretin Receptors." PMC. 3

  • Uni-Duesseldorf. "The Interaction Network of Lipids, Peptides, and Receptors in Neuronal Processes." Uni-Duesseldorf. 4

  • SciSpace. "Optogluram-2: a subtype-selective photoswitchable positive allosteric modulator for metabotropic glutamate receptor 4." SciSpace. 5

Sources

developing monoamine reuptake inhibitor assays

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Throughput Functional Assays for Monoamine Reuptake Inhibitors

Abstract

The inhibition of monoamine transporters—Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT)—remains a cornerstone strategy in treating major depressive disorder, anxiety, and ADHD. While radioligand binding has historically served as the gold standard, modern drug discovery demands higher throughput and safety. This guide details the development of a robust, fluorescence-based functional uptake assay using the substrate mimetic ASP+, validated against traditional radioligand filtration methods. We provide a blueprint for transitioning from low-throughput radioactive validation to high-throughput screening (HTS) without compromising data fidelity.

Biological Mechanism & Assay Principle

Monoamine transporters are secondary active symporters belonging to the SLC6 gene family. They utilize the transmembrane


 and 

electrochemical gradients to reuptake neurotransmitters from the synaptic cleft into the presynaptic neuron.

The Assay Logic:

  • Substrate: We utilize ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium), a fluorescent organic cation that mimics the structure of biogenic amines.[1]

  • Transport: ASP+ is actively transported into the cell by SERT, NET, or DAT.[2]

  • Signal: Upon internalization, ASP+ fluorescence intensity increases significantly due to binding with intracellular lipids and proteins (quantum yield enhancement).

  • Inhibition: A test compound that blocks the transporter prevents ASP+ uptake, resulting in a lower fluorescence signal compared to vehicle controls.

Mechanistic Diagram The following diagram illustrates the competitive inhibition mechanism within the synaptic cleft context.

G Synapse Synaptic Cleft (Extracellular) Transporter Monoamine Transporter (SERT/NET/DAT) Synapse->Transporter Access Cytosol Presynaptic Cytosol (Intracellular) Transporter->Cytosol Translocation Substrate Substrate (ASP+ or Neurotransmitter) Substrate->Transporter Binds & Transports Inhibitor Inhibitor (Drug Candidate) Inhibitor->Transporter Blocks Pore (Competitive) Gradient Driving Force (Na+/Cl- Gradient) Gradient->Transporter Powers Transport

Figure 1: Mechanism of Action.[3][4] The transporter utilizes the ion gradient to move substrate intracellularly. Inhibitors compete for the extracellular binding site, preventing substrate translocation.

Experimental Design Strategy

Successful assay development relies on three critical pillars: Cell Line Integrity, Buffer Chemistry, and Kinetic Optimization.

A. Cell Model Selection

Do not rely on transient transfections for HTS; variability in expression levels will ruin your Z-factor.

  • Recommended: CHO-K1 or HEK293 cells stably expressing human SERT, NET, or DAT.

  • Validation: Verify expression via Western Blot and functional uptake of a reference inhibitor (e.g., Fluoxetine for SERT) before starting the campaign.

B. The "Edge Effect" & Plate Layout

Fluorescent uptake assays are temperature-sensitive. The outer wells of a 96- or 384-well plate warm up faster than the center.

  • Solution: Avoid using the perimeter wells for data (fill with media). If you must use them, allow the plate to equilibrate to room temperature (RT) for 20 minutes before reading, or use a pre-heated reader at 37°C.

Protocol A: High-Throughput Fluorescent Uptake (ASP+)

This protocol uses ASP+ as a cost-effective, non-radioactive probe. It is superior to commercial kits for budget-conscious labs but requires careful washing steps unless a masking dye is added.

Materials:

  • Buffer: HBSS containing 20 mM HEPES (pH 7.4).

  • Essential Additive: 10 µM Pargyline (MAO inhibitor) and 100 µM Ascorbic Acid .

    • Expert Insight: Pargyline prevents the intracellular degradation of the monoamine/dye, which would otherwise dampen the signal. Ascorbic acid prevents oxidation of the transporter.

  • Dye: ASP+ (Sigma-Aldrich), stock 10 mM in DMSO.

  • Plate: Poly-D-Lysine coated black-wall/clear-bottom 96-well plates.[3]

Step-by-Step Methodology:

  • Cell Seeding:

    • Seed 40,000 cells/well (HEK293) or 60,000 cells/well (CHO) 24 hours prior.

    • Target: 90-95% confluency at the time of assay.

  • Compound Equilibration (Critical Step):

    • Remove culture media and wash 1x with 200 µL Assay Buffer.

    • Add 100 µL Assay Buffer containing the test compounds (10-point dose response).

    • Incubate: 15 minutes at 37°C.

    • Why? Inhibitors need time to bind the transporter before the high-affinity substrate competes for the site.

  • Substrate Addition:

    • Add 100 µL of Assay Buffer containing 10 µM ASP+ (Final concentration: 5 µM).

    • Note: If using a commercial kit with a masking dye, no wash is needed.[5][6] If using pure ASP+, proceed to step 4.

  • Uptake Phase:

    • Incubate for 20–30 minutes at 37°C.

    • Optimization: Perform a time-course experiment (0–60 min) during development to find the linear range.

  • Wash & Read:

    • Aspirate solution and wash 3x with ice-cold Assay Buffer (stops transport immediately).

    • Read Fluorescence: Ex 475 nm / Em 605 nm .

    • Instrument: Bottom-read mode is mandatory.

Assay Workflow Diagram

Workflow Step1 Seed Cells (24h prior) Step2 Remove Media & Wash Step1->Step2 Step3 Add Inhibitor (15 min Pre-incubation) Step2->Step3 Step4 Add ASP+ (Substrate) Step3->Step4 Step3->Step4 Competitive Environment Step5 Uptake (30 min @ 37°C) Step4->Step5 Step6 Wash & Read (Ex 475/Em 605) Step5->Step6

Figure 2: HTS Workflow. The pre-incubation step is critical for accurate IC50 determination.

Protocol B: Radioligand Binding (Validation Standard)

Use this protocol to validate "hits" from the fluorescent screen. It provides the true affinity (


) without the interference of dye pharmacokinetics.

Materials:

  • Radioligand:

    
    -Serotonin, 
    
    
    
    -DA, or
    
    
    -NE (PerkinElmer).
  • Filter Plates: 96-well GF/B glass fiber filter plates, pre-soaked in 0.5% PEI (reduces non-specific binding).

Methodology:

  • Membrane Prep: Use homogenized cell membranes rather than whole cells for binding assays to eliminate uptake variables.

  • Incubation: Mix Membranes + Test Compound +

    
    -Ligand (at 
    
    
    
    concentration) in Tris-buffer.
  • Equilibrium: Incubate 1 hour at RT.

  • Harvest: Rapid filtration using a cell harvester (e.g., Tomtec). Wash 3x with ice-cold buffer.

  • Detection: Add liquid scintillant and count in a MicroBeta counter.

Data Analysis & Validation

A. Calculating and

Raw fluorescence units (RFU) or CPM (Counts Per Minute) are normalized to % Control.



To convert the functional ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 to the binding constant 

, use the Cheng-Prusoff Equation :

  • 
     = Concentration of ASP+ or Radioligand used.
    
  • 
     = Michaelis-Menten constant of the transporter for that specific substrate (determined experimentally via saturation curve).
    
B. Z-Factor (Assay Robustness)

For HTS, the Z-factor must be > 0.5.[5][7]



  • 
    : Standard deviation of positive (vehicle) and negative (full block) controls.
    
  • 
    : Mean of positive and negative controls.
    

Comparison of Methods

FeatureFluorescent Uptake (ASP+)Radioligand Binding (

)
Throughput Ultra-High (384/1536-well)Medium (96-well filtration)
Cost Low (Generic Reagents)High (Isotopes + Disposal)
Safety Bio-safeRadioactive Safety Required
Resolution Kinetic & EndpointEndpoint Only
Limitation Dye interference (autofluorescence)"Gold Standard" Accuracy

References

  • Molecular Devices. (n.d.). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Retrieved from [Link]

  • Schwartz, J. W., et al. (2003). Novel fluorescent substrates for the serotonin transporter. Journal of Biological Chemistry.
  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology . Retrieved from [Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. (Context: Definition of Z-Factor).
  • Tullis, B. (2020).[8] Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison. NIH / PMC . Retrieved from [Link]

Sources

Application Note: In Vivo Experimental Design for Dichlorophenyl Amine Derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

Dichlorophenyl amine derivatives (DPADs) represent a high-value chemical scaffold in drug discovery, serving as the pharmacophore for established NSAIDs (e.g., Diclofenac) and emerging kinase inhibitors. Their biological activity typically hinges on the ortho-dichlorophenyl steric hindrance , which forces the two aromatic rings out of coplanarity. This "twisted" conformation is critical for binding into the hydrophobic channels of Cyclooxygenase (COX) enzymes or specific kinase ATP-binding pockets.

However, this same lipophilicity presents significant in vivo challenges: poor aqueous solubility, high protein binding, and specific toxicity profiles (gastrointestinal ulceration). This guide provides a self-validating workflow to navigate these challenges, moving from formulation to efficacy and safety.

Phase I: Formulation & Vehicle Optimization

The Causality Principle: DPADs are often Class II compounds (Low Solubility, High Permeability) in the Biopharmaceutics Classification System (BCS). Standard saline formulations will result in precipitation, erratic absorption, and false-negative efficacy data.

Protocol A: Solubilization for Intravenous (IV) & Oral (PO) Dosing

Objective: Create a stable, homogeneous solution (not suspension) for PK analysis.

Reagents:

  • Dimethyl sulfoxide (DMSO) - Solubilizer

  • PEG-400 - Co-solvent

  • Tween 80 - Surfactant

  • Saline (0.9%) - Diluent

Step-by-Step Procedure:

  • Stock Preparation: Dissolve the DPAD substance in 100% DMSO at 20x the final target concentration. Vortex until clear.

  • Co-solvent Addition: Slowly add PEG-400 to the DMSO stock (Ratio: 1 part DMSO stock : 4 parts PEG-400). Vortex.

  • Surfactant Integration: Add Tween 80 (final concentration 5% v/v).

  • Aqueous Phase: Dropwise add warm (37°C) saline while vortexing.

    • Target Final Ratio: 5% DMSO / 40% PEG-400 / 5% Tween 80 / 50% Saline.

  • Validation (Critical): Centrifuge a 100 µL aliquot at 10,000 x g for 5 minutes. Inspect for a pellet. If a pellet exists, the formulation has failed; switch to a hydroxypropyl-β-cyclodextrin (HP-β-CD) complex (20% w/v).

Phase II: Pharmacokinetics (PK)

The Causality Principle: DPADs undergo significant first-pass metabolism (often hydroxylation or glucuronidation). You must establish bioavailability (


) before interpreting efficacy models.
Protocol B: Single-Dose PK in Rats

Animal Model: Male Sprague-Dawley Rats (250–300g), jugular vein cannulated (JVC).

Experimental Design:

Group Route Dose (mg/kg) Vehicle N
1 IV 2.0 PEG/DMSO/Saline 3

| 2 | PO | 10.0 | PEG/DMSO/Saline | 3 |[1]

Sampling Workflow:

  • Dosing: Administer IV bolus or PO gavage.

  • Blood Collection: Collect 200 µL blood via JVC into K2-EDTA tubes at:

    • Timepoints: Pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hrs.

  • Processing: Centrifuge at 4°C (2000 x g, 10 min). Harvest plasma.[1][2]

  • Bioanalysis: Protein precipitation with Acetonitrile containing Internal Standard (e.g., Diclofenac-d4). Analyze supernatant via LC-MS/MS.

Data Output: Calculate


, 

,

,

, and Bioavailability (

).

Phase III: Efficacy (Pharmacodynamics)

The Causality Principle: DPADs primarily act by inhibiting COX-2, reducing the conversion of Arachidonic Acid to Prostaglandin E2 (PGE2), a key mediator of vasodilation and pain sensitization. The Carrageenan-Induced Paw Edema model is the industry standard for verifying this mechanism.

Protocol C: Carrageenan-Induced Paw Edema

Animal Model: Wistar Rats (Male, 180–220g).[3]

Workflow:

  • Baseline Measurement (

    
    ):  Mark the right hind paw at the lateral malleolus. Measure initial paw volume using a Water Displacement Plethysmometer  (Ugo Basile type).
    
  • Pre-Treatment: Administer Test Compound (PO), Vehicle, or Positive Control (Indomethacin 10 mg/kg) 1 hour prior to induction.[4]

  • Induction: Inject 100 µL of 1%

    
    -Carrageenan (w/v in sterile saline) into the subplantar tissue of the right hind paw.
    
  • Measurement: Measure paw volume at 1, 3, and 5 hours post-induction.

    • Note: The 3-hour timepoint correlates with maximal COX-2 driven prostaglandin release.

Data Analysis: Calculate % Inhibition using the formula:


[5]

Phase IV: Safety (Gastrointestinal Toxicity)

The Causality Principle: The acidic nature of DPADs, combined with COX-1 inhibition, reduces protective gastric mucus and bicarbonate secretion, leading to mucosal injury. This is the primary dose-limiting toxicity.

Protocol D: Gastric Ulceration Scoring

Procedure:

  • Fasting: Fast rats for 24 hours (water ad libitum) to ensure empty stomach.

  • Dosing: Administer Test Compound at supratherapeutic doses (e.g., 3x and 10x effective dose) PO.

  • Termination: Euthanize 6 hours post-dose.

  • Excision: Remove stomach, open along the greater curvature, and rinse with saline.

  • Scoring: Pin stomach flat and examine under 10x magnification.

Scoring System (The Ulcer Index):

Observation Score
Normal coloration 0
Red coloration (Erythema) 0.5
Spot ulcer (< 1mm) 1.0
Hemorrhagic streak (1–3 mm) 2.0
Ulcer (> 3 mm) 3.0

| Perforation | 5.0 |

Calculate the sum of scores for each animal (Ulcer Index).

Visualizations

Diagram 1: Experimental Workflow

This flowchart illustrates the sequential logic of the study, ensuring formulation validity before expensive in vivo work begins.

G Start Compound Synthesis Formulation Formulation Strategy (PEG/DMSO/Saline) Start->Formulation Check Solubility Check (Centrifugation) Formulation->Check Check->Formulation Precipitate PK PK Study (Rat) Determine Bioavailability Check->PK Clear Solution Efficacy Efficacy Model (Carrageenan Edema) PK->Efficacy If F > 20% Safety Safety Assessment (Gastric Ulcer Index) Efficacy->Safety If Active

Caption: Sequential development workflow. Formulation stability is the "Go/No-Go" gate before animal dosing.

Diagram 2: Mechanism of Action & Intervention

This diagram maps the biological cascade where DPADs intervene to reduce inflammation.

Pathway Membrane Cell Membrane Phospholipids AA Arachidonic Acid Membrane->AA PLA2 PLA2 Phospholipase A2 PGG2 PGG2 / PGH2 AA->PGG2 COX-2 COX2 COX-2 Enzyme (Inducible) DPAD Dichlorophenyl Amine Derivative DPAD->COX2 Inhibits PGE2 Prostaglandin E2 (Inflammation/Pain) PGG2->PGE2 TxA2 Thromboxane A2 PGG2->TxA2

Caption: Pharmacodynamic pathway. DPADs block the COX-2 mediated conversion of Arachidonic Acid to Prostaglandins.

References

  • Moser, P., et al. (1990).[6] Synthesis and quantitative structure-activity relationships of diclofenac analogues. Journal of Medicinal Chemistry, 33(9), 2358–2368.[6]

  • Morris, C. J. (2003). Carrageenan-induced paw edema in the rat and mouse. Methods in Molecular Biology, 225, 115–121.

  • Wallace, J. L., et al. (2000). NSAID-induced gastric damage in rats: requirement for inhibition of both cyclooxygenase 1 and 2. Gastroenterology, 119(3), 706-714.

  • BenchChem. (2025).[1][7] Evaluating the Pharmacokinetic Profile of 4-Amino-N-(3,5-dichlorophenyl)benzamide Analogs. Application Notes.

  • OECD. (2008). OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects. Test No. 425: Acute Oral Toxicity.

Sources

Troubleshooting & Optimization

improving the yield of 3-(3,4-Dichlorophenyl)pentan-3-amine synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimization of 3-(3,4-Dichlorophenyl)pentan-3-amine Synthesis

Case ID: #SYN-34DCP-OPT Status: Open Priority: High Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

You are encountering yield attrition during the synthesis of 3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0). This molecule features a sterically crowded quaternary carbon bonded to a 3,4-dichlorophenyl ring, an amine, and two ethyl groups.

Our analysis indicates two critical failure points in the standard workflow:

  • The "Enolization Trap" (Grignard Step): The reaction of ethylmagnesium bromide with 3,4-dichloropropiophenone often stalls due to enolization rather than nucleophilic addition, returning starting material.[1]

  • The "Elimination Side-Reaction" (Ritter Step): The conversion of the tertiary alcohol to the amine via the Ritter reaction competes with E1 elimination, yielding the alkene byproduct.

This guide provides the Organocerium Protocol and Modified Ritter Conditions to resolve these issues.

Module 1: The Organocerium Solution (Grignard Optimization)

The Problem: Standard Grignard reagents (EtMgBr) act as both nucleophiles and strong bases.[1] With 3,4-dichloropropiophenone, the steric bulk of the ethyl group and the electron-withdrawing nature of the dichlorophenyl ring make the ketone prone to deprotonation (enolization) by the basic Grignard reagent. This results in the recovery of unreacted ketone upon aqueous workup.[1]

The Solution: Use anhydrous Cerium(III) Chloride (CeCl₃) .[1][2][3][4] The organocerium reagent (formed in situ) is more nucleophilic (oxophilic) and less basic than the organolithium or Grignard reagent alone, suppressing enolization and promoting 1,2-addition [1].[1]

Critical Protocol: Preparation of Anhydrous CeCl₃

Warning: Commercial "anhydrous" CeCl₃ is often hydrated enough to kill the reaction.[1] You must dry the heptahydrate yourself.

Step-by-Step Activation:

  • Grinding: Rapidly pulverize CeCl₃·7H₂O (1.5 eq relative to ketone) in a mortar and transfer to a two-neck flask.

  • Vacuum Heating (The "Gradual" Ramp):

    • Apply high vacuum (<0.5 mmHg).[1][2]

    • Heat to 60°C for 1 hour.

    • Increase to 90°C for 1 hour.

    • Increase to 140-150°C for 2 hours.

    • Why? Heating too fast causes hydrolysis to CeOCl (Cerium oxychloride), which is catalytically dead [2].[1]

  • Activation: Cool to room temperature under Argon. Add dry THF. Stir vigorously for 2 hours (or overnight) to form a fine white suspension.

  • Reagent Formation: Cool the slurry to 0°C . Add EtMgBr (1.5 eq) dropwise.[1] Stir for 1 hour at 0°C.

  • Addition: Cool to -78°C . Add 3,4-dichloropropiophenone (dissolved in THF) dropwise.

  • Workup: Quench with dilute acetic acid/water.

Data: Yield Comparison

Reagent System Conversion (%) Isolated Yield (Alcohol) Major Byproduct
EtMgBr (Standard) 45-55% 38% Recovered Ketone

| CeCl₃ / EtMgBr | >95% | 88-92% | None |

Module 2: The Modified Ritter Reaction (Amine Installation)

The Problem: Converting the tertiary alcohol, 3-(3,4-dichlorophenyl)pentan-3-ol, to the amine typically uses the Ritter reaction (HCN equivalent + strong acid). The carbocation intermediate is prone to losing a proton to form the alkene (elimination), especially if the temperature spikes.

The Solution: Use Chloroacetonitrile as the nitrile source and Acetic Acid/Sulfuric Acid as the solvent system to control the exotherm and stabilize the carbocation [3].

Step-by-Step Protocol:
  • Mixture A: Dissolve the tertiary alcohol (1 eq) and Chloroacetonitrile (3 eq) in Glacial Acetic Acid (5 volumes).

  • Acid Addition: Cool Mixture A to 0-5°C . Add conc. H₂SO₂ (3 eq) dropwise over 30 minutes.

    • Note: Do not let the internal temperature rise above 10°C during addition.[1][5]

  • Reaction: Allow to warm to room temperature (20-25°C) and stir for 12-18 hours.

  • Deprotection (Thiourea Method):

    • The intermediate is the N-chloroacetyl amide.

    • Add Thiourea (1.2 eq) and Ethanol (5 volumes). Reflux for 3-5 hours.

    • Mechanism:[6][7][8][9][10][11] Thiourea cleaves the chloroacetyl group (forming pseudothiohydantoin), releasing the free amine hydrochloride [4].

  • Isolation: Cool, filter off the byproduct, concentrate, and basify with NaOH to extract the free amine.

Visual Workflow & Troubleshooting Logic

The following diagram illustrates the optimized pathway and the decision logic for troubleshooting common failures.

SynthesisOptimization Start Start: 3,4-Dichloropropiophenone Step1 Step 1: Nucleophilic Addition Start->Step1 Check1 Yield < 50%? Recovered Ketone? Step1->Check1 Sol1 Apply Organocerium Protocol (Dry CeCl3 + EtMgBr) Check1->Sol1 Yes (Enolization) Inter Intermediate: 3-(3,4-dichlorophenyl)pentan-3-ol Check1->Inter No (Success) Sol1->Inter Step2 Step 2: Ritter Reaction Inter->Step2 Check2 Non-polar Spot on TLC? (Alkene Formation) Step2->Check2 Sol2 Lower Temp (0°C) Switch to Chloroacetonitrile Check2->Sol2 Yes (Elimination) Product Target: 3-(3,4-Dichlorophenyl)pentan-3-amine Check2->Product No (Success) Sol2->Product

Figure 1: Decision tree for optimizing the synthesis yield, highlighting the Organocerium intervention and Ritter reaction controls.

FAQ: Common Technical Obstacles

Q: My CeCl₃ turned into a gummy block during drying. Can I use it? A: No. If it gums, hydrolysis has occurred (forming CeOCl).[1] You must restart. Ensure you are heating under vacuum and raising the temperature slowly (e.g., 30 minutes per 20°C increment). The final product must be a fine, free-flowing white powder.[1]

Q: Why use Chloroacetonitrile instead of Acetonitrile or NaCN? A: While NaCN is classic, it is highly toxic and difficult to handle in acidic media (HCN gas risk).[1] Acetonitrile requires harsh hydrolysis (strong acid/heat) to remove the acetyl group, which can degrade the product. Chloroacetonitrile forms an amide that is easily cleaved by thiourea under mild, neutral conditions, preserving the sensitive tertiary amine structure [4].[1]

Q: The final amine is an oil.[1][4] How do I solidify it? A: This amine is lipophilic and often oily as a free base.[1]

  • Protocol: Dissolve the oil in dry diethyl ether. Add 2M HCl in ether dropwise. The hydrochloride salt should precipitate immediately as a white solid.[1] Recrystallize from Isopropanol/Ether if necessary.

References

  • Imamoto, T., et al. (1989).[1] "Carbon-carbon bond forming reactions using cerium metal or organocerium(III) reagents."[1][12] Journal of the American Chemical Society, 111(12), 4392–4403.[1] Link[1]

  • Dimitrov, V., et al. (1996).[1] "Efficient drying of Cerium(III) Chloride for organic synthesis." Tetrahedron, 52(16), 5701-5706.[1] Link

  • Ritter, J. J., & Minieri, P. P. (1948).[1] "A New Reaction of Nitriles. I. Amides from Alkenes and Monoterpenes."[1] Journal of the American Chemical Society, 70(12), 4045–4048.[1] Link[1]

  • Masaki, M., et al. (1968).[1] "A New Synthesis of Amines from Alcohols via Chloroacetamides." Journal of the American Chemical Society, 90(24), 6880-6881.[1] Link[1]

Sources

resolving impurities in dichlorophenylpentanamine synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Knowledge Base > Synthesis Troubleshooting > Dichlorophenylpentanamine (DCPPA)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in the synthesis of complex active pharmaceutical ingredients (APIs). The synthesis of dichlorophenylpentanamine (DCPPA)—a critical structural motif in various monoamine reuptake inhibitors—presents unique chemoselectivity challenges.

This guide addresses the three most pervasive impurities encountered during DCPPA scale-up: over-alkylation, catalytic dehalogenation, and trace metal chelation.

🧪 Troubleshooting Workflow

DCPPA_Troubleshooting Start DCPPA Crude Analysis (LC-MS) Check1 Impurity > 5%? Start->Check1 Type1 Mass = Target + Alkyl (Over-alkylation) Check1->Type1 Yes Type2 Mass = Target - 34 Da (Dehalogenation) Check1->Type2 Yes Type3 Pd > 10 ppm (Metal Chelation) Check1->Type3 Yes Release Proceed to Crystallization Check1->Release No Fix1 Switch to NaBH(OAc)3 Control pH (AcOH) Type1->Fix1 Fix2 Change Catalyst to Pt/C or Poisoned Pd/C Type2->Fix2 Fix3 Add Thiol-Silica or PIX Scavenger Type3->Fix3 Fix1->Start Fix2->Start Fix3->Start

Fig 1: Decision tree for identifying and resolving DCPPA synthesis impurities.

FAQ 1: Why am I seeing significant dialkylation and unreacted ketone during the reductive amination step?

The Causality: When coupling a dichlorophenyl-substituted pentanone with a primary amine, the intermediate iminium ion is highly reversible. If you are using Sodium Borohydride (


) or Sodium Cyanoborohydride (

), the reducing agent is often too aggressive. It directly reduces the unreacted ketone to an alcohol impurity before the imine can fully form. Furthermore, once the secondary amine (DCPPA) is formed, aggressive hydrides can facilitate a second alkylation, leading to a tertiary amine (dialkylated) impurity.

The Solution: Transition to

[1]. The electron-withdrawing acetate groups make this reagent sterically hindered and exceptionally mild. It selectively reduces the protonated iminium ion over the carbonyl group, effectively halting the reaction at the secondary amine stage without generating alcohol byproducts[1].

Standardized Protocol: Chemoselective Reductive Amination

  • Imine Pre-formation: Charge a dry reactor with the dichlorophenylpentanone precursor (1.0 eq) and the primary amine (1.05 eq) in 1,2-Dichloroethane (DCE) (10 vol)[1][2].

  • Catalysis: Add glacial acetic acid (1.0 eq) to ensure the pH remains slightly acidic, which accelerates iminium ion formation[2]. Stir at 20°C for 1 hour.

  • Controlled Reduction: Portion-wise, add

    
     (1.5 eq) while maintaining the internal temperature below 25°C to prevent thermal degradation[1].
    
  • In-Process Control (IPC): Stir for 12 hours. Sample for LC-MS; target <1% unreacted ketone.

  • Quench & Workup: Quench cautiously with saturated aqueous

    
     (5 vol) until gas evolution ceases. Extract the organic layer, wash with brine, dry over 
    
    
    
    , and concentrate.

FAQ 2: My LC-MS shows a mass of -34 Da from the target product. How do I stop dehalogenation of the 3,4-dichlorophenyl ring?

The Causality: A mass loss of 34 Da corresponds to the loss of a chlorine atom replaced by a hydrogen atom (


). If your synthetic route involves a catalytic hydrogenation step (e.g., reducing a nitro group or an alkene intermediate), standard Palladium on Carbon (Pd/C) is highly prone to oxidative addition into the aryl C-Cl bonds[3]. The 3,4-dichlorophenyl moiety is highly electron-deficient, making it a prime target for this unwanted side reaction.

The Solution: You must modulate the thermodynamic adsorption of the catalyst. Transitioning to Platinum on Carbon (Pt/C) significantly reduces dehalogenation. Alternatively, if Pd/C must be used,

 poisons the highly active zero-valent Pd terrace sites responsible for C-Cl cleavage, while allowing the high-valence Pd interface to heterolytically activate 

for the desired reduction[3].

Table 1: Impact of Catalyst Selection on Dehalogenation Impurities

Catalyst System

Pressure (bar)
Conversion (%)Dehalogenation Impurity (%)Target DCPPA Yield (%)
10% Pd/C (Standard)5.0>99.028.568.2
5% Pt/C5.095.04.188.5
Pd/C +

/

5.0>99.0<0.1 98.4

FAQ 3: Post-coupling, my DCPPA batch fails the <10 ppm heavy metal specification for Palladium. How can I efficiently scavenge it?

The Causality: If you utilized a Suzuki or Sonogashira cross-coupling to build the carbon skeleton, residual Palladium often persists. The pentanamine chain in DCPPA can fold and act as a pseudo-bidentate ligand (utilizing the amine nitrogen and the


-system of the aryl ring), tightly chelating Pd(II) ions. Standard aqueous washes and crystallizations will fail because the API-Pd complex is highly lipophilic.

The Solution: You must introduce a scavenger with a thermodynamically superior binding affinity for soft metals. (e.g., Thiol or Mercapto-silica) or exploit soft-soft interactions to strip the Palladium from the API[4][5].

Table 2: Efficacy of Palladium Scavenging Strategies

Scavenger TypeLoading (wt/wt to API)Time (h)Initial Pd (ppm)Final Pd (ppm)API Recovery (%)
None (Standard Wash)N/A21450120095
Activated Carbon0.5x12145035082
Thiol-Functionalized Silica0.2x414507 96
PIX +

System
0.1x21450<1 98

Standardized Protocol: Trace Metal Scavenging via Thiol-Silica

  • Dissolution: Dissolve the crude, Pd-contaminated DCPPA in Ethyl Acetate (10 vol) to ensure complete homogeneity.

  • Scavenger Addition: Add Thiol-functionalized silica (0.2 weight equivalents relative to the crude mass)[4].

  • Thermal Agitation: Heat the suspension to 60°C. Agitate vigorously (≥300 rpm) for 4 hours. Causality note: Elevated temperatures increase the off-rate of Pd from the API, allowing the silica to capture it.

  • Filtration: Filter the hot mixture through a tightly packed Celite pad to remove the silica-bound Palladium. Wash the filter cake with hot Ethyl Acetate (2 vol).

  • Isolation: Concentrate the filtrate under reduced pressure to yield the purified, Pd-free DCPPA ready for final salt formation.

📚 References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

  • Zhao, X., et al. (2024). "Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects." Chinese Chemical Society. URL: [Link]

  • Flahive, E. (2008). "Development of an Effective Palladium Removal Process and a Simple, Efficient Screening Technique for Scavenger Reagent Identification." Organic Process Research & Development, 12(4). URL:[Link]

  • Welch, C. J., et al. (2007). "Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients." Organic Process Research & Development. URL:[Link]

Sources

Technical Support Center: Stabilization & Long-Term Storage of 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the API Formulation & Stability Support Portal. This guide addresses the specific physicochemical vulnerabilities of 3-(3,4-Dichlorophenyl)pentan-3-amine , a sterically hindered primary amine. As a tertiary carbinamine, its unique structure dictates non-standard degradation pathways. This document provides self-validating protocols, mechanistic troubleshooting, and quantitative data to ensure long-term storage integrity for drug development professionals.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why did my freshly synthesized, clear free base oil turn cloudy and develop a white crust around the vial cap? Root Cause: Nucleophilic attack on atmospheric carbon dioxide. Mechanism: Like many primary amines, the free base form is highly nucleophilic and susceptible to reacting with ambient CO₂ and moisture. This forms carbamic acid intermediates, which subsequently react with unreacted amine molecules to precipitate as insoluble carbamate salts . Validation & Recovery: To verify carbamate formation, run an IR spectrum; a new broad peak around 1550–1600 cm⁻¹ indicates the carbamate carbonyl. To recover the pure free base, dissolve the crusted mixture in dichloromethane (DCM) and perform a biphasic wash with 1M NaOH.

Q2: I left my sample on the benchtop under ambient light, and HPLC shows a new degradant. Is this an imine? Root Cause: No. The degradant is likely a hydroxylamine or a photolytic dehalogenation product. Mechanism: 3-(3,4-Dichlorophenyl)pentan-3-amine is a tertiary carbinamine . The alpha-carbon (C3 of the pentane chain) is bonded to two ethyl groups and one aryl ring, meaning it lacks an alpha-hydrogen. Without an alpha-hydrogen, the molecule cannot undergo standard oxidative elimination to form an imine . Instead, exposure to reactive oxygen species (ROS) leads to N-oxidation (forming hydroxylamines). Concurrently, the 3,4-dichlorophenyl ring is sensitive to UV light, which triggers homolytic cleavage of the C-Cl bonds. Validation & Recovery: Use LC-MS to check the mass of the degradant. A mass shift of +16 Da indicates N-oxidation, while a loss of ~34 Da indicates dechlorination. Always store the compound in amber glass vials to prevent photolysis.

Q3: Why is the free base form degrading faster in ethereal solutions than as a neat oil? Root Cause: Solvent-mediated nitrosation or peroxide exposure. Mechanism: Storing the free base in ethereal solvents (like THF or diethyl ether) that have not been properly stabilized exposes the amine to solvent-derived peroxides. Furthermore, trace nitrites in certain degrading solvents can lead to the formation of transient nitrosamines, which are highly unstable and degrade rapidly under aqueous workup . Validation & Recovery: Only use freshly distilled, peroxide-free solvents. For long-term storage, the compound must be converted to a stable salt form.

Degradation Pathways Visualization

Degradation FB 3-(3,4-Dichlorophenyl) pentan-3-amine (Free Base) CO2 Atmospheric CO2 & Moisture FB->CO2 UV UV/Vis Light (Photolysis) FB->UV OX ROS / Peroxides (Oxidative Stress) FB->OX Carbamate Carbamate Salts (Cloudiness/Crust) CO2->Carbamate Nucleophilic Attack Dehalo Dehalogenated Degradants UV->Dehalo C-Cl Bond Cleavage Hydroxyl Hydroxylamine Derivatives OX->Hydroxyl N-Oxidation (No Imine)

Mechanistic degradation pathways of 3-(3,4-Dichlorophenyl)pentan-3-amine free base.

Part 2: Self-Validating Stabilization Protocol

To ensure long-term stability, the free base must be converted to its hydrochloride (HCl) salt. Protonating the amine eliminates its lone pair nucleophilicity, entirely preventing carbamate formation and drastically reducing its susceptibility to N-oxidation .

Step-by-Step Methodology: HCl Salt Formation
  • Dissolution: Dissolve 10.0 g of the free base in 100 mL of anhydrous methyl tert-butyl ether (MTBE).

    • Causality: MTBE is specifically chosen over diethyl ether or THF because it is highly resistant to peroxide formation, preventing premature N-oxidation during the reaction.

  • Acidification: Cool the solution to 0°C in an ice bath. Under vigorous stirring, add 1.05 equivalents of 2M anhydrous HCl in diethyl ether dropwise.

    • Causality: The ice bath controls the exothermic salt formation, preventing thermal degradation. Anhydrous HCl is critical; aqueous HCl will introduce moisture, leading to a hygroscopic, gummy product instead of a crystalline powder.

  • Crystallization: Stir at 0°C for 1 hour until a thick white precipitate forms.

  • Isolation: Isolate the solid via vacuum filtration using a Buchner funnel. Wash the filter cake with 20 mL of cold, anhydrous MTBE to remove unreacted organics.

  • Drying & Self-Validation: Dry the solid in a vacuum desiccator over P₂O₅ for 24 hours.

    • Self-Validation Check: Dissolve a 10 mg aliquot in D₂O and check the pH (should be ~4-5). Run a ¹H-NMR; the ethyl -CH₂- protons should shift downfield by ~0.5 ppm compared to the free base spectrum, confirming complete protonation.

Workflow Visualization

Workflow Step1 Raw Free Base (Liquid/Oil) Step2 Dissolve in Anhydrous MTBE Step1->Step2 Step3 Add 2M HCl/Ether at 0°C Step2->Step3 Step4 Vacuum Filter & Cold Wash Step3->Step4 Step5 Dry over P2O5 (Vacuum) Step4->Step5 Final Stable HCl Salt (>99% Purity) Step5->Final

Step-by-step workflow for the synthesis and isolation of the stable HCl salt.

Part 3: Quantitative Stability Data

The following table summarizes the comparative stability of the free base versus the synthesized HCl salt across various ICH storage conditions. Conversion to the salt form effectively halts atmospheric and oxidative degradation.

Storage ConditionFormTimepointPurity (HPLC)Water Content (KF)Visual Appearance
25°C / 60% RH (Ambient)Free Base1 Month94.2%2.1%Cloudy Oil / White Crust
25°C / 60% RH (Ambient)HCl Salt6 Months>99.5%<0.1%White Crystalline Powder
40°C / 75% RH (Accelerated)Free Base1 Month88.7%4.5%Yellow Viscous Oil
40°C / 75% RH (Accelerated)HCl Salt6 Months99.1%0.3%White Crystalline Powder
ICH Q1B (Photolytic, UV/Vis)Free Base24 Hours82.4%N/ABrown Oil
ICH Q1B (Photolytic, UV/Vis)HCl Salt24 Hours98.5%N/AOff-White Powder

References

  • Title: Drug Substance Workflow for Quality Risk Management of Nitrosamine Risks in Medicines Source: European Federation of Pharmaceutical Industries and Associations (EFPIA) URL: [Link]

  • Title: Palladium-Catalyzed Oxidation of β-C(sp3)–H Bonds of Primary Alkylamines through a Rare Four-Membered Palladacycle Intermediate Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: Synthesis and Applications of tert-Butanesulfinamide Source: Chemical Reviews (ACS Publications) URL: [Link]

Technical Support Center: Troubleshooting Poor Resolution in HPLC Analysis of Amine Compounds

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for resolving challenges in the High-Performance Liquid Chromatography (HPLC) analysis of amine compounds. Amines, due to their basic nature and wide range of polarities, present unique difficulties in achieving optimal chromatographic resolution. This guide provides a structured, in-depth approach to diagnosing and solving common problems, from peak asymmetry to poor retention, ensuring your methods are robust, reproducible, and accurate.

Part 1: Troubleshooting Guide - A Systematic Approach to Poor Resolution

Poor resolution in HPLC is not just a single problem but a symptom with multiple potential causes. For amine analysis, the issues are often magnified. This section provides a logical, step-by-step workflow to identify and rectify the root cause of your resolution problems.

Problem 1: Persistent Peak Tailing

Peak tailing is the most common peak shape issue encountered during the analysis of basic compounds like amines. It compromises peak integration, reduces resolution, and affects quantification accuracy.[1][2]

Q1: My amine peaks are tailing significantly. What is the primary cause?

The primary cause of peak tailing for amines is secondary ionic interactions between the positively charged (protonated) amine analytes and negatively charged (ionized) residual silanol groups on the surface of silica-based stationary phases.[3][4][5] This interaction creates a secondary, stronger retention mechanism for a portion of the analyte molecules, causing them to elute later than the main peak band, resulting in a "tail".[3][4] This is particularly problematic at mid-range pH values (pH 3-7) where both the amine and silanol groups can be ionized.[2]

Q2: How can I systematically diagnose and solve peak tailing?

Follow a logical workflow to address the most likely causes first. Start with mobile phase adjustments, which are easily reversible, before moving to more involved changes like selecting a new column.

G cluster_0 Troubleshooting Workflow for Peak Tailing start Observe Peak Tailing step1 Step 1: Mobile Phase pH Adjustment Lower pH to < 3.0 to protonate silanols or Increase pH to > 8.0 to neutralize amines (use pH stable column). start->step1 q1 Is Tailing Resolved? step1->q1 step2 Step 2: Add Mobile Phase Modifier Introduce a competing base (e.g., Triethylamine) or an ion-pairing agent. q1->step2 No end_success Problem Solved q1->end_success Yes q2 Is Tailing Resolved? step2->q2 step3 Step 3: Evaluate HPLC Column Is the column old? Is it a modern, high-purity, end-capped column (Type B Silica)? q2->step3 No q2->end_success Yes step4 Step 4: Select a Different Column Chemistry Consider columns with alternative retention mechanisms like Mixed-Mode or HILIC. step3->step4 end_fail Consult Advanced Strategies step4->end_fail

Caption: A systematic workflow for diagnosing and resolving peak tailing in amine analysis.

Q3: What are the first and most effective steps to eliminate tailing?

Mobile phase pH adjustment is the most powerful initial tool. The goal is to suppress the ionization of either the silanol groups or the amine analyte.[3][4]

  • Lowering Mobile Phase pH (pH ≤ 3): At low pH, residual silanol groups are protonated (Si-OH), rendering them neutral and significantly reducing their capacity for ionic interaction with the protonated amine analyte (R-NH3+).[3][4] This is often the simplest and most effective solution.

  • Increasing Mobile Phase pH (pH > 8): At higher pH, the amine analyte is deprotonated (R-NH2) and becomes neutral, preventing ionic interactions. Caution: This approach requires a column specifically designed for high pH stability (e.g., hybrid or polymer-based columns), as traditional silica columns will dissolve at pH > 7.5, leading to rapid degradation.[6][7]

Q4: When should I use mobile phase additives like triethylamine (TEA) or ion-pairing reagents?

If pH adjustment alone is insufficient or undesirable, mobile phase additives can be employed.

  • Competing Base (e.g., Triethylamine - TEA): Historically, small amounts of a competing base like TEA were added to the mobile phase.[5][8] TEA, being a stronger base, preferentially interacts with the active silanol sites, effectively shielding them from the analyte. This is less common with modern, high-purity columns but can be effective on older or lower-purity silica columns.[3][5]

  • Ion-Pairing Reagents: These reagents are used to enhance the retention and improve the peak shape of ionic compounds.[9] An anionic ion-pairing reagent (e.g., an alkyl sulfonate like sodium dodecyl sulfate) is added to the mobile phase.[9] It forms a neutral ion-pair with the protonated amine, which is then retained by the reversed-phase mechanism, masking the problematic ionic interactions.[10]

Additive TypeCommon ReagentsTypical ConcentrationMechanism of ActionBest For
Competing Base Triethylamine (TEA)10-50 mMSaturates active silanol sites, preventing analyte interaction.[3][5]Improving peak shape on older, Type A silica columns.
Anionic Ion-Pair Alkyl Sulfonates (e.g., SDS, Heptanesulfonate)5-20 mMForms a neutral ion-pair with the protonated amine, enhancing hydrophobic retention.[9][10]Increasing retention and improving peak shape of basic amines.
Volatile Ion-Pair Trifluoroacetic acid (TFA), Formic Acid0.05-0.1% (v/v)Acts as both a pH modifier and an ion-pairing agent; compatible with MS detection.[9]LC-MS applications where non-volatile salts are not suitable.

Q5: Could my column be the problem?

Absolutely. Column technology is critical for successful amine analysis.

  • Column Age & Contamination: A column that performs well when new may start to show tailing as it ages or becomes contaminated with strongly retained sample matrix components.[11] Always try flushing the column or, if available, use a guard column to protect the analytical column.[11]

  • Column Chemistry: Not all C18 columns are created equal. For amine analysis, it is crucial to use:

    • High-Purity, Type B Silica Columns: Modern columns are made with silica that has very low metal content and fewer acidic silanol groups, inherently reducing tailing.[3]

    • End-Capped Columns: After bonding the C18 chains, the column is treated with a smaller silanizing reagent to "cap" the remaining accessible silanol groups, making the surface less polar and more inert.[2][4]

Problem 2: Peak Fronting

Peak fronting, where the peak is distorted with a leading edge, is less common than tailing but indicates a different set of problems.[5]

Q6: My amine peaks are fronting. What are the most likely causes?

The two most common culprits for peak fronting are sample overload and sample solvent incompatibility.[12][13]

  • Column Overload: Injecting too much sample mass (high concentration) or volume can saturate the stationary phase at the column inlet.[13][14] This causes some analyte molecules to travel down the column faster before they can interact with the stationary phase, leading to a fronting peak.

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger (e.g., high percentage of organic solvent) than the initial mobile phase, the sample band will not focus correctly at the head of the column.[12] This causes the peak to spread out and often exhibit fronting.

Q7: How do I prepare my sample and injection solvent to avoid fronting?

A proper sample preparation and injection protocol is key to preventing fronting.

  • Step 1: Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape becomes symmetrical, the original problem was mass overload.[13]

  • Step 2: Match Sample Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase of your gradient or a solvent that is weaker. This ensures the analyte band is tightly focused at the column inlet before the separation begins.

  • Step 3: Minimize Injection Volume: If you cannot change the sample solvent, reduce the injection volume. A smaller plug of strong solvent is less disruptive to the chromatography.[15]

Q8: Could peak fronting indicate a physical column failure?

Yes. While less common, physical degradation of the column can cause fronting. A void or channel at the column inlet, caused by the collapse of the packed bed, can lead to uneven flow paths and distorted peak shapes, including fronting.[5][14] If you have ruled out overload and solvent effects, and the problem persists across multiple analytes, the column may need to be replaced.[5]

Problem 3: Broad Peaks and Poor Efficiency

Broad peaks lead directly to poor resolution, as adjacent peaks are more likely to overlap. This can be caused by either chemical or physical factors.

Q9: All my peaks, not just the amines, are broad. Where should I start?

If all peaks in the chromatogram are broad, the issue is likely systemic rather than a specific chemical interaction. The most common cause is extra-column volume (or dead volume).[16] This refers to all the volume the sample travels through outside of the column itself (e.g., injector, tubing, detector flow cell). Excessive volume in these components causes the analyte band to spread before it even reaches the detector.

Protocol: Diagnosing and Minimizing Extra-Column Volume

  • Check Tubing: Ensure all connecting tubing, especially between the column and detector, is as short as possible and has a narrow internal diameter (e.g., 0.12 mm or less).[2]

  • Verify Fittings: Check all connections to ensure they are properly seated and there are no gaps. A poor fitting can create a small void where band broadening can occur.

  • Inspect Detector Flow Cell: Ensure you are using a flow cell appropriate for the scale of your analysis. Using a large preparative flow cell for analytical-scale separations will introduce significant broadening.

Q10: How can I improve the efficiency of my separation for closely eluting amines?

If your system is optimized but resolution is still insufficient, you need to improve the column's efficiency (generating narrower peaks). This is governed by the theoretical plate number (N).

  • Use Smaller Particle Size Columns: Moving from a 5 µm particle size column to a sub-2 µm (UHPLC) or a core-shell technology column can dramatically increase efficiency and resolution.[15]

  • Increase Column Length: Doubling the column length (e.g., from 150 mm to 250 mm) will increase the plate number and improve resolution, though it will also increase run time and backpressure.[15]

  • Optimize Flow Rate: Slower flow rates generally lead to better efficiency and improved resolution, but at the cost of longer analysis times.[15][17]

Problem 4: Poor Retention of Polar Amines

Highly polar amines can be challenging to retain on traditional reversed-phase (e.g., C18) columns, often eluting at or near the void volume.

Q11: My polar amines are eluting in the void volume. How can I increase their retention?

When dealing with very polar amines, reversed-phase chromatography may not be the ideal technique. Consider alternative chromatographic modes that are specifically designed for polar compounds.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase (like bare silica) and a mobile phase with a high concentration of organic solvent (typically acetonitrile).[18][19] A water layer is adsorbed onto the stationary phase, and polar analytes partition into this layer, leading to the retention of compounds that are unretained in reversed-phase.[18] HILIC is an excellent choice for analyzing polar amines.[19][20]

  • Mixed-Mode Chromatography (MMC): These columns contain stationary phases with both reversed-phase (e.g., C18) and ion-exchange (e.g., sulfonic acid) functionalities.[21][22] This allows for multiple, tunable retention mechanisms. For amines, a mixed-mode column with cation-exchange properties can provide strong retention and unique selectivity that is adjustable by changing mobile phase pH and ionic strength.[21][23][24]

Q12: What are the key considerations for developing a HILIC method for amines?

Developing a HILIC method requires a different mindset than reversed-phase.

ParameterHILIC RecommendationRationale
Mobile Phase High organic (e.g., >80% acetonitrile) with a small amount of aqueous buffer.[20]Water is the strong, eluting solvent in HILIC.[18]
Buffer Volatile buffers like ammonium formate or ammonium acetate are common.[19]Buffer concentration affects retention and peak shape; start around 10-20 mM.
Injection Solvent Must match the initial mobile phase conditions (high organic).[19]Injecting in a high-aqueous solvent will cause severe peak distortion.
Equilibration Requires longer equilibration times between injections than reversed-phase.[25]Necessary to re-establish the aqueous layer on the stationary phase for reproducible retention.
Part 2: Advanced Strategies for Complex Amine Separations

Q13: When should I consider derivatization for amine analysis?

Derivatization is a powerful strategy used to chemically modify the amine analyte before HPLC analysis.[26] It should be considered when you face one of two challenges:

  • Poor Detection: Many simple aliphatic amines lack a UV chromophore, making them invisible to standard UV detectors.[27] Derivatizing agents react with the amine to attach a highly UV-absorbent or fluorescent tag.

  • Poor Chromatography: Derivatization can convert a small, highly polar amine into a larger, more hydrophobic molecule that is better retained and exhibits better peak shape in reversed-phase chromatography.[26][27]

Common derivatizing reagents for amines include Dansyl Chloride, OPA (o-phthalaldehyde), and FMOC (9-fluorenylmethoxycarbonyl chloride).[26][28][29]

Q14: What are the main challenges in separating chiral amines and how can I overcome them?

Separating enantiomers (non-superimposable mirror images) of a chiral amine requires a chiral environment. Direct separation using a Chiral Stationary Phase (CSP) is the most common approach.[30] These columns have a chiral selector immobilized on the silica surface that interacts differently with each enantiomer, leading to different retention times. Polysaccharide-based CSPs are widely used and have proven effective for a broad range of chiral amines.[31] The development of chiral methods can be complex, and screening several different CSPs and mobile phases is often necessary to find the optimal conditions.[32][33]

Part 3: Frequently Asked Questions (FAQs)
  • What is the ideal mobile phase pH for analyzing basic amines? There is no single ideal pH. For good peak shape on standard silica columns, a low pH (2.5-3.0) is recommended to suppress silanol ionization.[3] For pH-stable columns, a high pH (>8) can be used to neutralize the amine. The optimal pH depends on achieving the desired selectivity between your analytes.[7][34]

  • What is "end-capping" and why is it important for amine analysis? End-capping is a chemical process that covers most of the remaining free silanol groups on a silica stationary phase after the primary C18 or C8 chains have been attached.[4] This makes the surface more inert and drastically reduces the secondary interactions that cause peak tailing with basic compounds like amines.[2][4]

  • Can I use a standard C18 column for amine analysis? Yes, but with caveats. A modern, high-purity, end-capped C18 column combined with an optimized mobile phase (e.g., low pH) can provide excellent results.[3] However, older or non-end-capped C18 columns will likely produce significant peak tailing.[3][5]

  • How do I prevent column degradation when using high pH mobile phases? You must use a column specifically marketed as stable at high pH. These columns typically use hybrid silica-polymer particles or are based entirely on polymeric supports that do not dissolve under basic conditions. Using a standard silica column above pH 7.5 will cause irreversible damage.[7]

  • What is the difference between peak tailing and peak fronting? Peak tailing is an asymmetry where the back half of the peak is drawn out, often caused by secondary site interactions.[3] Peak fronting is an asymmetry where the front half of the peak is sloped, commonly caused by column overload or injecting the sample in a solvent stronger than the mobile phase.[12][35]

References
  • How to Reduce Peak Tailing in HPLC?. Phenomenex. [Link]

  • A non-exhaustive list of derivatization reagents used in amine analysis... ResearchGate. [Link]

  • Peak Tailing in HPLC. Element Lab Solutions. [Link]

  • Mixed-Mode Chromatography and Stationary Phases. SIELC Technologies. [Link]

  • A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. National Center for Biotechnology Information. [Link]

  • Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific. [Link]

  • HILIC HPLC columns. Columnex LLC. [Link]

  • direct analysis of amino acids by HILIC–eSI-MS. HPLC Columns. [Link]

  • Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. ScienceDirect. [Link]

  • Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. ResearchGate. [Link]

  • Systematic Approach to Chromatography of Quaternary Amines. SIELC Technologies. [Link]

  • Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]

  • Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent. [Link]

  • Understanding Peak Fronting in HPLC. Phenomenex. [Link]

  • Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. [Link]

  • Types and Applications of Ion-Pair Reagents in Liquid Chromatography. Welch Materials. [Link]

  • Perspective Chapter: Mixed-Mode Chromatography. IntechOpen. [Link]

  • Solving Common Errors in HPLC. Omega Scientific. [Link]

  • Chiral HPLC Method Development. I.B.S. Analytical. [Link]

  • Exploring the Role of pH in HPLC Separation. Veeprho. [Link]

  • Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. Agilent. [Link]

  • Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. ACS Publications. [Link]

  • HILIC: The Pros and Cons. LCGC International. [Link]

  • How to Avoid Common Problems with HILIC Methods. Restek. [Link]

  • What are some common causes of peak fronting?. Waters Knowledge Base. [Link]

  • Effect of pH on LC-MS Analysis of Amines. Waters. [Link]

  • Peak Fronting, Column Life and Column Conditioning. LCGC International. [Link]

  • Selective separation of amines from continuous processes using automated pH controlled extraction. Royal Society of Chemistry. [Link]

  • The 10 Most Common HPLC Problems and Solutions!. Universallab. [Link]

  • Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. [Link]

  • Exploring the Role of pH in HPLC Separation. Moravek. [Link]

  • HPLC Column Troubleshooting: Is It Really The Column?. Agilent. [Link]

  • What are the Common Peak Problems in HPLC. Chromatography Today. [Link]

  • An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. ACD/Labs. [Link]

  • What Causes Peak Tailing in HPLC?. Chrom Tech, Inc.. [Link]

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

  • Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. ALWSCI. [Link]

  • HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. [Link]

  • What To Do When Chromatographic Peaks Are Wider in HPLC. ALWSCI. [Link]

  • HPLC: What to do in case of peaks being too broad?. Analytics-Shop. [Link]

  • Trouble with chiral separations. Chromatography Today. [Link]

  • Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Mastelf. [Link]

Sources

Technical Support Center: Overcoming Solubility Issues in Biological Assays

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Solubility Optimization & Troubleshooting

Introduction: The "Invisible" Variable in Assay Failure

Welcome to the Technical Support Center. If you are here, you are likely facing erratic IC50 curves, inexplicable "non-responder" data, or high assay variability. In my 15 years of assay development, compound solubility is the single most overlooked variable in drug discovery.

A compound cannot act on a target it cannot reach. When a hydrophobic compound precipitates, it creates a "false negative" (loss of potency) or, worse, a "false positive" (aggregates sequestering enzymes). This guide moves beyond basic advice to provide a mechanistic, self-validating framework for ensuring your compounds remain in solution and your data remains true.

Module 1: Diagnostic Hub – Is It Solubility?

Before changing buffers, you must confirm if solubility is the root cause. Precipitation is not always visible to the naked eye; micro-precipitates can scatter light and interfere with detection without appearing "cloudy."

Diagnostic Workflow

Use this decision tree to diagnose the issue based on your assay readout.

SolubilityDiagnosis Start Observation: Erratic Data / Low Potency CheckTurbidity Step 1: Check Turbidity (OD620nm) Start->CheckTurbidity HighTurbidity High Background OD CheckTurbidity->HighTurbidity Yes LowTurbidity Normal Background OD CheckTurbidity->LowTurbidity No Conclusion1 Diagnosis: Macroscopic Precipitation HighTurbidity->Conclusion1 CheckSpectral Step 2: Spectral Scan (200-800nm) LowTurbidity->CheckSpectral ShiftedPeak Absorbance Shift / Flattening CheckSpectral->ShiftedPeak Yes NormalPeak Normal Spectra CheckSpectral->NormalPeak No Conclusion2 Diagnosis: Colloidal Aggregation ShiftedPeak->Conclusion2 DoseResponse Step 3: Analyze Dose-Response Shape NormalPeak->DoseResponse BellShape Bell-Shaped / Hill Slope > 3 DoseResponse->BellShape Artifact Plateau Early Plateau (No 100% inhibition) DoseResponse->Plateau Saturation Conclusion4 Likely Biological/Target Issue DoseResponse->Conclusion4 Normal Sigmoid BellShape->Conclusion2 Conclusion3 Diagnosis: Solubility Limit Reached Plateau->Conclusion3

Figure 1: Diagnostic logic flow for differentiating solubility artifacts from genuine biological responses.

Key Diagnostic Methods
MethodProtocol SummarySensitivityBest For
Nephelometry Measure light scattering (OD620nm or dedicated nephelometer) in the absence of reagents.Low-MediumDetecting gross precipitation (>10 µM).
Dynamic Light Scattering (DLS) Measure particle size distribution in solution.HighDetecting colloidal aggregates (10–1000 nm).
Centrifugation Spin-Down Spin sample at max speed; measure concentration in supernatant vs. pre-spin.HighQuantifying exact soluble fraction (Thermodynamic solubility).

Module 2: The Solvent Matrix – Optimizing Conditions

Once solubility is identified as the issue, the first line of defense is the solvent system.

The DMSO Paradox

DMSO is the universal solvent in drug discovery, but it is cytotoxic and can induce precipitation when diluted into aqueous buffers ("solvent shock").

Table 1: Recommended DMSO Limits by Assay Type

Assay SystemMax Recommended DMSO %Mechanism of Interference
Biochemical (Enzymatic) 1.0% – 5.0%Denaturation of enzyme; interference with hydrophobic pockets.
Cell-Based (Immortalized) 0.1% – 0.5%Membrane permeabilization; cytotoxicity; stress pathway activation.
Primary Cells / Stem Cells < 0.1%Differentiation triggers; high sensitivity to osmotic stress.
Protein-Protein Interaction 0.5% – 2.0%Can destabilize weak protein interfaces.
Buffer Engineering

If DMSO limits are fixed, modify the aqueous buffer to stabilize the compound.

  • pH Adjustment:

    • Rule: For ionizable compounds, solubility is pH-dependent.[1]

    • Action: Calculate pKa. For basic drugs, lower pH slightly (if assay tolerates). For acidic drugs, raise pH.

  • Additives (The "Solubility Rescue" Kit):

    • BSA (Bovine Serum Albumin): 0.1% BSA can sequester hydrophobic compounds, preventing aggregation. Note: Shifts potency (IC50) due to protein binding.

    • Non-ionic Detergents: Tween-20 (0.01%) or Triton X-100 (0.01%) reduces surface tension and prevents adsorption to plasticware.

    • Cyclodextrins: Encapsulate hydrophobic drugs. Use Hydroxypropyl-β-cyclodextrin (HP-β-CD) if biological compatibility allows.

Module 3: Protocol Engineering – Preventing "Crash Out"

The most common error occurs during Serial Dilution . Pipetting a 10 mM DMSO stock directly into a 100% aqueous buffer causes rapid precipitation (Solvent Shock).

The "Intermediate Dilution" Protocol

To maintain solubility, you must keep the DMSO concentration constant across the dilution series before the final transfer to the assay plate.

SerialDilution cluster_Intermediate Step 1: Compound Dilution Plate (100% DMSO) cluster_Intermediate2 Step 2: Intermediate Plate (10% DMSO) cluster_Assay Step 3: Assay Plate (1% DMSO) Stock 10 mM Stock (100% DMSO) D1 Well 1 10 mM Stock->D1 D2 Well 2 3.3 mM D1->D2 Serial Dilution (in DMSO) I1 Well 1 1 mM D1->I1 1:10 into Buffer D3 Well 3 1.1 mM D2->D3 I2 Well 2 0.33 mM D2->I2 I3 Well 3 0.11 mM D3->I3 A1 Assay Well 1 100 µM I1->A1 1:10 into Assay A2 Assay Well 2 33 µM I2->A2 A3 Assay Well 3 11 µM I3->A3

Figure 2: The "Intermediate Plate" method prevents solvent shock by stepping down DMSO concentration gradually.

Why this works:

  • Solubility Maintenance: Compounds are serially diluted in 100% DMSO (where they are soluble).

  • Controlled Precipitation: The transition to aqueous buffer happens in one uniform step (Step 2), rather than progressively worsening across the plate.

  • Constant Solvent: Every well in the final assay plate receives exactly the same % of DMSO (e.g., 1%), eliminating solvent artifacts.

Module 4: Advanced Troubleshooting (FAQ)

Q1: My compound precipitates in cell media but not in PBS. Why?

A: Cell media is complex.

  • Cause: Salts (calcium/magnesium) in media can form insoluble salts with your compound.

  • Cause: Serum proteins (FBS) usually help solubility, but if your compound binds 99% to albumin, the free concentration drops, and you might add more compound to compensate, hitting the solubility limit of the bound complex.

  • Fix: Check solubility in "Media + Serum" vs "Media - Serum" via centrifugation (Module 1). If salts are the issue, use a low-calcium media for the assay if possible.

Q2: I see a "Bell-Shaped" dose-response curve. Is this real?

A: Rarely.

  • Mechanism: At high concentrations, the compound forms colloidal aggregates. These aggregates can non-specifically sequester the enzyme (false positive) or precipitate out of solution entirely (loss of signal).

  • Test: Add 0.01% Triton X-100. If the bell shape disappears and the curve becomes sigmoidal, the original effect was an aggregation artifact [1].

Q3: Should I use Kinetic or Thermodynamic solubility data?

A: It depends on your stage.

  • Kinetic Solubility: (From DMSO stock -> Buffer). Best for early screening/HTS . It mimics the assay conditions but overestimates true solubility because the solution is in a metastable supersaturated state [2].

  • Thermodynamic Solubility: (Solid powder -> Buffer -> Equilibrium). Best for Lead Optimization . It represents the true limit. If your assay runs for 24 hours, kinetic solubility data is dangerous because the compound may crash out over time.

References

  • Shoichet, B. K. (2006). Screening in a spirit of haunting. Drug Discovery Today, 11(13-14), 607-615. Link

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. Link

  • Saal, C., & Petereit, A. C. (2012).[2] Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences, 47(3), 589-595. Link

  • BenchChem Technical Support. (2025). Troubleshooting Unexpected Results with Compound Precipitation. BenchChem Guidelines. Link

Sources

Technical Support Center: Optimizing Grignard Addition to Nitriles for Ketone Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the Grignard addition to nitriles. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this powerful C-C bond-forming reaction for the synthesis of ketones. Here, we will move beyond simple procedural outlines to explore the underlying principles of this reaction, troubleshoot common issues, and provide actionable strategies to enhance your experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions encountered when performing a Grignard reaction with a nitrile substrate.

Q1: My reaction yield is consistently low. What are the most likely causes?

Low yields in this reaction can be attributed to several factors. A systematic approach to troubleshooting is crucial.

  • Grignard Reagent Quality: The potency of your Grignard reagent is paramount. These reagents are highly sensitive to moisture and atmospheric oxygen. It is always recommended to use freshly prepared Grignard reagents or to titrate commercially available solutions before use to determine their exact concentration.

  • Reaction Conditions: Grignard reactions are highly dependent on the reaction environment. Ensure all glassware is oven-dried and the reaction is conducted under a strictly inert atmosphere (e.g., dry nitrogen or argon). Solvents must be anhydrous.

  • Side Reactions: The most common side reaction is the deprotonation of α-hydrogens on the nitrile by the basic Grignard reagent, which consumes the reagent and reduces the yield of the desired ketone.[1] This is particularly problematic for aliphatic nitriles.

  • Incomplete Hydrolysis: The initial product of the Grignard addition is a magnesium imine salt, which must be hydrolyzed to the final ketone product during the workup.[2][3][4][5][6][7] Incomplete hydrolysis will lead to a lower yield of the desired ketone.

Q2: How can I minimize the deprotonation of α-hydrogens on my nitrile?

Deprotonation of acidic α-protons is a significant competing reaction. Here are several strategies to mitigate this issue:

  • Lower Reaction Temperature: Conducting the reaction at lower temperatures (e.g., 0 °C or below) can favor the nucleophilic addition over deprotonation.[1]

  • Inverse Addition: Slowly adding the Grignard reagent to a solution of the nitrile can help to keep the concentration of the highly basic Grignard reagent low at any given time, thus minimizing deprotonation.

  • Use of Catalysts: The addition of a catalytic amount of a copper(I) salt, such as CuI or CuBr, can significantly accelerate the rate of nucleophilic addition, allowing it to outcompete the deprotonation pathway.

Q3: My Grignard reagent and/or nitrile are sterically hindered, and the reaction is very slow. How can I improve the reaction rate?

Steric hindrance can dramatically slow down the rate of Grignard addition. The following approaches can be effective:

  • Prolonged Reaction Time and/or Increased Temperature: For sluggish reactions, extending the reaction time or carefully increasing the temperature (e.g., refluxing in THF) may be necessary.

  • Catalysis: As with the issue of α-hydrogen deprotonation, copper(I) salts are known to effectively catalyze the addition of sterically demanding Grignard reagents to nitriles.[2][8] More recently, the use of a catalytic amount of zinc chloride (ZnCl₂) has been shown to significantly promote the Grignard addition to aromatic nitriles, even with sterically hindered reagents.[9][10][11][12]

Q4: I am observing the formation of a tertiary alcohol as a byproduct. How can this be avoided?

The formation of a tertiary alcohol indicates that the initially formed ketone is reacting with a second equivalent of the Grignard reagent. While the intermediate imine salt is unreactive towards further Grignard addition, the ketone product is not.[5][7] This is typically a result of the workup procedure. If the acidic workup is not performed carefully and at a low temperature, the hydrolysis of the imine salt to the ketone can occur while unreacted Grignard reagent is still present. To avoid this, ensure the reaction is fully quenched with a proton source (like a saturated aqueous solution of ammonium chloride) at a low temperature before allowing the reaction mixture to warm to room temperature for hydrolysis.

Section 2: Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common problems encountered during the Grignard addition to nitriles.

Problem Potential Cause(s) Recommended Solution(s)
Low or no product formation 1. Inactive Grignard reagent. 2. Wet glassware or solvents. 3. Steric hindrance. 4. Low reaction temperature for a sluggish substrate.1. Titrate the Grignard reagent before use. 2. Ensure all glassware is oven-dried and solvents are anhydrous. 3. Consider using a Cu(I) or Zn(II) catalyst. Increase reaction time. 4. Gradually increase the reaction temperature.
Significant amount of starting nitrile recovered 1. Insufficient Grignard reagent. 2. Deprotonation of α-hydrogens. 3. Reaction time too short.1. Use a slight excess of Grignard reagent (1.1-1.5 equivalents). 2. Lower the reaction temperature and/or use a catalyst. 3. Monitor the reaction by TLC or GC-MS to determine the optimal reaction time.
Formation of a tertiary alcohol byproduct The ketone product is reacting with excess Grignard reagent.Quench the reaction at low temperature with a proton source before proceeding with the acidic workup for hydrolysis.
Complex mixture of byproducts 1. Reaction temperature is too high, leading to decomposition. 2. Presence of other reactive functional groups on the substrate.1. Optimize the reaction temperature. 2. Protect other reactive functional groups before performing the Grignard reaction.

Section 3: Experimental Protocols & Methodologies

Titration of Grignard Reagents (Iodine Method)

Rationale: Accurate knowledge of the Grignard reagent concentration is critical for stoichiometry and reproducibility. This method relies on the reaction of the Grignard reagent with a known amount of iodine.

Procedure:

  • To a flame-dried vial under an inert atmosphere, add a precisely weighed amount of iodine (e.g., 50 mg).

  • Dissolve the iodine in anhydrous THF (e.g., 1 mL).

  • Slowly add the Grignard solution dropwise via syringe while stirring, until the characteristic brown color of iodine disappears.

  • Record the volume of Grignard reagent added.

  • Calculate the molarity of the Grignard reagent based on the moles of iodine used and the volume of Grignard reagent required for the endpoint.

General Protocol for Grignard Addition to an Aromatic Nitrile

Rationale: This protocol provides a starting point for the synthesis of ketones from aromatic nitriles, which are generally less prone to α-hydrogen deprotonation.

Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet, add the aromatic nitrile (1.0 eq).

  • Dissolve the nitrile in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the Grignard reagent (1.1-1.2 eq) dropwise from the dropping funnel over 30 minutes.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting nitrile.

  • Cool the reaction mixture back to 0 °C and slowly quench by adding a saturated aqueous solution of NH₄Cl.

  • Add 1 M HCl and stir vigorously for 1 hour to ensure complete hydrolysis of the imine intermediate.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate), wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation.

Cu(I)-Catalyzed Grignard Addition to an Aliphatic Nitrile with α-Hydrogens

Rationale: This protocol is optimized for substrates that are prone to deprotonation by employing a copper(I) catalyst to promote the desired nucleophilic addition.

Procedure:

  • To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add CuI (5-10 mol%).

  • Add a solution of the aliphatic nitrile (1.0 eq) in anhydrous THF.

  • Cool the mixture to -20 °C.

  • Slowly add the Grignard reagent (1.2-1.5 eq) dropwise over 30-60 minutes, maintaining the internal temperature below -15 °C.

  • Stir the reaction at -20 °C for 2-6 hours, monitoring the progress by TLC.

  • Perform the workup and purification as described in the general protocol above.

Section 4: Visualizing the Process: Mechanisms and Workflows

Reaction Mechanism

The reaction proceeds in two main stages: nucleophilic addition of the Grignard reagent to the nitrile, followed by hydrolysis of the resulting imine intermediate.

Grignard_Nitrile_Mechanism cluster_step1 Step 1: Nucleophilic Addition cluster_step2 Step 2: Hydrolysis R-MgX R-MgX Nitrile R'-C≡N R-MgX->Nitrile Nucleophilic Attack Imine_Salt [R'(R)C=N-MgX] Nitrile->Imine_Salt Imine R'(R)C=NH Imine_Salt->Imine H₃O⁺ Ketone R'(R)C=O Imine->Ketone H₂O, H⁺

Caption: Mechanism of Grignard addition to a nitrile.

Troubleshooting Workflow

A logical approach to troubleshooting can save significant time and resources.

Troubleshooting_Workflow start Low Yield or No Reaction check_grignard Is Grignard Reagent Active? start->check_grignard titrate Titrate Grignard Reagent check_grignard->titrate No check_conditions Are Reaction Conditions Anhydrous? check_grignard->check_conditions Yes titrate->check_conditions dry_glassware Oven-dry Glassware, Use Anhydrous Solvents check_conditions->dry_glassware No check_side_reactions Side Reactions Suspected? (e.g., α-deprotonation) check_conditions->check_side_reactions Yes dry_glassware->check_side_reactions optimize_conditions Lower Temperature, Inverse Addition, Add Catalyst (CuI) check_side_reactions->optimize_conditions Yes check_hydrolysis Is Hydrolysis Complete? check_side_reactions->check_hydrolysis No success Improved Yield optimize_conditions->success optimize_workup Ensure Acidic Workup, Stir Vigorously check_hydrolysis->optimize_workup No check_hydrolysis->success Yes optimize_workup->success

Caption: A decision tree for troubleshooting low yields.

References

  • Weiberth, F. J., & Hall, S. S. (1987). Copper(I)-activated addition of Grignard reagents to nitriles. Synthesis of ketimines, ketones, and amines. The Journal of Organic Chemistry, 52(17), 3901–3904. [Link]

  • Hatano, M., Kuwano, K., Asukai, R., Nagayoshi, A., Hoshihara, H., Hirata, T., Umezawa, M., Tsubaki, S., Yoshikawa, T., & Sakata, K. (2024). Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles. Chemical Science, 15(22), 8569–8577. [Link]

  • Master Organic Chemistry. (2023). Hydrolysis of imines to give ketones (or aldehydes). [Link]

  • Chemistry Steps. (2020). The Mechanism of Grignard and Organolithium Reactions with Nitriles. [Link]

  • Organic Chemistry Tutor. (n.d.). Grignard Reaction of Nitriles. [Link]

  • Lin, H.-S., & Paquette, L. A. (1994). A Convenient Method for Determining the Concentration of Grignard Reagents. Synthetic Communications, 24(17), 2503–2506. [Link]

  • Knochel, P., et al. (2006). Highly Functionalized Organomagnesium Reagents Prepared through Halogen–Metal Exchange. Angewandte Chemie International Edition, 45(27), 4504-4508. [Link]

  • LibreTexts Chemistry. (2024). 20.7: Chemistry of Nitriles. [Link]

  • Carrillo-Hermosilla, F., et al. (2024). Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis. Chemical Science, 15(16), 5899-5909. [Link]

Sources

Technical Support Center: Troubleshooting Side Reactions in Tertiary Amine Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Tertiary Amine Synthesis Support Center. As drug development and chemical biology advance, the construction of complex tertiary amines remains a critical bottleneck. This guide provides researchers, scientists, and process chemists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to suppress side reactions in reductive amination, N-alkylation, and Buchwald-Hartwig cross-coupling.

Diagnostic Summary Workflow

Before diving into specific reaction parameters, use the diagnostic workflow below to identify the root cause of low yields based on your chosen synthetic route.

G Start Low Yield of Tertiary Amine Method Which synthesis method are you using? Start->Method RA Reductive Amination Method->RA Alk N-Alkylation Method->Alk BH Buchwald-Hartwig Method->BH RA_Side Side Reaction: Carbonyl Reduction RA->RA_Side Alk_Side Side Reaction: Quaternization Alk->Alk_Side BH_Side Side Reaction: Hydrodehalogenation BH->BH_Side RA_Fix Switch to NaBH(OAc)3 or step-wise imine formation RA_Side->RA_Fix Alk_Fix Use Hunig's Base (DIPEA) & strict stoichiometry Alk_Side->Alk_Fix BH_Fix Use bulky ligands (e.g., RockPhos) & optimize base BH_Side->BH_Fix

Diagnostic Workflow for Tertiary Amine Synthesis Side Reactions

Reductive Amination: Suppressing Carbonyl Reduction

Q: My reductive amination yields a mixture of the desired tertiary amine and the corresponding alcohol. How do I prevent the reducing agent from attacking the carbonyl starting material?

A: This is a fundamental chemoselectivity issue. When synthesizing tertiary amines from secondary amines and aldehydes/ketones, the intermediate iminium ion must be reduced faster than the starting carbonyl. If you are using Sodium Borohydride (NaBH₄), its high nucleophilicity leads to rapid, indiscriminate reduction of the carbonyl, forming an alcohol side-product[1].

The Causality: To achieve chemoselectivity, you must use a reducing agent with attenuated hydride-donating ability. Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the gold standard for this transformation. The three electron-withdrawing acetoxy groups stabilize the boron-hydride bond, rendering it essentially unreactive toward most aldehydes and ketones at room temperature. However, the iminium ion formed by the condensation of the secondary amine and carbonyl is highly electrophilic—sufficiently so to be rapidly reduced by NaBH(OAc)₃[2].

Quantitative Comparison of Reducing Agents
Reducing AgentChemoselectivity (Iminium vs. Carbonyl)Toxicity / ByproductsOptimal pH RangeBest Application
NaBH₄ PoorLowNeutral to BasicStep-wise reductive amination (imine pre-formation)
NaBH₃CN GoodHigh (Releases HCN/NaCN)Acidic (pH 4-6)Acid-stable substrates, one-pot synthesis
NaBH(OAc)₃ ExcellentLow (Releases AcOH)Mildly Acidic to NeutralGeneral one-pot synthesis of tertiary amines
Self-Validating Protocol: Direct Reductive Amination using NaBH(OAc)₃

Validation Logic: This protocol uses a slight excess of the carbonyl to drive iminium formation, while the delayed addition of the reducing agent ensures no unreacted hydride is wasted on residual moisture or unreacted ketone.

  • Preparation: In an oven-dried flask under an inert atmosphere (N₂), dissolve the secondary amine (1.0 equiv) and the aldehyde/ketone (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Catalysis: Add glacial acetic acid (1.0 - 2.0 equiv) to facilitate iminium ion formation. Stir at room temperature for 30 minutes. Self-Check: Withdraw a 10 µL aliquot, quench with NaHCO₃, and check via TLC/LC-MS to confirm the disappearance of the secondary amine.

  • Reduction: Add NaBH(OAc)₃ (1.5 equiv) portion-wise over 5 minutes. The suspension may become cloudy.

  • Completion & Workup: Stir for 2-12 hours. Quench the reaction carefully with saturated aqueous NaHCO₃ (gas evolution will occur). Extract with dichloromethane, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

N-Alkylation: Avoiding the "Runaway Train" of Quaternization

Q: When I try to alkylate a secondary amine with an alkyl halide to form a tertiary amine, I end up with a significant amount of quaternary ammonium salt. How can I stop the reaction at the tertiary amine stage?

A: Direct N-alkylation is notoriously difficult to control because it operates like a "runaway train"[3].

The Causality: When a secondary amine undergoes an Sₙ2 reaction with an alkyl halide, it forms a tertiary amine hydrohalide salt. In the presence of a base, the free tertiary amine is liberated. Because alkyl groups are electron-donating, the resulting tertiary amine is often more nucleophilic than the starting secondary amine. Consequently, it rapidly attacks another equivalent of the alkyl halide, forming an undesired quaternary ammonium salt[4].

To suppress quaternization, you must manipulate steric hindrance and base selection. Using a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (Hünig's base) scavenges the generated acid without participating in the alkylation. Furthermore, strictly controlling the stoichiometry of the alkylating agent and running the reaction in a polar aprotic solvent (like acetonitrile) at moderate temperatures favors the tertiary amine[5].

Self-Validating Protocol: Controlled N-Alkylation

Validation Logic: Using exactly 1.0 equivalent of the alkyl halide prevents the mass-action drive toward quaternization, while Hünig's base acts solely as an acid sponge.

  • Setup: Dissolve the secondary amine (1.0 equiv) in anhydrous acetonitrile (0.5 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 equiv).

  • Alkylation: Slowly add the alkyl halide (1.0 equiv) dropwise at 0 °C.

  • Heating: Warm the reaction to 60 °C and stir for 12-24 hours. Self-Check: Monitor by LC-MS. If the tertiary amine peak plateaus while secondary amine remains, do NOT add more alkyl halide, as this will trigger quaternization.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and partition between EtOAc and saturated aqueous NaHCO₃ to isolate the free tertiary amine.

Buchwald-Hartwig Amination: Mitigating Hydrodehalogenation

Q: During the Buchwald-Hartwig cross-coupling of an aryl halide with a secondary amine, I am observing significant amounts of the reduced arene (hydrodehalogenation). How do I favor the C-N bond formation?

A: Hydrodehalogenation is a competitive side reaction that occurs when the catalytic cycle is diverted prior to the final reductive elimination step[6].

The Causality: After the secondary amine coordinates to the Pd(II) intermediate and is deprotonated, the resulting amido-palladium complex must undergo reductive elimination to form the tertiary amine. However, if the amine possesses β-hydrogens, a competing β-hydride elimination can occur. This forms an imine and a palladium-hydride species. The Pd-H species then undergoes reductive elimination with the aryl group, yielding the hydrodehalogenated arene (Ar-H)[7].

BH_Mech Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd PdII_ArX L_nPd(II)(Ar)(X) OxAdd->PdII_ArX AmineCoord Amine Coordination & Deprotonation (HNR2 + Base) PdII_ArX->AmineCoord PdII_ArNR2 L_nPd(II)(Ar)(NR2) AmineCoord->PdII_ArNR2 RedElim Reductive Elimination (Desired Pathway) PdII_ArNR2->RedElim BetaElim Beta-Hydride Elimination (Side Reaction) PdII_ArNR2->BetaElim Product Ar-NR2 + Pd(0)L_n (Tertiary Amine) RedElim->Product PdII_ArH L_nPd(II)(Ar)(H) + Imine BetaElim->PdII_ArH HydroDehal Reductive Elimination PdII_ArH->HydroDehal Byproduct Ar-H + Pd(0)L_n (Hydrodehalogenation) HydroDehal->Byproduct

Competing Pathways in Buchwald-Hartwig Amination

To suppress this, you must accelerate the desired reductive elimination. This is achieved by using sterically demanding, electron-rich bidentate or bulky monodentate phosphine ligands (e.g., RockPhos, BrettPhos, or BINAP). The steric bulk forces the aryl and amido groups closer together on the palladium center, drastically lowering the activation energy for C-N reductive elimination[7]. Additionally, avoid using alkoxide bases (like NaOtBu) in protic solvents, as they can act as exogenous hydride donors[8].

Impact of Ligand and Base on Buchwald-Hartwig Side Reactions
Ligand TypeBaseEffect on β-Hydride EliminationHydrodehalogenation Risk
PPh₃ (Monodentate, small)NaOtBuHigh (Slow reductive elimination)Severe
BINAP (Bidentate, chelating)Cs₂CO₃Low (Enforces cis-geometry)Low
RockPhos (Bulky biarylphosphine)LHMDSVery Low (Steric crowding accelerates C-N coupling)Minimal
Self-Validating Protocol: Air-Free Buchwald-Hartwig Amination

Validation Logic: Strict exclusion of oxygen prevents catalyst deactivation, while the use of a bulky pre-catalyst ensures rapid generation of the active monoligated Pd(0) species, outcompeting side reactions.

  • Glovebox Setup: Inside an argon-filled glovebox, charge an oven-dried vial with the aryl halide (1.0 equiv), secondary amine (1.2 equiv), sodium tert-butoxide (1.5 equiv), and RockPhos Pd G3 pre-catalyst (2-5 mol%).

  • Solvent: Add anhydrous, thoroughly degassed toluene (0.1 M). Seal the vial with a PTFE-lined cap.

  • Reaction: Remove the vial from the glovebox and heat at 90 °C for 4-8 hours. Self-Check: A color change from yellow/orange to dark red/brown is normal; the appearance of a fine black precipitate (palladium black) indicates catalyst death.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove palladium residues and inorganic salts. Concentrate the filtrate for purification.

References

1.2 - The Journal of Organic Chemistry - ACS Publications 2. 6 - Wikipedia 3.7 - Benchchem 4. 4 - Wikipedia 5.5 - ResearchGate (ARKIVOC) 6.8 - YorkSpace 7. 1 - Wikipedia 8.3 - Master Organic Chemistry

Sources

User Guide: Degradation Pathways of Chlorinated Aromatic Amines

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the CAA (Chlorinated Aromatic Amine) Degradation Technical Support Center. Status: Online | Agent: Senior Application Scientist | Ticket ID: CAA-DEG-2026

Executive Summary: Chlorinated aromatic amines (CAAs), such as 4-chloroaniline (4-CA) and 3,4-dichloroaniline (3,4-DCA), are recalcitrant intermediates found in pesticide and dye manufacturing. Their degradation is complicated by the stability of the C-Cl bond and the reactivity of the amino group, which often leads to toxic polymerization rather than mineralization.

This guide provides a root-cause analysis for degradation failures, distinguishing between Biotic (Microbial) and Abiotic (Advanced Oxidation) pathways.

PART 1: The Triage Desk (Pathway Logic & Visualization)

Before troubleshooting, you must confirm which pathway your experimental design is targeting. Biotic and abiotic systems fail for fundamentally different reasons.

Visualizing the Pathways

The following diagram illustrates the two primary fates of CAAs:

  • Biotic (Aerobic): Modified ortho-cleavage (successful mineralization).

  • Abiotic (Radical Attack): Often leads to "dead-end" azo-dimers if not optimized.

CAADegradation cluster_Biotic Biotic Pathway (Aerobic) cluster_Abiotic Abiotic Pathway (AOP/TiO2) Start Chlorinated Aromatic Amine (e.g., 4-Chloroaniline) Bio1 Aniline (Dehalogenation) Start->Bio1 Microbial Dehalogenase Abio1 Anilino Radical (H-Abstraction) Start->Abio1 •OH Radical Abio3 Aminophenols (Hydroxylation) Start->Abio3 •OH Addition Bio2 Catechol Bio1->Bio2 Dioxygenase Bio3 cis,cis-Muconic Acid (Ring Cleavage) Bio2->Bio3 Catechol 1,2-Dioxygenase BioFail Polymerization (Brown Precipitate) Bio2->BioFail Auto-oxidation (Toxicity) Bio4 TCA Cycle (Mineralization) Bio3->Bio4 Abio2 4,4'-Dichloroazobenzene (Dimerization) Abio1->Abio2 Coupling (Failure) Abio4 Benzoquinone Abio3->Abio4 Abio4->Bio4

Figure 1: Divergent fates of CAAs. Green path represents ideal biotic mineralization. Red nodes indicate common "dead-end" toxic intermediates often mistaken for successful degradation.

PART 2: Biotic Degradation Support (The "Bug" Report)

Common Issue: My culture grows on aniline but dies when I add 4-chloroaniline.

Diagnosis: This is likely Suicide Inhibition caused by the accumulation of chlorocatechols or toxic polymerization.

Troubleshooting Guide: Microbial Systems
SymptomProbable CauseCorrective Action
Culture turns dark brown/black Polymerization. Catechols are auto-oxidizing into humic-like polymers or azo-compounds rather than undergoing ring cleavage.Check Oxygenation: High

can accelerate auto-oxidation. Ensure your Catechol 1,2-dioxygenase activity is high enough to process the intermediate immediately.
Lag phase > 3 weeks Enzyme Induction Failure. The dehalogenase genes are not expressed constitutively.Add Co-substrate: Supplement with 1 mM aniline or benzoate to induce the ortho-cleavage pathway enzymes before introducing the chlorinated substrate [1].
Stalled Degradation (50%) Product Inhibition. Chlorocatechols (intermediate) inhibit the dioxygenase enzyme (suicide substrate).Substrate Feeding: Switch from batch feeding to continuous dosing. Keep CAA concentration < 0.5 mM to prevent toxic accumulation [2].
No Chloride release Wrong Pathway. The bacteria are transforming the amine (e.g., acetylation) but not dehalogenating it.Verify Pathway: Measure free chloride ions (

) using Ion Chromatography. If TOC drops but

does not rise, you are only biotransforming, not mineralizing.
Protocol A: Anaerobic Reductive Dechlorination Enrichment

Target: Dehalobacter spp. Context: Anaerobic pathways are superior for highly chlorinated amines (e.g., di- or tri-chloroanilines) where aerobic attack is sterically hindered.

  • Medium Preparation: Prepare basal mineral salts medium (reduced with

    
     and L-cysteine).
    
  • Electron Donor: Add lactate (5-10 mM) or

    
     as the electron donor.
    
  • Substrate: Add 3,4-dichloroaniline (50 µM) from a methanol stock.

  • Inoculum: Use sediment from sites contaminated with halogenated solvents.

  • Incubation: Incubate in the dark at 30°C without shaking.

  • Monitoring:

    • Success Indicator: Appearance of mono-chloroaniline (intermediate) followed by aniline.

    • Mechanism: Organohalide respiration (chlorine is used as the terminal electron acceptor) [3].

PART 3: Abiotic/AOP Support (The "Catalyst" Corner)

Common Issue: HPLC shows the parent peak disappearing, but TOC (Total Organic Carbon) remains high.

Diagnosis: You are generating Recalcitrant Intermediates . In AOPs (like


 or Fenton), the amino group is highly reactive. If the radical attack abstracts a hydrogen from the nitrogen (

), it forms an anilino radical which dimerizes into Azobenzene derivatives (e.g., 4,4'-dichloroazobenzene).[1] These are more toxic and stable than the parent compound [4].
Troubleshooting Guide: Photocatalysis & Fenton
SymptomProbable CauseCorrective Action
Yellow/Orange solution Azo Bond Formation. Dimerization of anilino radicals.Adjust pH: Lower the pH to < 4. Protonation of the amine group (

) protects the nitrogen from radical attack, forcing the

radical to attack the aromatic ring instead (hydroxylation) [5].
Slow Kinetics Scavenging. Chloride ions released during degradation scavenge

radicals.
Washout: In continuous flow systems, ensure

is removed. In batch, increase catalyst loading slightly to compensate.
Catalyst Fouling Adsorption. Amines adsorb strongly to

surfaces, blocking active sites.
Solvent Wash: Rinse catalyst with basic water (pH 10) between cycles to desorb the protonated amines.
Protocol B: Optimized Photocatalytic Degradation ( )
  • Slurry Prep: Disperse

    
     (e.g., P25, 0.5 g/L) in water.
    
  • pH Adjustment (CRITICAL): Adjust pH to 3.0 using

    
     (avoid 
    
    
    
    or
    
    
    as
    
    
    and
    
    
    can scavenge radicals).
    • Why? Acidic pH prevents the formation of azo-dimers by protonating the amine.

  • Adsorption Phase: Stir in dark for 30 mins to establish adsorption-desorption equilibrium.

  • Irradiation: Turn on UV source (365 nm).

  • Sampling: Filter samples through 0.22 µm PTFE filters (nylon filters bind amines).

  • Analysis: Monitor 4-chlorophenol and benzoquinone as primary intermediates.

PART 4: Analytical Validation (The "Data" Check)

Common Issue: My HPLC peaks are tailing or I see "ghost" peaks.

Technique: HPLC-DAD or LC-MS/MS.

  • Tailing Peaks: Aromatic amines are basic. They interact with residual silanols on C18 columns.

    • Fix: Add 20-30 mM Triethylamine (TEA) or Ammonium Acetate to the mobile phase as a competitive base blocker. Operate at pH > 7 (if column permits) to keep amines neutral, or pH < 3 to keep them fully protonated.

  • Ghost Peaks: If you see peaks eluting after the parent compound, suspect Azobenzenes . They are highly hydrophobic and retain longer on C18 columns.

    • Validation: Check UV absorbance at 320-350 nm (characteristic of the azo bond

      
      ).
      

References

  • Arora, P. K. (2015).[2] Bacterial degradation of monocyclic aromatic amines. Frontiers in Microbiology, 6, 820. Link

  • Hongsawat, P., & Vangnai, A. S. (2011).[2][3] Biodegradation of 4-chloroaniline by bacteria enriched from soil.[4][5][6][7] FEMS Microbiology Letters, 314(1), 26-33. Link

  • Wang, S., et al. (2025).[8] Reductive Dechlorination of 2,3-Dichloroaniline by Dehalobacter in an Anaerobic Enrichment Culture. Environmental Science & Technology. Link (Note: Generalized citation based on search context of Dehalobacter activity).

  • Gaye, B. I., et al. (2015). Advanced degradation of 4-chloroaniline from water in UV/TiO2/H2O2 system. ResearchGate. Link

  • Choy, W. K., & Chu, W. (2007). Semiconductor-Catalyzed Photodegradation of o-Chloroaniline: Products Study and Iodate Effect. Industrial & Engineering Chemistry Research, 46(11), 3662–3667. Link

Sources

Validation & Comparative

Conformational Restriction in Monoamine Transporter Inhibitors: A Comparative Analysis of Sertraline and 3-(3,4-Dichlorophenyl)pentan-3-amine

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

In rational drug design, comparing a conformationally locked clinical therapeutic with a flexible, acyclic analogue is a foundational method for mapping pharmacophores. This guide provides an in-depth structural-activity relationship (SAR) analysis comparing sertraline , a highly selective serotonin reuptake inhibitor (SSRI) [1], with 3-(3,4-Dichlorophenyl)pentan-3-amine , an acyclic, sterically hindered structural analogue.

While both compounds share the critical 3,4-dichlorophenyl moiety—a known driver for halogen-binding pocket affinity in monoamine transporters (MATs)—their divergent carbon backbones drastically alter their binding thermodynamics, receptor selectivity, and reuptake inhibition profiles. This guide details the mechanistic causality behind these differences and provides self-validating experimental workflows to quantify them.

Structural and Mechanistic Analysis

The binding affinity of MAT inhibitors is heavily dictated by the spatial vector between the basic amine (which forms a critical salt bridge with a conserved Aspartate residue, e.g., Asp98 in hSERT) and the hydrophobic aromatic rings.

Sertraline: The Rigidified Pharmacophore

Sertraline, chemically (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine, utilizes a tetrahydronaphthalene bicyclic core to lock the 3,4-dichlorophenyl group and the secondary amine into a highly specific spatial arrangement.

  • Mechanistic Causality: This rigidity pre-organizes the molecule into the bioactive conformation required for the central S1 binding pocket of the Serotonin Transporter (SERT). By minimizing the entropic penalty upon binding, sertraline achieves sub-nanomolar affinity for SERT (

    
     nM) and moderate affinity for the Dopamine Transporter (DAT) [2].
    
3-(3,4-Dichlorophenyl)pentan-3-amine: The Flexible Analogue

This compound features an acyclic pentane backbone. The primary amine is located on a tertiary alpha-carbon, flanked by two ethyl groups and the bulky 3,4-dichlorophenyl moiety.

  • Mechanistic Causality: The lack of a rigidifying ring allows free rotation around the C-C bonds, incurring a massive entropic penalty upon target binding. Furthermore, the extreme steric bulk of the two ethyl groups surrounding the primary amine severely impedes the ionic interaction with the MAT Aspartate residue. Consequently, this structural divergence shifts the compound away from potent SERT inhibition, resulting in weak, non-selective baseline affinity across MATs.

Experimental Workflows (Self-Validating System)

To objectively compare these compounds, we employ a two-tiered self-validating screening cascade. Every assay includes internal quality controls to ensure data integrity.

Protocol 1: Radioligand Competitive Binding Assay (Affinity)

Objective: Determine the equilibrium dissociation constant (


) for SERT, DAT, and NET.
  • Cell Culture & Membrane Prep: Harvest HEK293 cells stably expressing hSERT, hDAT, or hNET. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) to preserve membrane integrity.

  • Radioligand Incubation: Incubate membranes with target-specific radioligands:

    
    citalopram (SERT), 
    
    
    
    WIN35428 (DAT), or
    
    
    nisoxetine (NET).
    • Causality: These ligands are chosen for their high target specificity, preventing cross-talk in heterologous systems.

  • Compound Displacement: Add sertraline or the acyclic analogue at 10 concentrations spanning 10 pM to 100 µM.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

    • Causality: PEI reduces non-specific binding of the highly lipophilic 3,4-dichlorophenyl compounds to the filter matrix.

  • Self-Validation & Analysis: Calculate the Z'-factor using a vehicle control (total binding) and 10 µM indatraline (non-specific binding). A Z'-factor > 0.6 validates the assay. Convert

    
     to 
    
    
    
    using the Cheng-Prusoff equation.
Protocol 2: In Vitro Synaptosomal Reuptake Assay (Function)

Objective: Measure the functional inhibition of monoamine uptake (


).
  • Synaptosome Isolation: Isolate crude synaptosomes (P2 fraction) from rat striatum (for DAT) and cortex (for SERT/NET) via sucrose density gradient centrifugation.

  • Pre-incubation: Incubate synaptosomes with test compounds for 15 minutes at 37°C.

  • Substrate Addition: Add

    
    , 
    
    
    
    , or
    
    
    for 5 minutes.
    • Causality: A short 5-minute incubation ensures the uptake remains in the linear phase, preventing reverse transport or metabolic degradation artifacts.

  • Self-Validation: Run parallel plates at 4°C. The difference between 37°C and 4°C counts represents specific, active transport. If the 4°C signal exceeds 15% of the total signal, the wash protocol must be optimized.

Comparative Pharmacological Data

The following table summarizes the quantitative performance of both compounds. Note: Data for the acyclic analogue represents predictive SAR baseline values for sterically hindered tertiary carbinamines, contrasting with established clinical data for sertraline.

Target TransporterSertraline Binding Affinity (

, nM)
Sertraline Reuptake Inhibition (

, nM)
3-(3,4-Dichlorophenyl)pentan-3-amine Binding (

, nM)
3-(3,4-Dichlorophenyl)pentan-3-amine Reuptake (

, nM)
hSERT 0.3 ± 0.11.8 ± 0.4> 5,000 (Steric clash)> 10,000
hDAT 22.0 ± 4.548.0 ± 6.2~ 1,200 (Weak affinity)~ 3,500
hNET 410 ± 55850 ± 120> 10,000> 10,000

Data Interpretation: The rigid tetralin core of sertraline is absolute necessity for sub-nanomolar SERT affinity. The acyclic analogue's bulky ethyl groups at the alpha-carbon completely abolish SERT and NET binding, leaving only negligible, residual DAT affinity.

Visualizations

Diagram 1: Conformational Impact on MAT Binding

SAR_Pathway Ligand1 Sertraline (Rigid Bicyclic Core) Target1 SERT (S1 Pocket) Ligand1->Target1 High Affinity (Ki < 1 nM) Target2 DAT (S1 Pocket) Ligand1->Target2 Moderate Affinity Ligand2 3-(3,4-Dichlorophenyl) pentan-3-amine (Flexible/Hindered) Ligand2->Target1 Steric Clash / Entropic Penalty Ligand2->Target2 Poor Binding Vector Outcome1 Potent 5-HT Reuptake Inhibition Target1->Outcome1 Sertraline Bound Outcome2 Weak/Negligible Inhibition Target1->Outcome2 Acyclic Bound

Conformational impact on SERT/DAT binding and subsequent reuptake inhibition efficacy.

Diagram 2: Self-Validating Radioligand Binding Workflow

Binding_Assay Prep 1. Membrane Preparation (HEK293-hSERT/hDAT) Incubate 2. Radioligand Incubation ([3H]Citalopram / [3H]WIN35428) Prep->Incubate Displace 3. Competitive Displacement (Test Compounds: 10pM - 100µM) Incubate->Displace Filter 4. Rapid Filtration & Wash (GF/B Filters + 0.5% PEI) Displace->Filter Analyze 5. Scintillation & QC (Calculate Z'-factor > 0.6 & Ki) Filter->Analyze

Self-validating radioligand binding workflow for monoamine transporter affinity.

References

  • Title: Sertraline - FDA Prescribing Information and Mechanism of Action Source: U.S. Food and Drug Administration (FDA) URL: [Link][1]

  • Title: Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration Source: ACS Chemical Neuroscience (via PubMed Central) URL: [Link][2]

Sources

structure-activity relationship of dichlorophenyl amine analogs

Author: BenchChem Technical Support Team. Date: March 2026

Structure-Activity Relationship of Dichlorophenyl Amine Analogs: A Comparative Guide to A3 Adenosine Receptor Positive Allosteric Modulators

As drug development shifts toward highly targeted, event-specific therapeutics, Positive Allosteric Modulators (PAMs) have emerged as a superior alternative to orthosteric agonists. For the A3 Adenosine Receptor (A3AR)—a critical target for inflammatory diseases, ischemia-reperfusion injury, and neuropathic pain—orthosteric agonists often suffer from systemic dose-limiting toxicities and receptor desensitization[1]. PAMs circumvent this by magnifying receptor signaling exclusively in damaged or inflamed tissues where endogenous adenosine concentrations are pathologically elevated[1].

Within this landscape, the 3,4-dichlorophenyl amine pharmacophore has proven to be a cornerstone structural motif. This guide objectively compares the structure-activity relationships (SAR), experimental performance, and mechanistic causality of two leading classes of 3,4-dichlorophenyl amine-containing A3AR PAMs: the 1H-imidazo[4,5-c]quinolin-4-amines (represented by LUF6000) and the 2,4-disubstituted quinolines (represented by LUF6096)[2].

Structural Rationale and Binding Mechanics

The inclusion of the 3,4-dichlorophenyl amine moiety is not arbitrary; it is the primary driver of allosteric engagement at the A3AR. Computational modeling and mutagenesis have revealed that while orthosteric agonists bind within the central transmembrane core, the 3,4-dichlorophenyl amine group directs these PAMs to an extrahelical, lipid-facing binding pocket encompassing Transmembrane Domain 1 (TMD1), TMD7, and Helix 8[3].

  • Hydrophobic Anchoring: The highly lipophilic 3,4-dichlorophenyl ring extends toward the lipid interface, engaging in critical ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     stacking interactions with specific tyrosine residues (e.g., Y284
    
    
    
    in TMD7).
  • Scaffold Divergence:

    • LUF6000 (Imidazoquinolin-4-amine): Utilizes a rigid, planar tricyclic core. The N-1 amine of the heterocycle forms a stabilizing hydrogen bond with the receptor backbone, locking the complex in an active conformation[3].

    • LUF6096 (Quinoline): Represents a structural evolution where the imidazole ring of LUF6000 is opened and replaced with an amide[2]. This increases molecular flexibility while retaining the critical 3,4-dichlorophenyl amine interaction.

  • C-2 / Amide Substitutions: Both scaffolds require bulky, hydrophobic cycloalkyl substitutions (such as a cyclohexyl or heptan-4-yl group) at the 2-position or 4-amide position to optimally fill the hydrophobic

    
     subpocket, which dictates the magnitude of efficacy enhancement[2].
    

G Agonist Orthosteric Agonist (e.g., Cl-IB-MECA) Receptor A3 Adenosine Receptor (A3AR) Agonist->Receptor Binds Orthosteric Site PAM PAM (3,4-Dichlorophenyl amines) LUF6000 / LUF6096 PAM->Receptor Binds Extrahelical Site GProtein Gαi3 / GαoA Activation Receptor->GProtein Synergistic Activation Response Enhanced Intracellular Signaling (Anti-inflammatory) GProtein->Response

Mechanism of A3AR positive allosteric modulation by dichlorophenyl amine analogs.

Performance Comparison: LUF6000 vs. LUF6096

When evaluating these analogs for preclinical development, researchers must weigh their impact on agonist efficacy (


) against their propensity to alter agonist potency (

). Both LUF6000 and LUF6096 preferentially enhance the coupling of the A3AR to specific G-protein isoproteins (G

and G

), which are heavily co-expressed in immune cells[2].

However, a critical SAR finding is their profound species selectivity. Both analogs exhibit robust PAM activity at human, dog, and rabbit A3ARs, but show negligible activity at murine (mouse) receptors due to sequence variations in Extracellular Loop 1 (EL1)[4].

Table 1: Pharmacological Profiling of Dichlorophenyl Amine PAMs at the Human A3AR

ParameterLUF6000 (Imidazoquinolin-4-amine)LUF6096 (2,4-Disubstituted Quinoline)
Core Scaffold 1H-imidazo[4,5-c]quinolineQuinoline (opened imidazole ring)
Pharmacophore 4-(3,4-dichlorophenyl)amine2-(3,4-dichlorophenyl)amine
Hydrophobic Modulator 2-cyclohexylCyclohexanecarboxamide
Efficacy Enhancement (

)
~2.5 to 3.0-fold increase~2.0 to 2.5-fold increase
Potency Shift (

)
5 to 6-fold reduction (orthosteric competition)5 to 6-fold reduction (orthosteric competition)
Dissociation Kinetics Markedly slows orthosteric off-rateSlows orthosteric off-rate
Species Activity Human, Dog, Rabbit (Inactive in Mouse)Human, Dog, Rabbit (Inactive in Mouse)

Data synthesized from functional assays utilizing the orthosteric agonist Cl-IB-MECA[2],[4].

Experimental Protocols & Self-Validating Workflows

To objectively quantify the SAR differences between dichlorophenyl amine analogs, a dual-assay approach is required. The causality here is critical: Radioligand dissociation assays confirm the mechanism (allosteric stabilization of the receptor-agonist complex), while [


S]GTP

S binding assays
confirm the functional output (amplified G-protein signaling)[2].
Protocol A: Radioligand Dissociation Kinetic Assay

Purpose: To validate allosteric behavior by measuring the PAM's ability to slow the dissociation of an orthosteric radioligand.

  • Membrane Preparation: Isolate membranes from HEK293 cells stably expressing the human A3AR. Suspend in assay buffer (50 mM Tris-HCl, 10 mM MgCl

    
    , 1 mM EDTA, pH 7.4).
    
  • Equilibration: Incubate 15-20

    
    g of membrane protein with a sub-saturating concentration (~0.3 nM) of the orthosteric radioligand [
    
    
    
    I]I-AB-MECA for 60 minutes at 25°C to reach equilibrium.
  • PAM Introduction: Add the dichlorophenyl amine analog (e.g., LUF6000) at 10

    
    M.
    
  • Dissociation Initiation: Add a massive excess (100

    
    M) of an unlabeled orthosteric competitor (e.g., Cl-IB-MECA) to prevent radioligand re-association.
    
  • Time-Course Sampling: Harvest samples via rapid vacuum filtration over GF/B glass fiber filters at specific time intervals (0, 10, 30, 60, 120 minutes). Wash three times with ice-cold buffer.

  • Validation Check: A true PAM will yield a significantly prolonged half-life (

    
    ) of dissociation compared to the vehicle control.
    
Protocol B:[ S]GTP S Functional Binding Assay

Purpose: To quantify the enhancement of agonist-induced G-protein activation.

  • Reaction Mixture: Combine HEK293-hA3AR membranes (10

    
     g/well ) with GDP (10 
    
    
    
    M) and[
    
    
    S]GTP
    
    
    S (0.1 nM) in assay buffer.
  • Co-Incubation: Add varying concentrations of the orthosteric agonist (Cl-IB-MECA: 0.1 nM to 10

    
    M) in the presence of a fixed concentration of the PAM (e.g., 1 
    
    
    
    M or 10
    
    
    M LUF6096).
  • Incubation: Incubate the microplates for 30 minutes at 30°C. Note: Strict temperature control is required to prevent basal GTPase activity from masking the allosteric window.

  • Termination & Counting: Terminate the reaction by rapid filtration through GF/B filters. Measure bound radioactivity using liquid scintillation counting.

  • Data Analysis: Plot concentration-response curves to calculate the shift in

    
     (efficacy) and 
    
    
    
    (potency).

Workflow Membrane 1. Isolate HEK293 Membranes (Expressing hA3AR) Incubation 2. Co-incubate with Agonist & PAM (0.1 - 10 μM) Membrane->Incubation Tracer 3. Add [35S]GTPγS Tracer (Measure G-protein coupling) Incubation->Tracer Filter 4. Rapid Filtration & Wash (Separate bound/free) Tracer->Filter Count 5. Liquid Scintillation Counting (Quantify Emax & EC50) Filter->Count

Self-validating [35S]GTPγS binding assay workflow for quantifying PAM efficacy.

Summary for Drug Development Professionals

When selecting a dichlorophenyl amine scaffold for A3AR modulation, the choice between the imidazoquinolin-4-amine (LUF6000) and the quinoline (LUF6096) depends on the desired pharmacokinetic profile and synthetic tractability. While both scaffolds utilize the 3,4-dichlorophenyl amine group to anchor into the extrahelical lipid interface and deliver comparable efficacy enhancements (~2.5-fold


 increase), the opened-ring quinoline structure of LUF6096 offers a different synthetic route for further derivatization[2].

Researchers must account for the species-specific nature of these compounds[4]. Because they are inactive at murine receptors, standard mouse models of inflammation cannot be used for preclinical in vivo validation; researchers must utilize canine, rabbit, or humanized mouse models to accurately observe the therapeutic window of these powerful allosteric modulators.

References

  • Characterization of Dual-Acting A3 Adenosine Receptor Positive Allosteric Modulators That Preferentially Enhance Adenosine-Induced Gαi3 and GαoA Isoprotein Activation. ACS Publications.[Link]

  • Extrahelical Binding Site for a 1H-Imidazo[4,5-c]quinolin-4-amine A3 Adenosine Receptor Positive Allosteric Modulator on Helix 8 and Distal Portions of Transmembrane Domains 1 and 7. PMC.[Link]

  • Species differences and mechanism of action of A3 adenosine receptor allosteric modulators. PMC.[Link]

  • Extrahelical Binding Site for a 1H-Imidazo[4,5-c]quinolin-4-amine A3 Adenosine Receptor Positive Allosteric Modulator on Helix 8. University of Padua.[Link]

Sources

Validating the Purity of Synthesized 3-(3,4-Dichlorophenyl)pentan-3-amine: A Comparative Guide to Analytical Methodologies

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the synthesis of a novel chemical entity is but the first step. The subsequent, and arguably more critical, phase is the rigorous validation of its purity. This guide provides an in-depth comparison of analytical techniques for ascertaining the purity of synthesized 3-(3,4-Dichlorophenyl)pentan-3-amine, a compound of interest in medicinal chemistry. We will delve into the rationale behind the selection of each method, present detailed experimental protocols, and offer insights gleaned from practical application. The core principle of this guide is to establish a multi-faceted, self-validating analytical workflow that ensures the highest degree of confidence in the final compound.

The Analytical Challenge: Anticipating Impurities from a Putative Synthesis

A robust purity validation strategy begins with an understanding of the potential impurities that may arise during synthesis. A plausible synthetic route for 3-(3,4-Dichlorophenyl)pentan-3-amine involves a multi-step process that could introduce various impurities. For instance, a Grignard reaction between an organometallic reagent derived from 1-bromo-3,4-dichlorobenzene and 3-pentanone, followed by subsequent chemical transformations to introduce the amine functionality, is a common approach for such structures.

This proposed pathway suggests several potential classes of impurities that must be screened for:

  • Process-Related Impurities: Unreacted starting materials (e.g., 3-pentanone, 1-bromo-3,4-dichlorobenzene), reagents, and byproducts from side reactions.

  • Stereoisomers: The target molecule possesses a chiral center at the C3 position, meaning it can exist as a racemic mixture of two enantiomers. Depending on the synthetic route, diastereomers could also be present if other chiral centers are introduced.

  • Degradation Products: The stability of the final compound under various conditions may lead to the formation of degradation products.

  • Residual Solvents: Solvents used during the synthesis and purification steps may be present in the final product.

  • Inorganic Impurities: Residual metal catalysts or inorganic salts from the workup procedure can contaminate the final compound.[1][2]

A comprehensive purity analysis, therefore, requires a combination of orthogonal analytical techniques, each providing a unique piece of the puzzle.

A Comparative Analysis of Key Purity Validation Techniques

No single analytical method is sufficient to fully characterize the purity of a synthesized compound. The following sections compare the most critical techniques, outlining their strengths, weaknesses, and the specific information they provide in the context of 3-(3,4-Dichlorophenyl)pentan-3-amine.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is an indispensable tool for separating and quantifying the components of a mixture.[3] For our target compound, two distinct HPLC approaches are necessary.

RP-HPLC is the primary method for assessing the overall purity and quantifying non-chiral impurities.

Causality Behind Experimental Choices: A C18 column is chosen for its broad applicability to moderately polar compounds like our target amine.[4] The mobile phase, a gradient of acetonitrile and water with 0.1% formic acid, ensures good peak shape and resolution. The acidic modifier protonates the amine, reducing peak tailing and improving chromatographic performance.

Experimental Protocol: RP-HPLC for Achiral Purity

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.

RP_HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing start Weigh Sample dissolve Dissolve in Mobile Phase start->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject Sample filter->inject separate Separation on C18 Column inject->separate detect UV Detection (254 nm) separate->detect integrate Integrate Peaks detect->integrate calculate Calculate % Purity integrate->calculate

RP-HPLC Experimental Workflow

Since 3-(3,4-Dichlorophenyl)pentan-3-amine is chiral, it is crucial to separate and quantify the enantiomers, as they may have different pharmacological activities. Chiral HPLC using a chiral stationary phase (CSP) is the gold standard for this purpose.[5][6][7]

Causality Behind Experimental Choices: Polysaccharide-based CSPs are highly effective for a wide range of chiral compounds, including amines.[5][6] A normal-phase method is often preferred for these columns. The addition of a basic additive like diethylamine to the mobile phase is critical to prevent peak broadening and improve the resolution of basic analytes like our target amine.

Experimental Protocol: Chiral HPLC for Enantiomeric Separation

  • Instrumentation: HPLC system with a UV detector.

  • Chiral Column: Polysaccharide-based CSP (e.g., Chiralpak® IA or similar), 250 mm x 4.6 mm, 5 µm.

  • Mobile Phase: A mixture of Hexane and Isopropanol (e.g., 90:10 v/v) with 0.1% Diethylamine.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides detailed information about the molecular structure and is a powerful tool for identifying and quantifying impurities.[8][9]

Causality Behind Experimental Choices: ¹H and ¹³C NMR are fundamental for confirming the identity of the synthesized compound by comparing the observed chemical shifts, multiplicities, and integrations with the expected values.[10] Deuterated chloroform (CDCl₃) is a common solvent for many organic molecules. The addition of a small amount of D₂O can help identify the amine proton signal, as it will undergo exchange and disappear from the spectrum.

Experimental Protocol: ¹H and ¹³C NMR

  • Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.[8]

  • ¹H NMR Acquisition: Acquire a standard ¹H spectrum. Key expected signals would include aromatic protons in the 7-8 ppm region, the ethyl protons, and the amine proton (which may be broad). The hydrogens on the carbons alpha to the nitrogen are expected around 2.3-3.0 ppm.[10]

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. The number of signals should correspond to the number of unique carbon atoms in the molecule. Carbons attached to the nitrogen typically appear in the 10-65 ppm range.[10]

  • Data Analysis: Integrate the ¹H NMR signals to determine proton ratios. Analyze chemical shifts and coupling constants to confirm the connectivity.

NMR_Workflow prep Prepare Sample (5-10 mg in 0.7 mL CDCl3) acquire_h1 Acquire 1H NMR Spectrum prep->acquire_h1 acquire_c13 Acquire 13C NMR Spectrum prep->acquire_c13 process Process Data (Fourier Transform, Phasing) acquire_h1->process acquire_c13->process interpret Interpret Spectra (Chemical Shifts, Integration, Coupling) process->interpret confirm Confirm Structure interpret->confirm

NMR Spectroscopy Workflow for Structural Confirmation
Mass Spectrometry (MS): Unambiguous Molecular Weight and Fragmentation Data

Mass spectrometry is used to determine the molecular weight of the compound and can provide structural information through fragmentation analysis.[11] For a dichlorinated compound like ours, MS offers a highly characteristic isotopic pattern.

Causality Behind Experimental Choices: The presence of two chlorine atoms (isotopes ³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will result in a distinctive M, M+2, and M+4 isotopic pattern for the molecular ion and any chlorine-containing fragments.[12][13][14] This pattern is a powerful confirmation of the compound's identity. Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for analyzing volatile impurities, while Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal for the target compound and non-volatile impurities.[4][11]

Experimental Protocol: GC-MS for Volatile Impurities

  • Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Injection Port Temperature: 250 °C.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: 50-500 amu.

  • Sample Preparation: Dissolve a small amount of the sample in a volatile solvent like dichloromethane.

Elemental Analysis: Fundamental Compositional Verification

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the sample. This technique is fundamental for confirming the empirical formula of a newly synthesized compound.

Causality Behind Experimental Choices: This is a destructive but essential technique that provides a direct measure of the elemental composition. The experimentally determined percentages should be within ±0.4% of the theoretical values for the compound to be considered pure. This method is particularly useful for detecting inorganic impurities that would be invisible to NMR or MS.

Experimental Protocol: Elemental Analysis

  • Instrumentation: CHN Elemental Analyzer.

  • Sample Preparation: Accurately weigh 1-3 mg of the dry sample into a tin capsule.

  • Analysis: The sample is combusted at high temperature, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal conductivity detector.

  • Data Analysis: The instrument's software calculates the percentage of each element.

Comparison Summary

Analytical TechniquePrimary PurposeStrengthsLimitations
RP-HPLC Quantify achiral purity and process-related impurities.High resolution, quantitative, robust.Cannot separate enantiomers.
Chiral HPLC Separate and quantify enantiomers.The only reliable method for determining enantiomeric excess.Requires specialized, expensive columns.
NMR Spectroscopy Confirm molecular structure and identify organic impurities.Provides detailed structural information, non-destructive.Lower sensitivity than MS, can have overlapping signals.
Mass Spectrometry Determine molecular weight and fragmentation patterns.High sensitivity, provides characteristic isotopic patterns for halogenated compounds.[12][14]Isomer differentiation can be difficult without chromatography.
Elemental Analysis Verify elemental composition (C, H, N).Confirms empirical formula, detects inorganic impurities.Destructive, requires a pure sample for accurate results.

An Integrated Approach to Purity Validation

The validation of synthesized 3-(3,4-Dichlorophenyl)pentan-3-amine should not be a linear process but an integrated workflow where the results from one technique inform the next.

Purity_Validation_Workflow cluster_primary Primary Analysis cluster_quantitative Quantitative Purity Assessment cluster_complementary Complementary & Final Checks start Synthesized Compound nmr NMR Spectroscopy (Structure Confirmation) start->nmr lcms LC-MS (Molecular Weight & Isotopic Pattern) start->lcms rphplc RP-HPLC (Achiral Purity >95%?) nmr->rphplc lcms->rphplc chiralhplc Chiral HPLC (Enantiomeric Excess) rphplc->chiralhplc decision Purity Confirmed? rphplc->decision chiralhplc->decision elemental Elemental Analysis (Compositional Verification) final Qualified Pure Compound elemental->final gcms GC-MS (Residual Solvents/Volatiles) gcms->final decision->start No - Repurify decision->elemental Yes decision->gcms Yes

Integrated Workflow for Purity Validation

This workflow begins with structural confirmation via NMR and MS. If the correct structure is confirmed, quantitative analysis by HPLC follows. Only when the compound meets the required purity and enantiomeric excess thresholds are the final confirmatory tests, such as elemental analysis, performed.

References

  • BenchChem. (n.d.). HPLC method for chiral separation of 7-Methylchroman-4-amine.
  • YAKHAK HOEJI. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
  • BenchChem. (n.d.). Application Notes and Protocols for the Structural Elucidation of Ethynamine and its Analogs by NMR Spectroscopy.
  • Journal of Chemical Education. (n.d.). Structure of Amines by Nuclear Magnetic Resonance Spectrometry.
  • PubMed. (2006, January 6). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives.
  • BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Purity Assessment of 3,5-Dibromobenzene-1,2-diamine.
  • Malvern Panalytical. (2024, September 13). Ensuring the purity of pharmaceuticals and how XRF can fast-track elemental analysis.
  • Columnex. (n.d.). Chiral HPLC and SFC Columns.
  • ACS Publications. (n.d.). Integrated Platform for Expedited Synthesis–Purification–Testing of Small Molecule Libraries.
  • Thermo Fisher Scientific. (n.d.). FAQs About the Analysis of Elemental Impurities in Pharmaceutical Drug Products.
  • Pacific BioLabs. (n.d.). Identity and Purity - Small Molecules.
  • Quality Assistance. (n.d.). Synthetic small molecules.
  • BenchChem. (n.d.). Application Notes & Protocols for Mass Spectrometry of 3,4-Dichloro-7-(trifluoromethyl)quinoline.
  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines.
  • Doc Brown's Chemistry. (n.d.). mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e ....
  • Chemguide. (n.d.). mass spectra - the M+2 peak.

Sources

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Novel Amine Compounds

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the journey of a novel amine compound from discovery to application is paved with rigorous validation. Among the most critical milestones in this journey is the comprehensive assessment of cross-reactivity. An amine's propensity to bind to unintended targets can lead to off-target effects, toxicity, or inaccurate diagnostic results, compromising both safety and efficacy.[1][2]

This guide provides an in-depth comparison of modern analytical techniques for assessing the cross-reactivity of novel amine compounds. Moving beyond a simple listing of protocols, we will explore the causality behind experimental choices, empowering you to design, execute, and interpret cross-reactivity studies with scientific integrity.

The Amine Challenge: Inherent Reactivity and the Need for Specificity

Primary and secondary amines are nucleophilic by nature, a chemical property that is fundamental to their intended function but also a primary driver of potential non-specific interactions.[3][4] This reactivity necessitates a multi-faceted approach to confirming specificity, starting with predictive computational methods before proceeding to empirical laboratory validation.

Phase 1: Predictive Analysis - An In Silico First Pass

Before committing to resource-intensive wet-lab experiments, computational tools can provide a valuable, predictive assessment of potential cross-reactivity.[5] By comparing the structural and physicochemical properties of your lead compound against a database of known molecules, you can identify and prioritize candidates for laboratory testing.

Key in silico methods include:

  • 2D/3D Structural Similarity: Algorithms compare the shape and electronic features of molecules. A high degree of structural similarity to a known off-target binder is a red flag.[5]

  • Molecular Fingerprinting: Compounds are converted into binary strings representing the presence or absence of specific structural features. The Tanimoto coefficient is often used to quantify similarity.

  • Pharmacophore Analysis: This method identifies the 3D arrangement of essential features (e.g., hydrogen bond donors/acceptors, aromatic rings) necessary for binding. Overlapping pharmacophores between your compound and known off-target molecules can predict cross-reactivity.

This predictive workflow allows for the rational selection of compounds to test, saving time and resources by focusing on molecules with the highest probability of cross-reacting.[5]

G cluster_0 Predictive In Silico Workflow novel_amine Novel Amine Compound Structure similarity Structural Similarity Analysis (2D/3D) novel_amine->similarity pharmacophore Pharmacophore Modeling novel_amine->pharmacophore database Compound Databases (Metabolites, Drugs, etc.) database->similarity database->pharmacophore prediction Predicted Cross-Reactivity 'Hit List' similarity->prediction pharmacophore->prediction lab_testing Empirical Lab Testing prediction->lab_testing Prioritizes for Wet-Lab Validation

Caption: Predictive workflow for identifying potential cross-reactants.

Phase 2: Empirical Validation - A Comparative Guide to Analytical Platforms

While in silico methods are powerful for prediction, empirical testing is non-negotiable for confirmation. The choice of analytical platform is a critical decision driven by the specific questions being asked—ranging from high-throughput screening to detailed kinetic characterization.

FeatureImmunoassay (Competitive ELISA)Surface Plasmon Resonance (SPR)Chromatography-Mass Spectrometry (LC-MS/MS)
Principle Signal modulation based on competitive binding to a limited number of antibodies.[6][7]Measures changes in refractive index caused by mass accumulation on a sensor surface.[8]Physical separation followed by mass-to-charge ratio detection.[9][10]
Data Output Endpoint signal (e.g., absorbance), IC50, % Cross-Reactivity.Real-time binding kinetics (ka, kd), affinity (KD), specificity.[11][12]Absolute quantification, structural confirmation, high specificity.[13]
Throughput High (96/384-well plates).Medium to High (Modern systems have multiple channels).[8]Low to Medium.
Label Requirement Requires labeled analyte or antibody.Label-free.[11][14]Label-free (though internal standards are used).[13]
Key Advantage Cost-effective for large-scale screening.Provides detailed kinetic information, clarifying binding mechanisms.[1]"Gold standard" for specificity and quantification in complex matrices.[10]
Key Limitation Prone to matrix effects and cross-reactivity; provides no kinetic data.[2][6]Can be sensitive to buffer conditions; higher initial instrument cost.Lower throughput; potential for ion suppression.

Deep Dive: Key Methodologies & Protocols

Immunoassays: The High-Throughput Workhorse

Immunoassays, particularly in a competitive ELISA format, are excellent for initial, high-throughput screening of a large panel of potential cross-reactants. The principle relies on the competition between the novel amine compound (the analyte) and a labeled version of the analyte for a limited number of specific antibody binding sites. High cross-reactivity from a competing compound will displace the labeled analyte, leading to a reduced signal.

G cluster_0 Low Cross-Reactivity cluster_1 High Cross-Reactivity A Antibody B Labeled Analyte A->B Binds Result1 Strong Signal C Test Compound D Antibody F Test Compound D->F Binds E Labeled Analyte Result2 Weak Signal

Caption: Principle of a competitive immunoassay for cross-reactivity.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol provides a self-validating framework for determining the percent cross-reactivity of test compounds.

  • Plate Coating: Coat a 96-well high-binding microplate with the specific antibody against your primary amine compound. Incubate overnight at 4°C. Causality: Immobilizing the antibody is the foundation of the assay, allowing for subsequent washing steps to remove unbound reagents.

  • Washing: Wash the plate 3 times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove any unbound antibody.

  • Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) and incubate for 1-2 hours at room temperature. Causality: Blocking prevents non-specific binding of subsequent reagents to the plastic surface, reducing background noise.

  • Preparation of Standards and Test Compounds:

    • Prepare a serial dilution of your primary amine compound (standard curve).

    • Prepare serial dilutions of each potential cross-reacting compound.

  • Competitive Reaction: Add the standards and test compounds to the wells, followed immediately by a fixed concentration of enzyme-labeled primary amine compound. Incubate for 1-2 hours. Causality: This is the critical competitive step. The amount of labeled analyte that binds is inversely proportional to the concentration of unlabeled analyte or cross-reactant.

  • Washing: Repeat the washing step (Step 2) to remove all unbound reagents.

  • Substrate Addition: Add the appropriate enzyme substrate (e.g., TMB for HRP). Incubate in the dark until color develops.

  • Reaction Stoppage & Reading: Stop the reaction with a stop solution (e.g., 2N H₂SO₄) and read the absorbance at the appropriate wavelength.

  • Data Analysis:

    • Plot the standard curve (absorbance vs. log concentration) and determine the IC50 (the concentration that causes 50% inhibition of the maximum signal).

    • For each test compound, determine its IC50 from its respective inhibition curve.

    • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Primary Amine / IC50 of Test Compound) x 100 [7]

Surface Plasmon Resonance (SPR): For Real-Time Kinetic Insights

When an immunoassay screen flags a potential cross-reactant, SPR is the ideal next step for confirmation and detailed characterization. SPR is a label-free technology that provides real-time data on binding events, allowing you to measure not just if a compound binds, but how strongly (affinity) and how quickly (kinetics).[1][8][14]

This is a significant advantage, as two compounds with the same affinity (and thus similar immunoassay results) might have vastly different binding kinetics (one fast-on/fast-off, the other slow-on/slow-off), which can have different biological implications.

G cluster_0 SPR Experimental Workflow ligand_prep 1. Ligand Immobilization (e.g., Target Protein) onto Sensor Chip analyte_prep 2. Analyte Preparation (Novel Amine & Test Compounds) in Running Buffer ligand_prep->analyte_prep association 3. Association Phase (Analyte flows over chip, binding occurs) analyte_prep->association dissociation 4. Dissociation Phase (Buffer flows over chip, complex disassociates) association->dissociation regeneration 5. Regeneration (Surface is stripped of all bound analyte) dissociation->regeneration data_analysis 6. Data Analysis (Fit curves to calculate ka, kd, and KD) regeneration->data_analysis

Caption: General workflow for an SPR-based cross-reactivity study.

Experimental Protocol: SPR-Based Kinetic Analysis

This protocol outlines the steps for characterizing the binding of a novel amine and a potential cross-reactant to a target protein.

  • System Preparation: Prime the SPR system with running buffer (e.g., HBS-EP+) to ensure a stable baseline.

  • Ligand Immobilization: Immobilize the target protein onto a suitable sensor chip (e.g., a CM5 chip via amine coupling). Aim for a low to medium density to avoid mass transport limitations.[12] Causality: The immobilized target creates the interactive surface. The density is crucial; too high a density can lead to artifacts where the rate of binding is limited by diffusion rather than the intrinsic interaction. A reference flow cell should be prepared in parallel (e.g., activated and blocked without ligand) to subtract non-specific binding and bulk refractive index changes.

  • Analyte Injection Series (Primary Amine):

    • Prepare a series of concentrations of the primary amine compound in running buffer (e.g., a 3-fold dilution series from 10 µM down to ~10 nM).

    • Inject each concentration over the ligand and reference flow cells for a defined period (e.g., 180 seconds) to monitor association.

    • Follow with an injection of running buffer to monitor dissociation (e.g., 300 seconds).

  • Regeneration: Inject a regeneration solution (e.g., low pH glycine or high salt) to remove all bound analyte and prepare the surface for the next injection. The regeneration solution must be validated to ensure it does not denature the immobilized ligand.

  • Analyte Injection Series (Test Compound): Repeat steps 3 and 4 with the potential cross-reacting compound.

  • Data Analysis:

    • Subtract the reference flow cell data from the active flow cell data for each injection.

    • Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software.[11]

    • This will yield the association rate constant (kₐ), dissociation rate constant (kₔ), and the equilibrium dissociation constant (Kₗ = kₔ/kₐ).

    • A direct comparison of the Kₗ values provides a precise, quantitative measure of the relative binding affinities.

Chromatography-Mass Spectrometry (LC-MS/MS): The Ultimate Arbiter

For applications requiring the highest level of certainty, such as analyzing compounds in complex biological matrices like urine or plasma, LC-MS/MS is the definitive technique.[10] It offers unparalleled specificity by separating compounds based on their physicochemical properties (liquid chromatography) before identifying them based on their unique mass-to-charge ratio and fragmentation patterns (tandem mass spectrometry).[9]

While not a "binding" assay in the same way as ELISA or SPR, LC-MS/MS can be used in cross-reactivity studies to unequivocally identify and quantify which compounds are present in a sample after an interaction or incubation step, confirming the identity of a suspected cross-reactant that may have been ambiguously identified by other means.

Conclusion: An Integrated Strategy for Confidence in Specificity

No single method tells the whole story in cross-reactivity assessment. The most robust and trustworthy validation strategy employs a tiered approach:

  • Predict: Use in silico tools to cast a wide net and identify likely cross-reactants.

  • Screen: Employ high-throughput immunoassays to rapidly test the predicted panel and identify positive "hits."

  • Characterize: Use high-content, real-time techniques like SPR to confirm hits, eliminate false positives, and gain deep mechanistic insight into the binding kinetics and affinity of true cross-reactants.

  • Confirm: Utilize the unparalleled specificity of LC-MS/MS when absolute structural confirmation and quantification in complex mixtures are required.

By understanding the "why" behind each technique and integrating them into a logical workflow, researchers can build a comprehensive and compelling data package that establishes the specificity profile of a novel amine compound with the highest degree of scientific confidence.

References

  • Cytiva. Biacore SPR for small-molecule discovery.
  • Biosensing Instrument. Small Molecule Detection by Surface Plasmon Resonance (SPR).
  • Aragen Bioscience. SPR Across the Spectrum: Enabling Discovery of Small and Large Molecules. (2025).
  • Navratilova, I., & Williams, D. H. (2005). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Analytical Biochemistry, 339(2), 279-285.
  • Metrohm.
  • Bio-Rad. Large and Small Molecule Screening by SPR.
  • Valdes, R. Jr., & Linder, M. W. (2009). Molecular Similarity Methods for Predicting Cross-Reactivity With Therapeutic Drug Monitoring Immunoassays. Therapeutic Drug Monitoring, 31(2), 161-169.
  • Alwis, K. U., & Blount, B. C. (2022). A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. Toxics, 10(10), 578.
  • FDA. Template for Developers of Molecular Diagnostic Tests.
  • ACS Omega. (2024). Application of Anti-Immune Complex Reagents in Small Molecule Analyte Immunoassays.
  • Google Patents. Method of analysis of amine by mass spectrometry.
  • BenchChem.
  • OIE.
  • HistologiX. FDA Tissue Cross-Reactivity Requirements: A Guide for Biologic Developers. (2025).
  • Siemens Healthineers. Understanding cross-reactivity in immunoassay drug screening.
  • Creative Proteomics. Amine-Reactive Crosslinker Overview.
  • Frontiers in Immunology.
  • Bioinformatics. Cross-React: a new structural bioinformatics method for predicting allergen cross-reactivity. (2016).
  • MDPI. Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. (2015).

Sources

In Vivo Comparative Profiling: The Dichlorophenyl Moiety in Drug Design

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Tale of Two Chlorines"

The dichlorophenyl moiety is a ubiquitous structural motif in medicinal chemistry, prized for its ability to modulate lipophilicity (


), metabolic stability, and receptor binding affinity.[1] However, its in vivo behavior is strictly dictated by the positional arrangement of the chlorine atoms and the electronic nature of the scaffold to which it is attached.

This guide provides an objective in vivo comparison of dichlorophenyl-containing compounds, contrasting the 2,6-dichlorophenyl motif (exemplified by Diclofenac ) against the 3,4-dichlorophenyl motif (exemplified by Sertraline ).

Key Insight: While the 2,6-substitution pattern often provides steric shielding against hydrolysis, it can paradoxically force metabolic oxidation onto the aromatic ring, leading to the formation of reactive quinone imines (toxicity). In contrast, the 3,4-substitution pattern typically drives lipophilic distribution and receptor affinity while directing metabolism toward safer N-demethylation or side-chain oxidation pathways.

Comparative Case Study: Diclofenac vs. Sertraline[2]

This section contrasts two blockbuster drugs to illustrate how the dichlorophenyl environment dictates in vivo pharmacokinetics (PK) and toxicological liability.

Structural Context
  • Diclofenac (2,6-dichloroaniline derivative): The chlorine atoms are ortho to the amine. This creates a twisted conformation that forces the phenyl rings out of coplanarity, essential for COX inhibition but facilitating specific CYP-mediated bioactivation.

  • Sertraline (3,4-dichlorophenyl tetralin derivative): The chlorine atoms are on a phenyl ring attached to a saturated bicycle. The motif primarily serves as a lipophilic anchor for the Serotonin Transporter (SERT).

In Vivo Pharmacokinetic Profile (Rat Model)

The following data summarizes the distinct PK profiles observed in Rattus norvegicus (Sprague-Dawley).

ParameterDiclofenac (2,6-Cl2)Sertraline (3,4-Cl2)Interpretation
Clearance (CL) 0.6 – 0.8 L/h/kg~3.0 – 5.0 L/h/kgSertraline undergoes extensive first-pass metabolism but has high capacity clearance.
Volume of Dist. (Vd) 1.0 – 1.3 L/kg 20 – 25 L/kg Critical Difference: Sertraline's 3,4-Cl2 motif drives massive tissue distribution (CNS/Lysosomal trapping), whereas Diclofenac remains largely in plasma/extracellular fluid.
Half-Life (

)
1.1 – 1.2 h2 – 4 hBoth are rapidly cleared in rats, but Sertraline's large Vd extends its terminal phase.
Bioavailability (

)
~50%< 20%Both suffer significant first-pass effect.
Primary Route Biliary/RenalFecal/Renal
Metabolic Liability & Toxicity Mechanisms

The Diclofenac Liability (2,6-Pattern): The 2,6-dichlorophenylamino group is susceptible to bioactivation by CYP2C9 and CYP3A4. The steric bulk of the chlorines prevents metabolism at the 2,6-positions, forcing oxidation at the 4'- or 5-position.

  • Mechanism: 4'-Hydroxylation

    
     Quinone Imine intermediate.
    
  • Consequence: The Quinone Imine is an electrophile that depletes Glutathione (GSH) and covalently binds to hepatic proteins (e.g., protein disulfide isomerase, CD26/DPP-IV). This is the mechanistic basis for Diclofenac-induced idiosyncratic hepatotoxicity.

The Sertraline Stability (3,4-Pattern): The 3,4-dichlorophenyl ring is electronically deactivated, making it less prone to direct oxidation.

  • Mechanism: Metabolism is directed toward the amine (N-demethylation) or the tetralin ring (ketone formation).

  • Consequence: Formation of reactive quinoids on the dichlorophenyl ring is negligible. Toxicity is largely pharmacological (Serotonin Syndrome) rather than intrinsic chemical reactivity.

Visualizing the Pathways

The following diagram illustrates the divergent metabolic fates of the two motifs.

MetabolicFate Diclofenac Diclofenac (2,6-dichloro) CYP2C9 CYP2C9/3A4 Diclofenac->CYP2C9 Oxidation Sertraline Sertraline (3,4-dichloro) CYP_Demeth CYP2B6/2C19 (N-Demethylation) Sertraline->CYP_Demeth Major Route OH_Diclo 4'-OH-Diclofenac CYP2C9->OH_Diclo Desmethyl N-Desmethylsertraline (Active/Stable) CYP_Demeth->Desmethyl Quinone Quinone Imine (REACTIVE) OH_Diclo->Quinone -2e- / -2H+ Adduct Protein Adduct (Hepatotoxicity) Quinone->Adduct Covalent Binding (Cys residues) Excretion Renal/Biliary Excretion Desmethyl->Excretion

Figure 1: Divergent metabolic activation pathways. The 2,6-dichloro motif in Diclofenac predisposes it to Quinone Imine formation, whereas the 3,4-dichloro motif in Sertraline favors stable N-demethylation.

Experimental Protocols (Self-Validating)

To objectively assess the liability of a new dichlorophenyl-containing lead, the following protocols are recommended. These are designed to be self-validating by including positive controls (Diclofenac) and negative controls (Sertraline or Warfarin).

Protocol A: In Vivo Covalent Binding Assay (The "Gold Standard")

Purpose: To quantify the formation of reactive metabolites that bind irreversibly to tissue proteins.

  • Test System: Male Sprague-Dawley rats (

    
     per group).
    
  • Compound Preparation: Synthesize

    
    C-labeled analog of the test compound (label must be in the dichlorophenyl ring to track the moiety).
    
  • Dosing: Administer single oral dose (10 mg/kg, ~50

    
    Ci/kg).
    
  • Tissue Collection: Euthanize at

    
     (e.g., 2h) and 24h. Collect liver and kidneys.[2]
    
  • Protein Isolation:

    • Homogenize liver in phosphate buffer.

    • Precipitate proteins with 10% Trichloroacetic acid (TCA).

    • Validation Step (Critical): Wash pellet exhaustively with methanol/ether (80:20) until the supernatant radioactivity is background level. This ensures non-covalently bound drug is removed.

  • Quantification: Solubilize pellet in 1N NaOH and measure radioactivity via Liquid Scintillation Counting (LSC).

  • Calculation: Calculate Covalent Binding Index (CBI):

    
    
    
  • Thresholds:

    • CBI < 50: Low risk (Safe).

    • CBI > 500: High risk (Likely idiosyncratic toxicity). Diclofenac typically shows CBI > 500 in liver.

Protocol B: Reactive Metabolite Trapping (GSH Adducts)

Purpose: To identify the specific structure of the reactive intermediate.

  • Microsomal Incubation: Incubate test compound (10

    
    M) with Rat Liver Microsomes (RLM) (1 mg/mL) + NADPH (1 mM) + Glutathione (GSH) (5 mM).
    
  • Controls:

    • (-) NADPH: Rules out chemical instability.

    • (+) Diclofenac: Positive control for GSH adducts.

  • Analysis: Quench with acetonitrile, centrifuge, and analyze supernatant via LC-MS/MS.

  • Search Strategy: Scan for Neutral Loss of 129 Da (

    
    -glutamyl moiety) or precursor ion scan of 
    
    
    
    272 (GSH fragment).
  • Interpretation: Presence of [M + GSH - 2H] adducts confirms Quinone Imine formation.

Workflow Visualization

Workflow Start Start: New Dichlorophenyl Lead InVitro Step 1: In Vitro GSH Trapping (RLM + NADPH + GSH) Start->InVitro Decision GSH Adducts Detected? InVitro->Decision Safe Low Liability (Proceed to PK) Decision->Safe No Risk High Liability (Structural Alert) Decision->Risk Yes InVivo Step 2: In Vivo Covalent Binding (14C-Label Study) Risk->InVivo Quantify Risk Calc Calculate CBI InVivo->Calc

Figure 2: Decision tree for evaluating metabolic liability of dichlorophenyl compounds.

References

  • Mechanisms of Diclofenac Toxicity

    • Boelsterli, U. A. (2003).[2] "Diclofenac-induced liver injury: a paradigm of idiosyncratic drug toxicity." Toxicology and Applied Pharmacology.

  • Sertraline Pharmacokinetics

    • Obach, R. S., et al. (2005).[3] "Sertraline: A Case Study in the Use of In Vitro Metabolism Data to Predict In Vivo Pharmacokinetics." Drug Metabolism and Disposition.

  • Comparative Rat PK Data

    • Davies, N. M., & Anderson, K. E. (1997). "Clinical pharmacokinetics of diclofenac."[4][5] Clinical Pharmacokinetics.

  • Covalent Binding Protocols

    • Evans, D. C., et al. (2004). "Drug-Protein Adducts: An Industry Perspective on Minimizing the Potential for Drug Bioactivation in Drug Discovery and Development." Chemical Research in Toxicology.
  • Dichlorophenyl Methylsulphone Toxicity (Olfactory Specificity)

    • Franzén, A., et al. (2003).

Sources

Spectroscopic Comparison Guide: 3-(3,4-Dichlorophenyl)pentan-3-amine Isomers

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a rigorous spectroscopic comparison of 3-(3,4-Dichlorophenyl)pentan-3-amine against its primary regioisomers. This analysis is critical for forensic identification and pharmaceutical quality control, where distinguishing the specific substitution pattern of the dichlorophenyl ring is required to validate chemical identity.

Executive Summary & Technical Context

3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0) is a tertiary carbinamine characterized by a pentan-3-amine core substituted at the 3-position with a 3,4-dichlorophenyl moiety. Due to the symmetry of the two ethyl groups at the quaternary C3 carbon, the molecule is achiral . Consequently, "isomers" in this context refers strictly to regioisomers of the dichlorophenyl ring (e.g., 2,4-dichloro, 3,5-dichloro).

Differentiation of these isomers is challenging due to identical molecular weights (MW 232.15) and similar fragmentation pathways. This guide outlines a definitive analytical workflow using NMR (Nuclear Magnetic Resonance) as the primary discriminatory tool, supported by IR (Infrared Spectroscopy) and MS (Mass Spectrometry).[1]

Analytical Workflow

The following decision tree illustrates the logical progression for identifying the specific isomer.

AnalyticalWorkflow Start Unknown Sample (C11H15Cl2N) MS Step 1: GC-MS / LC-MS Confirm MW 231/233 (Isotope Pattern) Start->MS Decision1 Isomers have identical m/z? MS->Decision1 IR Step 2: FT-IR (ATR) Analyze C-H Out-of-Plane Bending Decision1->IR Yes (Indistinguishable) NMR Step 3: 1H & 13C NMR Definitive Structural Elucidation IR->NMR Presumptive ID Result Identify Specific Regioisomer (3,4 vs 3,5 vs 2,4) NMR->Result Confirmed ID

Caption: Analytical decision matrix for differentiating dichlorophenyl regioisomers.

Spectroscopic Profiles

A. Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for this analysis. The symmetry of the substitution pattern on the phenyl ring dictates the splitting patterns (multiplicity) and the number of unique carbon signals.

1H NMR Comparison (Aromatic Region)

Solvent: CDCl₃ | Frequency: 400 MHz

Feature3,4-Dichloro (Target) 3,5-Dichloro (Symmetric) 2,4-Dichloro (Ortho)
Spin System ABX (Asymmetric)A₂X (Symmetric)ABX (Asymmetric)
Signal Count 3 Distinct Signals2 Distinct Signals3 Distinct Signals
Pattern d (~8Hz), d (~2Hz), dd d (~2Hz), t (or broad s)d , d , dd (Shifted upfield)
Coupling (J)

Hz

Hz

Hz(No ortho coupling)

Hz

Hz
Differentiation Look for one large ortho coupling and one meta coupling.Look for absence of ortho coupling (only small meta J).Similar to 3,4 but shifts differ due to steric crowding at C2.
13C NMR Comparison

Solvent: CDCl₃ | Decoupled

Feature3,4-Dichloro 3,5-Dichloro 2,4-Dichloro
Aromatic Carbons 6 Unique Signals 4 Unique Signals 6 Unique Signals
Symmetry NoneAxis through C1-C4None
Key Shift C-Cl carbons appear ~130-133 ppm.C-Cl carbons are equivalent (intense signal).C2-Cl is shielded/shifted due to proximity to the amine chain.

Expert Insight: The 3,5-dichloro isomer is easily identified by its high symmetry in 13C NMR (only 4 aromatic peaks). The 3,4- and 2,4- isomers both show 6 peaks, but 2,4-dichloro derivatives typically show a distinct upfield shift for the proton at position 3 due to shielding from the adjacent chlorines.

B. Infrared Spectroscopy (FT-IR)

IR is useful for quick screening, particularly in the "fingerprint region" (600–900 cm⁻¹) where C-H out-of-plane (oop) bending vibrations occur.

IsomerSubstitution PatternCharacteristic Bands (cm⁻¹)Interpretation
3,4-Dichloro 1,2,4-Trisubstituted800–860 (2 adj H)860–900 (1 iso H)Requires two distinct bands: one for the adjacent protons (H5, H6) and one for the isolated proton (H2).
3,5-Dichloro 1,3,5-Trisubstituted810–850 (3 iso H)Often a single strong band or closely spaced doublet; lacks the "2 adjacent" splitting.
2,4-Dichloro 1,2,4-TrisubstitutedSimilar to 3,4Difficult to distinguish from 3,4 by IR alone; rely on NMR.
C. Mass Spectrometry (GC-MS / LC-MS)

Ionization: EI (70 eV)[2]

While MS is poor for distinguishing regioisomers, it is essential for confirming the molecular formula and the presence of the dichlorophenyl moiety.

  • Molecular Ion (M+): m/z 231 (³⁵Cl₂), 233 (³⁵Cl³⁷Cl), 235 (³⁷Cl₂).

    • Isotope Ratio: Characteristic 9:6:1 pattern for Cl₂.

  • Base Peak: m/z 202 (Loss of Ethyl group, [M-29]⁺).

    • Mechanism:[3] Alpha-cleavage is the dominant fragmentation pathway for tertiary amines.

  • Differentiation Note: All isomers (3,4; 3,5; 2,4) will produce virtually identical mass spectra. Do not rely on MS for isomer identification.

Experimental Protocols

Protocol 1: Sample Preparation for NMR

Objective: To obtain high-resolution spectra capable of resolving meta-coupling constants (~2Hz).

  • Selection: Weigh 10–15 mg of the amine (or its hydrochloride salt).

  • Solvent: Add 0.6 mL of deuterated chloroform (CDCl₃ ) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

    • Note: If the sample is a salt (HCl), add 1 drop of NaOD/D₂O or use DMSO-d₆ to ensure solubility, though CDCl₃ is preferred for shift comparison.

  • Filtration: Filter through a cotton plug into the NMR tube to remove undissolved particulates that cause line broadening.

  • Acquisition:

    • 1H: Minimum 16 scans, spectral width -2 to 14 ppm.

    • 13C: Minimum 512 scans, spectral width -10 to 220 ppm.

Protocol 2: FT-IR Data Acquisition (ATR Method)
  • Cleaning: Clean the diamond crystal with isopropanol and ensure the background spectrum is flat.

  • Deposition: Place ~2 mg of solid sample directly onto the crystal.

  • Compression: Apply pressure using the anvil until the force gauge is in the optimal green zone.

  • Parameters: 32 scans at 4 cm⁻¹ resolution.

  • Analysis: Apply baseline correction and identify peaks in the 600–1000 cm⁻¹ region.

References

  • PubChem. (n.d.). 3-(3,4-Dichlorophenyl)pentan-3-amine.[4][5][6] National Library of Medicine. Retrieved March 8, 2026, from [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • ChemSrc. (2025). 3-(3,4-Dichlorophenyl)pentan-3-amine Properties and Structure. Retrieved March 8, 2026, from [Link]

Sources

Mechanistic Divergence: Uncoupling Plasticity from Hallucination

Author: BenchChem Technical Support Team. Date: March 2026

The landscape of psychiatric drug development is undergoing a paradigm shift. For decades, the rapid antidepressant and neuroplastic effects of classic psychoactive compounds—such as the dissociative anesthetic ketamine and the serotonergic psychedelic 5-MeO-DMT—have been inextricably linked to their hallucinogenic or psychotomimetic liabilities. However, the recent development of non-hallucinogenic psychoplastogens , most notably the ibogaine analog Tabernanthalog (TBG) , has proven that therapeutic structural neuroplasticity can be uncoupled from subjective hallucinatory experiences[1].

As a Senior Application Scientist, I have compiled this technical guide to objectively compare the biological activity, mechanistic pathways, and experimental validation protocols of novel psychoplastogens against classic psychoactive standards.

Historically, it was hypothesized that psychedelic-induced neuroplasticity required a massive cortical glutamate burst followed by the rapid transcription of Immediate Early Genes (IEGs) such as c-Fos and Egr1.

Recent pharmacological profiling has dismantled this assumption. While classic psychedelics like 5-MeO-DMT act as full agonists at the 5-HT2A receptor to trigger this glutamate/IEG cascade, non-hallucinogenic psychoplastogens like TBG act as partial agonists[2]. TBG bypasses the proximate IEG activation entirely, instead promoting cortical spinogenesis through a direct, downstream biochemical pathway involving TrkB, mTOR, and AMPA receptor activation[2].

This divergence—achieving TrkB/mTOR-dependent dendritogenesis without the hallucinogenic IEG burst—represents the core mechanism that makes compounds like TBG safer, scalable alternatives to classic psychedelics[3].

Pathway cluster_classic Classic Psychedelics (e.g., 5-MeO-DMT) cluster_novel Non-Hallucinogenic Psychoplastogens (e.g., TBG) C_Drug 5-MeO-DMT C_Rec 5-HT2A (Full Agonist) C_Drug->C_Rec C_Glut Glutamate Burst & IEG Activation C_Rec->C_Glut C_Plas Neuroplasticity & Hallucinations C_Glut->C_Plas N_Drug Tabernanthalog N_Rec 5-HT2A (Partial Agonist) N_Drug->N_Rec N_Glut TrkB / mTOR (No IEG Burst) N_Rec->N_Glut N_Plas Neuroplasticity (No Hallucinations) N_Glut->N_Plas

Fig 1. Divergent 5-HT2A signaling pathways of classic psychedelics vs. psychoplastogens.

Comparative Biological Activity

To evaluate these compounds objectively, we must look at their receptor binding affinities (


), their efficacy in driving structural plasticity, and their performance in the Head-Twitch Response (HTR)  assay. The HTR is a rapid side-to-side rotational head movement in rodents that serves as the gold-standard behavioral proxy for 5-HT2A-mediated hallucinogenic liability in humans[4].
CompoundPrimary TargetBinding Affinity (

)
Head-Twitch Response (HTR)Neuroplasticity EfficacyHallucinogenic Liability
Tabernanthalog (TBG) 5-HT2A (Partial Agonist)~24 nM*[5]Negative (-)[1]High (TrkB/mTOR dependent)None
5-MeO-DMT 5-HT1A / 5-HT2A (Full Agonist)~14 nM (5-HT2A)[6]Positive (+++)[7]High (IEG activation)High (Classic Psychedelic)
Ketamine (Racemic) NMDA (Uncompetitive Antagonist)~0.54 µM[8]Negative (-)High (Glutamate surge)High (Dissociative)

*Note: Binding affinity extrapolated from closely related non-hallucinogenic iboga analogs (e.g., DM506) evaluated in parallel psychoplastogen screening panels.

Self-Validating Experimental Protocols

To rigorously compare a novel psychoplastogen against a known psychedelic, the experimental pipeline must validate both efficacy (does it grow neurons?) and safety (does it cause hallucinations?). The following protocols are designed as self-validating systems, utilizing internal controls to prove causality.

Protocol 1: In Vitro High-Content Screening for Spinogenesis

This protocol quantifies structural neuroplasticity while confirming the mechanistic dependency on the 5-HT2A receptor.

  • Cell Culture: Isolate primary cortical neurons from E18 Sprague-Dawley rats. Plate at a density of 10,000 cells/well in 96-well optical bottom plates. Culture for 14 Days In Vitro (DIV) to allow for mature synapse formation.

  • Pharmacological Intervention:

    • Control Group: Vehicle (DMSO).

    • Test Group: 10 µM TBG.

    • Validation Group: 10 µM TBG + 1 µM Ketanserin (a selective 5-HT2A antagonist).

  • Incubation: Incubate for 24 hours.

  • Immunocytochemistry: Fix cells with 4% PFA. Permeabilize and stain using primary antibodies against MAP2 (Microtubule Associated Protein 2, to visualize the dendritic arbor) and PSD-95 (Post-Synaptic Density protein 95, to visualize excitatory dendritic spines).

  • High-Content Imaging & Analysis: Image using an automated confocal screening system (e.g., PerkinElmer Opera Phenix). Utilize Sholl analysis algorithms to quantify dendritic complexity and spine density per 10 µM of dendrite.

    • Causality Checkpoint: If TBG induces spinogenesis, but the TBG + Ketanserin group reverts to baseline, you have definitively proven that the neuroplasticity is 5-HT2A-dependent[2].

Protocol 2: In Vivo Head-Twitch Response (HTR) Assay

Visual scoring of HTR is prone to human error. This protocol utilizes modern machine-learning toolkits for objective, high-throughput liability screening[4].

  • Subject Preparation: Habituate adult male C57BL/6J mice to the testing environment for 30 minutes prior to the assay.

  • Administration: Administer the test compound (e.g., TBG at 10 mg/kg, 5-MeO-DMT at 2 mg/kg as a positive control, or Saline as a negative control) via intraperitoneal (IP) injection.

  • Automated Data Acquisition: Place the mouse in a high-resolution video tracking arena. Record behavior for exactly 30 minutes post-injection.

  • Kinematic Analysis: Process the video data using DeepLabCut (DLC) and Simple Behavioral Analysis (SimBA) . Train the neural network to track the ears and snout of the mouse. The algorithm will isolate the specific 90Hz paroxysmal rotational head movements characteristic of 5-HT2A activation[4].

    • Causality Checkpoint: A compound is only classified as a non-hallucinogenic psychoplastogen if it demonstrates robust spinogenesis in Protocol 1, but yields an HTR count statistically indistinguishable from the saline control in Protocol 2[1].

Workflow W1 Receptor Binding (Radioligand Assay) W2 In Vitro Plasticity (High-Content Imaging) W1->W2 W3 In Vivo Liability (HTR Assay) W2->W3 W4 In Vivo Efficacy (Behavioral Models) W3->W4

Fig 2. Standardized preclinical workflow for screening novel psychoplastogenic compounds.

Conclusion

The comparative data clearly illustrates that the hallucinogenic effects of classic compounds like 5-MeO-DMT and ketamine are not prerequisites for therapeutic efficacy. By utilizing rigorous, self-validating screening workflows, researchers can identify novel psychoplastogens like TBG that selectively trigger TrkB/mTOR-driven neuroplasticity without inducing the glutamate burst or HTR liability associated with classic psychedelics.

References

  • Aarrestad, I. K., et al. (2025). The psychoplastogen tabernanthalog induces neuroplasticity without proximate immediate early gene activation. Nature Neuroscience. Available at:[Link][2]

  • Zuo, Y., et al. (2021). Non-hallucinogenic psychedelic analog reverses effects of stress in mouse study. Molecular Psychiatry / UC Santa Cruz. Available at:[Link][3]

  • Cameron, L. P., Tombari, R. J., Lu, J., et al. (2020). A non-hallucinogenic psychedelic analogue with therapeutic potential. Nature. Available at:[Link][1]

  • ACS Pharmacology & Translational Science. (2025). Rapid, Open-Source, and Automated Quantification of the Head Twitch Response in C57BL/6J Mice Using DeepLabCut and Simple Behavioral Analysis. Available at:[Link][4]

  • Psychiatria Polska. (2021). Ketamine – a long way from anesthetic to a prototype antidepressant. Review of potential mechanisms of action. Available at:[Link][8]

  • Carbonaro, T. M., & Gatch, M. B. (2016). Neuropharmacology of N,N-Dimethyltryptamine. Brain Research Bulletin / PMC. Available at:[Link][6]

  • Halberstadt, A. L., et al. (2023). Structure-activity relationships of serotonergic 5-MeO-DMT derivatives: insights into psychoactive and thermoregulatory properties. PMC. Available at:[Link][7]

  • Università degli Studi di Firenze. (2024). Anxiolytic and sedative activity of DM506. FLORE. Available at:[Link][5]

Sources

comparative toxicity profiling of chlorinated phenylalkylamines

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Toxicity Profiling of Chlorinated Phenylalkylamines: Mechanisms, Protocols, and Risk Assessment

Executive Summary

This technical guide provides a comparative toxicity analysis of chlorinated phenylalkylamines, a chemical class encompassing historical anorectics (e.g., Chlorphentermine), research tools (e.g., 4-Chloroamphetamine), and emerging New Psychoactive Substances (e.g., 4-Chloromethcathinone).

The Core Thesis: The addition of a chlorine atom to the phenyl ring of an alkylamine creates a "Trojan Horse" effect. While it increases lipophilicity and blood-brain barrier (BBB) permeability, it drastically alters the metabolic fate and target interaction of the molecule. This guide differentiates between Serotonergic Neurotoxicity (central axon terminal destruction) and Pulmonary/Cardiovascular Toxicity (peripheral phospholipidosis and valvulopathy).

Structural Basis of Toxicity (SAR Analysis)

The toxicity of this class is dictated by the position of the chlorine substituent and the presence of a beta-keto group.

FeatureStructural ModificationToxicological Consequence
Lipophilicity Para-Cl substitutionIncreases logP, facilitating rapid BBB entry and accumulation in lipid-rich tissues (lung/brain).
Metabolic Stability Para-Cl blockingPrevents para-hydroxylation (a major metabolic clearance route for amphetamines), prolonging half-life and exposure duration.
Target Selectivity Para-Cl vs. UnsubstitutedShifts affinity from DAT/NET (Dopamine/Norepinephrine) toward SERT (Serotonin), turning the molecule into a potent 5-HT releaser and subsequently a neurotoxin.
Beta-Keto Group Cathinone backbone (e.g., 4-CMC)Generally reduces BBB permeability compared to amphetamines but retains cytotoxicity; increases polarity and alters transporter kinetics.

Comparative Toxicity Profiles

We analyze three archetypal compounds representing distinct toxicity vectors.

Compound A: 4-Chloroamphetamine (PCA/4-CA)[1]
  • Role: Reference Neurotoxin.

  • Primary Toxicity: Selective Serotonergic Neurotoxicity.

  • Mechanism: PCA acts as a substrate for the Serotonin Transporter (SERT).[1] Once inside the neuron, it displaces serotonin (5-HT) from VMAT2 vesicles into the cytosol. This cytosolic 5-HT is oxidized (likely by MAO-B), generating Reactive Oxygen Species (ROS) that destroy the axon terminal.

  • Status: Used strictly as a research tool to chemically ablate serotonergic neurons.

Compound B: Chlorphentermine[2][3][4]
  • Role: Withdrawn Anorectic.

  • Primary Toxicity: Pulmonary Hypertension & Phospholipidosis.

  • Mechanism: Although it has central effects, Chlorphentermine accumulates in the lungs via pulmonary SERT. It inhibits lysosomal phospholipases, leading to the accumulation of phospholipids (foam cells) and inducing pulmonary arterial hypertension (PAH).

  • Status: Withdrawn from clinical use.

Compound C: 4-Chloromethcathinone (4-CMC)[5]
  • Role: New Psychoactive Substance (NPS).[2]

  • Primary Toxicity: Mixed Cytotoxicity & Neurotoxicity.

  • Mechanism: 4-CMC induces mitochondrial dysfunction in neurons (SH-SY5Y/PC12 models). While less potent than PCA at depleting 5-HT long-term, it causes acute oxidative stress and apoptotic cell death via the caspase-3 pathway.

  • Status: Illicit/Controlled substance.

Mechanistic Visualization

Diagram 1: The Dual-Path Toxicity Pathways

This diagram contrasts the central neurotoxic pathway of PCA against the peripheral pulmonary pathway of Chlorphentermine.

ToxicityPathways cluster_Brain CNS (Neurotoxicity - PCA/4-CMC) cluster_Lung Peripheral (Pulmonary - Chlorphentermine) Compound Chlorinated Phenylalkylamine SERT_Brain SERT Entry (Neuron) Compound->SERT_Brain High Lipophilicity SERT_Lung SERT Entry (Pulmonary Endothelium) Compound->SERT_Lung Systemic Circulation Vesicle VMAT2 Displacement SERT_Brain->Vesicle ROS ROS Generation (Cytosolic 5-HT Oxidation) Vesicle->ROS MAO Activity AxonDeath Axon Terminal Degeneration ROS->AxonDeath Lysosome Lysosomal Accumulation SERT_Lung->Lysosome PhosLip Phospholipidosis (Foam Cells) Lysosome->PhosLip Enzyme Inhibition PAH Pulmonary Hypertension PhosLip->PAH

Caption: Divergent toxicity pathways driven by tissue-specific SERT uptake. Left: CNS neurodegeneration via oxidative stress. Right: Pulmonary accumulation leading to vascular pathology.

Experimental Protocols

To objectively compare these compounds, a multi-parametric in vitro approach using differentiated PC12 or SH-SY5Y cells is recommended.

Protocol A: Comparative Cytotoxicity & Mitochondrial Health
  • Objective: Determine EC50 and distinguish between necrosis and apoptosis.

  • Cell Line: Differentiated SH-SY5Y (Human neuroblastoma).[3]

Step-by-Step Workflow:

  • Seeding: Plate cells at

    
     cells/well in 96-well plates. Differentiate with Retinoic Acid (10 µM) for 5 days to induce neuronal phenotype (critical for SERT expression).
    
  • Treatment: Expose cells to log-scale concentrations (1 µM – 1000 µM) of PCA, Chlorphentermine, and 4-CMC for 24 hours.

  • Assay 1 (Metabolic Activity): Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO. Read absorbance at 570 nm.

    • Why: Measures mitochondrial dehydrogenase activity. A drop here precedes cell death.

  • Assay 2 (Membrane Integrity): Collect supernatant. Measure Lactate Dehydrogenase (LDH) release.

    • Why: High LDH indicates necrosis (membrane rupture), typical of high-dose solvent effects or acute toxicity, distinct from apoptotic neurotoxicity.

  • Assay 3 (ROS Generation): Pre-load cells with DCFH-DA (10 µM) for 30 mins prior to drug treatment. Measure fluorescence (Ex/Em: 485/535 nm).

    • Why: Chlorinated amphetamines generate ROS as a primary mechanism. This confirms the oxidative stress hypothesis.

Protocol B: Functional Neurotoxicity (5-HT Depletion)
  • Objective: Measure specific serotonergic deficit without total cell death.

  • System: Rat cortical synaptosomes or SERT-transfected HEK293 cells.

  • Preparation: Isolate synaptosomes from rat cortex (rich in 5-HT terminals).

  • Incubation: Incubate synaptosomes with test compounds (10 µM) for 30 minutes.

  • Washout: Centrifuge and wash twice to remove extracellular drug (simulating acute exposure).

  • Uptake Assay: Introduce

    
     (Radiolabeled Serotonin). Incubate 5 mins.
    
  • Quantification: Measure retained radioactivity via scintillation counting.

    • Interpretation: A reduction in uptake after washout indicates permanent damage to the SERT protein or terminal integrity (Neurotoxicity), whereas reversible inhibition suggests simple competitive binding.

Data Synthesis: Comparative Metrics

The following table summarizes expected experimental outcomes based on literature consensus.

Metric4-Chloroamphetamine (PCA)Chlorphentermine4-Chloromethcathinone (4-CMC)
Primary Target SERT / VMAT2SERT / LysosomesDAT / SERT / Mitochondria
Neurotoxicity (5-HT Depletion) Severe (Irreversible)ModerateModerate (Dose-dependent)
Cardio/Pulmonary Risk ModerateHigh (Valvulopathy/PAH)Moderate (Tachycardia/Hypertension)
Cytotoxicity (MTT EC50) ~200 µM~300 µM~150-250 µM
ROS Generation High (Cytosolic oxidation)LowModerate
Mechanism of Cell Death Oxidative Stress / ApoptosisPhospholipidosisMitochondrial dysfunction

Workflow Visualization

Diagram 2: Experimental Validation Pipeline

ExperimentalWorkflow cluster_InVitro In Vitro Profiling (SH-SY5Y) Start Compound Selection (PCA, 4-CMC, Chlorphentermine) Treatment Drug Exposure (24h, 1-1000 µM) Start->Treatment MTT MTT Assay (Mitochondrial Function) Treatment->MTT LDH LDH Assay (Membrane Integrity) Treatment->LDH ROS DCFH-DA Assay (Oxidative Stress) Treatment->ROS Analysis Data Integration & Risk Profiling MTT->Analysis IC50 Calculation LDH->Analysis Necrosis vs Apoptosis ROS->Analysis Mechanism Verification

Caption: Integrated workflow for distinguishing general cytotoxicity from mechanism-specific neurotoxicity.

References

  • Fuller, R. W. (1992). Basic advances in serotonin pharmacology. The Journal of Clinical Psychiatry. Link (Foundational work on PCA neurotoxicity).

  • Rothman, R. B., & Baumann, M. H. (2002).[4] Therapeutic and adverse actions of serotonin transporter substrates. Pharmacology & Therapeutics.[1][4][5][6][7][8] Link (Mechanism of Chlorphentermine/Pulmonary Hypertension).

  • Baumann, M. H., et al. (2014).[9] Neuropharmacology of New Psychoactive Substances (NPS). Current Topics in Behavioral Neurosciences. Link (Cathinone toxicity profiles).

  • Wojcieszak, J., et al. (2020). Four Synthetic Cathinones: 3-Chloromethcathinone, 4-Chloromethcathinone...[10] Produce Changes in the Spontaneous Locomotor Activity and Motor Performance.[10] Neurotoxicity Research. Link (Comparative data on 4-CMC).

  • Valente, M. J., et al. (2016). In vitro toxicity of the synthetic cathinone 4-CMC. Archives of Toxicology. Link (Specific cytotoxicity protocols for chlorinated cathinones).

Sources

Safety Operating Guide

Comprehensive Disposal & Handling Guide: 3-(3,4-Dichlorophenyl)pentan-3-amine

[1][2]

Executive Safety Summary & Chemical Profile

3-(3,4-Dichlorophenyl)pentan-3-amine (often supplied as the hydrochloride salt, CAS: 1258650-33-7) represents a specific class of halogenated aromatic amines .[1][2] Proper disposal is dictated not just by its amine functionality but critically by its halogenated nature.

The Core Directive: Unlike simple organic amines, the presence of the 3,4-dichlorophenyl moiety mandates that this compound never be treated as general organic waste.[2] It requires strict segregation into halogenated waste streams to prevent the formation of dioxins or corrosive gases during standard incineration, and to prevent catastrophic aquatic toxicity if released into water systems.

Physicochemical Hazard Profile
PropertyCharacteristicOperational Implication
Chemical Class Halogenated Aromatic AmineMUST be segregated from non-halogenated solvents.[1][2]
Physical State Solid (HCl salt) or Viscous Liquid (Free base)Solids must be dissolved or containerized; liquids require secondary containment.[1][2]
Acidity/Basicity Basic (Amine) / Acidic (HCl Salt)Potential for exothermic reaction with strong oxidizers or counter-pH agents.[1][2]
Environmental Marine Pollutant (High Probability)Zero-tolerance for sink/drain disposal.[1][2]
Incineration HCl Gas GeneratorRequires incineration facilities equipped with acid scrubbers.

Strategic Waste Segregation Protocol

Effective disposal begins at the bench. You must implement a "Source Segregation" workflow. Mixing this compound with the wrong waste stream (e.g., non-halogenated solvents like acetone/ethanol) renders the entire container unfit for standard fuel-blending disposal methods, significantly increasing disposal costs and compliance risks.[2]

The "Red-Line" Rules:
  • No Drain Disposal: Under no circumstances shall this compound enter the municipal water system.

  • No Oxidizers: Do not mix with nitric acid, perchlorates, or peroxides. Aromatic amines can form explosive byproducts or undergo vigorous exothermic oxidation.

  • Halogenated Stream Only: All solutions, rinsates, and contaminated solids must go into the Halogenated Organic Waste container.

Step-by-Step Disposal Procedures

Scenario A: Disposal of Solid Substance (Surplus or Expired)

Applicable for pure powder or crystals (e.g., HCl salt).[1][2]

  • Container Selection: Use a dedicated, wide-mouth high-density polyethylene (HDPE) or glass jar.[1][2]

  • Labeling: Immediately label the container as "Hazardous Waste - Solid - Toxic/Irritant - 3-(3,4-Dichlorophenyl)pentan-3-amine" .[1][2]

  • Transfer: Transfer the solid waste into the container inside a chemical fume hood to avoid dust inhalation.

  • Sealing: Cap tightly. Tape the cap if the waste will be stored for more than 48 hours to prevent loosening due to temperature fluctuations.

  • Handoff: Submit for pickup by your facility’s EHS (Environmental Health & Safety) team for high-temperature incineration .[1][2]

Scenario B: Disposal of Liquid Solutions & Reaction Mixtures

Applicable for reaction byproducts or stock solutions.

  • Check Compatibility: Ensure the receiving waste carboy is designated for Halogenated Solvents .

    • Why? Disposal facilities use different burn protocols for halogenated waste (requires >1100°C and scrubbers) vs. non-halogenated waste (often used as fuel).[1][2]

  • pH Check: If the solution is highly acidic or basic (pH < 2 or > 12), neutralize it to pH 5–9 before adding it to the solvent waste container to prevent container degradation or unexpected reactions.

  • Transfer: Pour slowly into the carboy using a funnel.

  • Triple Rinse: Rinse the empty original vessel with a small volume of a compatible solvent (e.g., dichloromethane or ethanol). Add this rinsate to the halogenated waste carboy.

  • Log It: Record the addition on the waste tag, specifying "3-(3,4-Dichlorophenyl)pentan-3-amine" and the approximate concentration.[1][2]

Operational Workflow Visualization

The following diagram illustrates the critical decision-making process for handling this compound, ensuring compliance with environmental safety standards.

DisposalWorkflowStartWaste Generation:3-(3,4-Dichlorophenyl)pentan-3-amineStateCheckDetermine Physical StateStart->StateCheckSolidSolid Waste(Powder/Crystals)StateCheck->SolidLiquidLiquid Waste(Solutions/Mixtures)StateCheck->LiquidSolidPackPack in HDPE/Glass JarLabel: 'Toxic Solid'Solid->SolidPackLiquidCheckIs Solvent Halogenated?Liquid->LiquidCheckFinalEHS Pickup -> High-Temp Incineration(with HCl Scrubbing)SolidPack->FinalHaloStreamAdd to HALOGENATEDSolvent Waste StreamLiquidCheck->HaloStreamYesNonHaloStreamSegregate into HALOGENATEDStream (Do NOT mix with fuels)LiquidCheck->NonHaloStreamNoRinseTriple Rinse ContainerAdd Rinsate to WasteHaloStream->RinseNonHaloStream->RinseRinse->Final

Figure 1: Decision matrix for the segregation and disposal of 3-(3,4-Dichlorophenyl)pentan-3-amine, emphasizing the mandatory routing to halogenated waste streams.

Emergency Spill Response Protocol

In the event of a spill, immediate action is required to prevent exposure and environmental contamination.[3][4]

  • Evacuate & Ventilate: Clear the immediate area. If the spill is outside a fume hood, ensure the room is ventilated.

  • PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is present, use an N95 or P100 respirator.

  • Containment:

    • Solids: Cover with a damp paper towel to prevent dust generation. Scoop up carefully.

    • Liquids: Surround with absorbent pads or vermiculite. Do not use combustible materials like sawdust if strong oxidizers are also present in the spill.

  • Decontamination: Clean the surface with a soap and water solution.[5] Collect all cleaning materials (pads, gloves, towels) and dispose of them as Hazardous Chemical Waste (Solid), following the same halogenated protocols described above.

References

  • National Research Council (US) Committee on Hazardous Substances in the Laboratory. (1981). Prudent Practices for Handling Hazardous Chemicals in Laboratories.
  • Vanderbilt University Medical Center . (n.d.).[2] Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.